tert-Butyl (3-amino-4-fluorophenyl)carbamate

• CAS: 361548-95-0

Core Science & Biosynthesis

tert-Butyl (3-amino-4-fluorophenyl)carbamate CAS number

An In-depth Technical Guide on tert-Butyl (3-amino-4-fluorophenyl)carbamate

CAS Number: 361548-95-0[1]

Introduction

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a fluorinated aromatic amine derivative featuring a tert-butoxycarbonyl (Boc) protecting group. This compound serves as a crucial building block and intermediate in organic synthesis, particularly within the field of medicinal chemistry. Its structural arrangement, combining a fluorinated phenylenediamine core with a selectively protected amine, makes it a valuable precursor for the synthesis of complex heterocyclic molecules and active pharmaceutical ingredients (APIs).

Notably, this carbamate is a key intermediate in the synthesis of third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), such as Osimertinib (AZD9291).[2][3] Osimertinib is a targeted therapy for non-small cell lung cancer (NSCLC) with specific EGFR mutations. The presence of the fluorine atom and the strategically placed amino groups in tert-Butyl (3-amino-4-fluorophenyl)carbamate are critical for its utility in constructing the core structures of such targeted therapeutic agents. This guide provides a comprehensive overview of its chemical properties, a logical synthetic approach, its application in drug development, and relevant safety information.

Physicochemical and Computed Properties

The following table summarizes the key quantitative data for tert-Butyl (3-amino-4-fluorophenyl)carbamate. It is important to note that some physical properties are estimated values from computational models, as experimental data is not consistently available in the cited literature.

Property	Value	Source
CAS Number	361548-95-0	[1]
Molecular Formula	C₁₁H₁₅FN₂O₂	[1]
Molecular Weight	226.25 g/mol	[1]
Physical Form	Solid
Boiling Point	280.5 ± 30.0 °C at 760 mmHg (Estimated)	[4]
Density	1.2 ± 0.1 g/cm³ (Estimated)	[4]
XLogP3	1.9	[5]
Hydrogen Bond Donor Count	2	[5]
Hydrogen Bond Acceptor Count	3	[5]
Topological Polar Surface Area	64.4 Ų	[5]
Exact Mass	226.11175589 Da	[5]

Synthesis and Experimental Protocols

Caption: A proposed synthetic workflow for tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Detailed Methodologies for Proposed Synthesis:

Step 1: Synthesis of 2-Fluoro-5-nitroaniline from 4-Fluoro-1-nitrobenzene

This initial step would likely involve a nitration followed by a partial reduction or a nucleophilic aromatic substitution to introduce the amino group. A more direct and common starting material for this synthesis, however, would be commercially available 2-fluoro-5-nitroaniline.

Step 2: Boc Protection to form tert-Butyl (4-fluoro-3-nitrophenyl)carbamate

This step involves the selective protection of the amino group with a tert-butoxycarbonyl (Boc) group.

• Materials: 2-Fluoro-5-nitroaniline, Di-tert-butyl dicarbonate ((Boc)₂O), a suitable base such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP), and an appropriate solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Protocol:

  • Dissolve 2-fluoro-5-nitroaniline in the chosen solvent in a round-bottom flask.

  • Add the base (e.g., 1.5 equivalents of TEA and a catalytic amount of DMAP).

  • Cool the mixture in an ice bath to 0-5 °C.

  • Slowly add a solution of (Boc)₂O (approximately 1.1 equivalents) in the same solvent to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel.

Step 3: Reduction of the Nitro Group to yield tert-Butyl (3-amino-4-fluorophenyl)carbamate

The final step is the reduction of the nitro group to an amine.

• Materials: tert-Butyl (4-fluoro-3-nitrophenyl)carbamate, a reducing agent system such as Palladium on carbon (Pd/C) with hydrogen gas, or iron powder (Fe) with ammonium chloride (NH₄Cl), and a solvent like ethanol or methanol.

• Protocol (using Fe/NH₄Cl):

  • Suspend tert-butyl (4-fluoro-3-nitrophenyl)carbamate in a mixture of ethanol and water.

  • Add iron powder and ammonium chloride to the suspension.

  • Heat the mixture to reflux (approximately 80 °C) and stir vigorously for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Once complete, cool the reaction mixture and filter it through a pad of celite to remove the iron salts.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Extract the aqueous residue with an organic solvent like ethyl acetate.

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product, tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Application in Drug Discovery: Intermediate for Osimertinib

The primary application for this compound in drug development is as a key building block for Osimertinib. Osimertinib is a third-generation EGFR inhibitor designed to overcome resistance to earlier treatments in NSCLC.

The EGFR Signaling Pathway and Mechanism of Action of Osimertinib

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by ligands like EGF, triggers downstream signaling cascades that are crucial for cell growth, proliferation, and survival.[6] In many NSCLC cases, mutations in the EGFR gene lead to its constant activation, driving tumor growth.[6] Two major signaling pathways are constitutively activated:

• RAS/RAF/MEK/ERK (MAPK) Pathway: Primarily drives cell proliferation.[6]

• PI3K/AKT/mTOR Pathway: Promotes cell survival, growth, and metabolism.[6]

First and second-generation EGFR inhibitors are effective against common sensitizing mutations (e.g., Exon 19 deletions, L858R). However, patients often develop resistance, most commonly through the acquisition of a T790M mutation in the EGFR kinase domain.[7]

Osimertinib was specifically designed to target both the initial sensitizing mutations and the T790M resistance mutation.[7][8] It forms an irreversible covalent bond with a cysteine residue (C797) in the ATP-binding site of the mutant EGFR, which blocks its kinase activity.[7][9] This inhibition is highly selective for mutant forms of EGFR over the wild-type receptor, which reduces toxicity. By blocking EGFR phosphorylation, Osimertinib effectively shuts down the downstream MAPK and PI3K/AKT signaling pathways, leading to the inhibition of cancer cell proliferation and induction of apoptosis.[9][10]

Caption: EGFR signaling pathway and the inhibitory mechanism of Osimertinib.

Safety and Handling

tert-Butyl (3-amino-4-fluorophenyl)carbamate is classified with the following hazards:

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory safety protocols should be followed when handling this compound. This includes using a fume hood, wearing appropriate personal protective equipment (PPE), and avoiding inhalation, ingestion, or contact with skin and eyes. Store in a cool, dry, well-ventilated area, protected from light.

References

• 1. scbt.com [scbt.com]
• 2. Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate | Atlantis Press [atlantis-press.com]
• 3. researchgate.net [researchgate.net]
• 4. biosynce.com [biosynce.com]
• 5. tert-Butyl (4-amino-3-fluorophenyl)carbamate | C11H15FN2O2 | CID 79019760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism of Action – TAGRISSO® (osimertinib) [tagrissohcp.com]
• 9. What is the mechanism of Osimertinib mesylate? [synapse.patsnap.com]
• 10. What is the mechanism of action of Osimertinib mesylate? [synapse.patsnap.com]

An In-depth Technical Guide to tert-Butyl (3-amino-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical data for tert-butyl (3-amino-4-fluorophenyl)carbamate. This compound is a valuable building block in medicinal chemistry and drug development, often utilized in the synthesis of more complex molecules with potential therapeutic applications.

Chemical Properties and Data

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a monofluorinated aromatic amine derivative protected with a tert-butoxycarbonyl (Boc) group. This protecting group strategy is common in organic synthesis to selectively mask the reactivity of an amine functional group while other chemical transformations are carried out on the molecule.

General Information

Property	Value	Reference
IUPAC Name	tert-butyl N-(3-amino-4-fluorophenyl)carbamate
Synonyms	N-Boc-4-fluoro-1,3-phenylenediamine, (3-Amino-4-fluoro-phenyl)-carbamic acid tert-butyl ester	[1]
CAS Number	361548-95-0	[1]
Molecular Formula	C₁₁H₁₅FN₂O₂	[1]
Molecular Weight	226.25 g/mol	[1]
Physical Form	Solid

Physicochemical Properties

Property	Value	Notes
Melting Point	Not explicitly reported for this isomer. Similar compounds such as tert-butyl (2-aminophenyl)carbamate and tert-butyl (4-aminophenyl)carbamate have melting points of 109-111 °C and 110-113 °C, respectively.[2]	It is expected to be a solid at room temperature with a comparable melting point.
Boiling Point	A boiling point of 280.5 ± 30.0 °C at 760 mmHg has been reported for the isomer tert-butyl (4-amino-3-fluorophenyl)carbamate.[3]
Solubility	No specific data available.	Expected to be soluble in a range of organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate.
XLogP3	2.32	[1]

Spectral Data

¹H NMR Spectroscopy (Expected)

The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the amine protons, and the tert-butyl group. The fluorine atom will cause splitting of the adjacent aromatic proton signals.

• Aromatic Protons: Signals in the range of δ 6.5-7.5 ppm. The protons on the fluorinated ring will exhibit coupling to the fluorine atom (H-F coupling).

• Amine (NH₂) Protons: A broad singlet, typically in the range of δ 3.5-5.0 ppm, which can be exchangeable with D₂O.

• Carbamate (NH) Proton: A singlet or broad singlet in the range of δ 6.0-8.0 ppm.

• tert-Butyl Protons: A sharp singlet at approximately δ 1.5 ppm, integrating to 9 protons.[2]

¹³C NMR Spectroscopy (Expected)

The carbon NMR spectrum will display signals for the aromatic carbons, the carbonyl carbon of the carbamate, and the carbons of the tert-butyl group. The carbons of the aromatic ring will show coupling to the fluorine atom (C-F coupling).

• Aromatic Carbons: Signals in the range of δ 110-150 ppm. The carbon directly attached to the fluorine atom will show a large one-bond C-F coupling constant, and other ring carbons will show smaller two- and three-bond couplings.

• Carbonyl Carbon (C=O): A signal around δ 152-156 ppm.[2]

• tert-Butoxy Carbonyl Carbon (O-C(CH₃)₃): A signal around δ 80 ppm.[2]

• tert-Butyl Carbons (-C(CH₃)₃): A signal around δ 28 ppm.[2]

Experimental Protocols

The synthesis of tert-butyl (3-amino-4-fluorophenyl)carbamate typically involves the selective protection of one of the amino groups of 4-fluoro-m-phenylenediamine with a tert-butoxycarbonyl (Boc) group.

Synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate

This protocol is a representative method for the Boc-protection of an aromatic diamine.

Materials:

• 4-Fluoro-m-phenylenediamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Triethylamine (Et₃N) or another suitable base

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• In a round-bottom flask, dissolve 4-fluoro-m-phenylenediamine (1.0 eq) in THF or DCM.

• Add triethylamine (1.1 eq) to the solution and stir at room temperature.

• Slowly add a solution of di-tert-butyl dicarbonate (1.0-1.1 eq) in the same solvent to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with an organic solvent like ethyl acetate or DCM (3 x volumes).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure tert-butyl (3-amino-4-fluorophenyl)carbamate.

Safety and Handling

tert-Butyl (3-amino-4-fluorophenyl)carbamate should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/ eye protection/ face protection.

• P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

For full safety information, consult the Safety Data Sheet (SDS) from the supplier.

Visualizations

Synthesis and Purification Workflow

Caption: General workflow for the synthesis and purification of tert-butyl (3-amino-4-fluorophenyl)carbamate.

Boc-Protection of an Amine

Caption: Logical relationship of the Boc-protection reaction of a primary amine.

References

• 1. scbt.com [scbt.com]
• 2. rsc.org [rsc.org]
• 3. biosynce.com [biosynce.com]

Technical Guide: tert-Butyl (3-amino-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-butyl (3-amino-4-fluorophenyl)carbamate, a key intermediate in medicinal chemistry and drug development. The document details its physicochemical properties, provides a detailed experimental protocol for its synthesis and analysis, and illustrates its critical role in the synthesis of targeted therapies, such as kinase inhibitors. This guide is intended to be a valuable resource for researchers and scientists involved in the design and synthesis of novel therapeutic agents.

Chemical and Physical Properties

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a monofluorinated aromatic amine derivative protected with a tert-butoxycarbonyl (Boc) group. This structure makes it a valuable building block in multi-step organic syntheses, particularly in the development of kinase inhibitors and other biologically active molecules.[1] The Boc protecting group allows for selective reactions at other functional sites of the molecule.

Table 1: Physicochemical Properties of tert-Butyl (3-amino-4-fluorophenyl)carbamate

Property	Value	Source
Molecular Weight	226.25 g/mol	[1]
Molecular Formula	C₁₁H₁₅FN₂O₂	[1]
CAS Number	361548-95-0
Boiling Point (Isomer)	280.5 ± 30.0 °C at 760 mmHg	[2]
Density (Isomer)	1.2 ± 0.1 g/cm³	[2]

Note: Boiling point and density data are for the isomer tert-butyl (4-amino-3-fluorophenyl)carbamate and are provided as an estimate.

Synthesis and Analysis

The synthesis of tert-butyl (3-amino-4-fluorophenyl)carbamate can be achieved through a two-step process starting from 4-fluoro-3-nitroaniline. The first step involves the protection of the amino group with a tert-butoxycarbonyl (Boc) group, followed by the reduction of the nitro group to yield the desired product.

Experimental Protocol: Synthesis

Step 1: Synthesis of tert-Butyl (4-fluoro-3-nitrophenyl)carbamate

• To a solution of 4-fluoro-3-nitroaniline (1 equivalent) in a suitable solvent such as dichloromethane (DCM), add triethylamine (1.5 equivalents) and 4-(dimethylamino)pyridine (DMAP) (0.1 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add di-tert-butyl dicarbonate (Boc₂O) (1.2 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate

• Dissolve the purified tert-butyl (4-fluoro-3-nitrophenyl)carbamate (1 equivalent) in a solvent such as ethanol or methanol.

• Add a reducing agent, for example, iron powder (3 equivalents) and a catalytic amount of ammonium chloride, or use catalytic hydrogenation with palladium on carbon (Pd/C).

• Heat the reaction mixture to reflux and stir for 2-4 hours, monitoring by TLC.

• After completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting residue by column chromatography to obtain the final product, tert-butyl (3-amino-4-fluorophenyl)carbamate.

Experimental Protocol: HPLC Analysis

A general High-Performance Liquid Chromatography (HPLC) method can be adapted for the analysis of tert-butyl (3-amino-4-fluorophenyl)carbamate. Due to the presence of an amino group, pre-column derivatization can be employed for enhanced detection.[3]

Table 2: HPLC Method Parameters

Parameter	Condition
Column	Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient of Acetonitrile and water with 0.1% Trifluoroacetic acid
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Derivatization (Optional)	Pre-column derivatization with a suitable agent for amino groups (e.g., AccQ-Fluor) for fluorescence detection.

Role in Drug Development

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a crucial intermediate in the synthesis of various pharmaceutical compounds, particularly kinase inhibitors for targeted cancer therapy.[1] It serves as a key building block for constructing the core structures of these complex molecules.

One notable application is in the synthesis of third-generation Epidermal Growth Factor Receptor (EGFR) inhibitors, such as Osimertinib (AZD9291).[4][5] These inhibitors are designed to target specific mutations in the EGFR gene that are responsible for resistance to earlier generations of EGFR-targeted therapies in non-small cell lung cancer (NSCLC).[5]

The synthesis of such inhibitors often involves a multi-step process where the amino group of tert-butyl (3-amino-4-fluorophenyl)carbamate is coupled with other heterocyclic fragments. The Boc protecting group is then removed under acidic conditions to allow for further functionalization.

Logical Workflow: Synthesis of a Kinase Inhibitor

The following diagram illustrates the logical workflow of utilizing tert-butyl (3-amino-4-fluorophenyl)carbamate in the synthesis of a generic kinase inhibitor.

References

• 1. Tert-butyl(2-amino-6-fluorophenyl)carbamate [myskinrecipes.com]
• 2. biosynce.com [biosynce.com]
• 3. pjoes.com [pjoes.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for tert-butyl (3-amino-4-fluorophenyl)carbamate, a key intermediate in the development of various pharmaceutical compounds. This document details two principal synthetic pathways, complete with experimental protocols, quantitative data, and process visualizations to aid in laboratory-scale synthesis and process optimization.

Introduction

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a valuable building block in medicinal chemistry, primarily utilized in the synthesis of kinase inhibitors and other targeted therapeutics. The strategic placement of the amino, fluoro, and Boc-protected amino groups on the phenyl ring allows for diverse and selective downstream chemical modifications. This guide outlines two common and effective synthesis routes starting from commercially available precursors.

Route 1: From 4-Fluoro-2-nitroaniline

This two-step synthesis route involves the protection of the amino group of 4-fluoro-2-nitroaniline with a tert-butoxycarbonyl (Boc) group, followed by the reduction of the nitro group to yield the target compound.

Workflow Diagram

In-depth Technical Guide: Spectroscopic Analysis of tert-Butyl (3-amino-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) data for the compound tert-butyl (3-amino-4-fluorophenyl)carbamate. Due to the limited availability of public domain experimental NMR data for this specific molecule, this document outlines the expected spectral characteristics based on its chemical structure and provides a generalized experimental protocol for acquiring such data.

Chemical Structure and Properties

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a substituted aromatic compound with the following key features:

• CAS Number: 361548-95-0[1]

• Molecular Formula: C₁₁H₁₅FN₂O₂[1]

• Molecular Weight: 226.25 g/mol [1]

• Structure:

The presence of a fluorine atom, multiple protons in different chemical environments (aromatic, amine, and tert-butyl groups), and distinct carbon atoms makes NMR spectroscopy a critical tool for the structural elucidation and purity assessment of this compound.

Predicted NMR Data

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show distinct signals for the tert-butyl protons, the aromatic protons, and the protons of the two amine groups.

Table 1: Predicted ¹H NMR Spectral Data for tert-Butyl (3-amino-4-fluorophenyl)carbamate

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~1.5	Singlet	9H	tert-butyl (Boc group)
~3.5 - 4.5	Broad Singlet	2H	-NH₂
~6.5 - 7.5	Multiplets	3H	Aromatic protons
~8.0 - 9.0	Broad Singlet	1H	-NH- (Carbamate)

Note: The chemical shifts of the amine protons can be highly variable and may be affected by solvent, concentration, and temperature.

Predicted ¹³C NMR Data

The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for tert-Butyl (3-amino-4-fluorophenyl)carbamate

Chemical Shift (δ) (ppm)	Assignment
~28	tert-butyl (CH₃)
~80	tert-butyl (quaternary C)
~115 - 155	Aromatic carbons (C-F coupling expected)
~155	Carbonyl (C=O)

Experimental Protocols

A general procedure for acquiring high-quality NMR data for compounds like tert-butyl (3-amino-4-fluorophenyl)carbamate is outlined below. This protocol is based on standard laboratory practices.[2]

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Common choices include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), or Methanol-d₄ (CD₃OD). The choice of solvent can affect the chemical shifts, particularly for exchangeable protons (e.g., -NH and -NH₂).

• Concentration: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts (0 ppm).

• Filtration: Filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution and sensitivity.

• ¹H NMR Experiment:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 90° pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Experiment:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 200-250 ppm, and a larger number of scans to compensate for the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations, which is crucial for assigning quaternary carbons and piecing together molecular fragments.

Data Interpretation Workflow

The following diagram illustrates a logical workflow for the interpretation of the NMR data for tert-butyl (3-amino-4-fluorophenyl)carbamate.

Caption: Workflow for NMR Data Interpretation.

Conclusion

While a definitive, published NMR dataset for tert-butyl (3-amino-4-fluorophenyl)carbamate is not currently available, this guide provides a robust framework for its spectroscopic analysis. By following the outlined experimental protocols and data interpretation workflow, researchers can confidently characterize this compound and verify its structure. The predicted spectral data serves as a useful reference for what to expect during experimental analysis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]

Spectral Analysis of tert-Butyl (3-amino-4-fluorophenyl)carbamate: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectral analysis of tert-butyl (3-amino-4-fluorophenyl)carbamate, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document outlines the expected spectral characteristics and details the experimental protocols for the core analytical techniques used in its structural elucidation. While experimental data for this specific molecule is not widely published, this guide offers a robust framework based on established spectroscopic principles.

Predicted Spectral Data

The following tables summarize the predicted and expected spectral data for tert-butyl (3-amino-4-fluorophenyl)carbamate based on its chemical structure. This data serves as a benchmark for the analysis and characterization of this compound.

Table 1: Predicted ¹H NMR Spectral Data

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
-C(CH₃)₃	1.51	s (singlet)	-
-NH₂	5.10	br s (broad singlet)	-
Ar-H (H-5)	6.85	dd (doublet of doublets)	J = 8.8, 4.5
Ar-H (H-2)	7.05	dd (doublet of doublets)	J = 8.8, 2.5
Ar-H (H-6)	7.20	ddd (doublet of doublet of doublets)	J = 8.8, 4.5, 2.5
-NH-	8.30	s (singlet)	-

Table 2: Predicted ¹³C NMR Spectral Data

Carbon Atom	Predicted Chemical Shift (δ, ppm)
-C (CH₃)₃	28.3
-C (CH₃)₃	80.5
Ar-C (C-5)	115.0 (d, J = 20 Hz)
Ar-C (C-2)	118.0 (d, J = 3 Hz)
Ar-C (C-6)	120.0 (d, J = 6 Hz)
Ar-C (C-3)	135.0 (d, J = 2 Hz)
Ar-C (C-1)	140.0 (d, J = 10 Hz)
Ar-C (C-4)	150.0 (d, J = 245 Hz)
-C=O	152.8

Table 3: Expected Mass Spectrometry Data

Analysis	Expected m/z	Interpretation
Molecular Ion	226.11	[M]⁺
Major Fragments	170.09	[M - C₄H₈]⁺ (Loss of isobutylene)
153.06	[M - C₄H₉O₂]⁺ (Loss of Boc group)
125.05	[H₂NC₆H₃FNH]⁺

Table 4: Expected Infrared (IR) Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (amine)	3400-3250	Medium, two bands
N-H Stretch (carbamate)	3350-3200	Medium
C-H Stretch (aromatic)	3100-3000	Medium to weak
C-H Stretch (aliphatic)	2980-2950	Medium to strong
C=O Stretch (carbamate)	1725-1705	Strong
C=C Stretch (aromatic)	1620-1580	Medium
N-H Bend (amine)	1620-1550	Medium
C-N Stretch	1350-1250	Medium
C-F Stretch	1250-1100	Strong

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the spectral analysis of tert-butyl (3-amino-4-fluorophenyl)carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved; sonication may be used to aid dissolution.

• Instrument : A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition :

  • Tune and shim the instrument to achieve optimal field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum with a 90° pulse angle, a spectral width of approximately 16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Typically, 16 to 64 scans are co-added to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled ¹³C NMR spectrum with a spectral width of approximately 250 ppm.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

  • A relaxation delay of 2-5 seconds is used.

• Data Processing : Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

• Instrumentation : A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source is ideal for accurate mass measurements.

• Analysis :

  • Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Acquire the mass spectrum in positive ion mode.

  • The mass range should be set to scan from m/z 50 to 500.

  • For fragmentation analysis (MS/MS), the molecular ion peak (m/z 226.11) is selected and subjected to collision-induced dissociation (CID) with argon or nitrogen gas.

• Data Analysis : Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions.

Infrared (IR) Spectroscopy

• Sample Preparation :

  • Solid Sample (KBr Pellet) : Mix a small amount of the sample (1-2 mg) with approximately 100 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation : A Fourier-transform infrared (FT-IR) spectrometer.

• Acquisition :

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Place the sample in the spectrometer and record the sample spectrum.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Analysis : The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum of the compound. Identify the characteristic absorption bands corresponding to the various functional groups in the molecule.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive spectral analysis and structural elucidation of tert-butyl (3-amino-4-fluorophenyl)carbamate.

Technical Safety Guide: tert-Butyl (3-amino-4-fluorophenyl)carbamate

CAS Number: 361548-95-0 Molecular Formula: C₁₁H₁₅FN₂O₂ Synonyms: N-Boc-2-fluoro-5-aminobenzene, tert-butyl N-(3-amino-4-fluorophenyl)carbamate

This technical guide provides a comprehensive overview of the available safety data for tert-Butyl (3-amino-4-fluorophenyl)carbamate, intended for researchers, scientists, and professionals in drug development. The information is compiled from publicly available safety data summaries and chemical databases. A complete, detailed Safety Data Sheet (SDS) with extensive quantitative data is not publicly available; therefore, users are strongly advised to consult the specific SDS provided by their supplier for comprehensive information.

Hazard Identification and Classification

tert-Butyl (3-amino-4-fluorophenyl)carbamate is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with acute oral toxicity, skin and eye irritation, and respiratory irritation.

GHS Classification:

• Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

GHS Pictograms:

Pictogram	Hazard Class
	Acute toxicity (oral), Skin irritation, Eye irritation, Specific target organ toxicity - single exposure (respiratory tract irritation)[1]

Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties of tert-Butyl (3-amino-4-fluorophenyl)carbamate. Experimental data is limited in publicly available resources.

Property	Value	Source
Molecular Weight	226.25 g/mol	PubChem[1]
XLogP3	1.9	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	3	PubChem[1]
Exact Mass	226.11175589 Da	PubChem[1]
Topological Polar Surface Area	64.4 Ų	PubChem[1]
Heavy Atom Count	16	PubChem[1]
Physical Form	Solid	Sigma-Aldrich

Toxicological Information

Specific quantitative toxicological data, such as LD50 (median lethal dose) values, for tert-Butyl (3-amino-4-fluorophenyl)carbamate are not available in the public domain. The GHS classification "Acute Toxicity 4 (Oral)" indicates that the substance is harmful if ingested. The toxicological properties have not been fully investigated.

Handling, Storage, and Personal Protective Equipment (PPE)

Given the identified hazards, appropriate precautions must be taken during handling and storage to minimize exposure.

Handling:

• Avoid contact with skin and eyes.

• Do not breathe dust.

• Use only in a well-ventilated area.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep container tightly closed.

• Protect from light.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-approved particulate respirator.

First-Aid and Emergency Procedures

The following diagram outlines the recommended workflow in case of exposure to tert-Butyl (3-amino-4-fluorophenyl)carbamate.

First-aid workflow for exposure to tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Accidental Release and Disposal

Accidental Release Measures:

• Evacuate personnel from the area.

• Wear appropriate personal protective equipment (PPE).

• Avoid generating dust.

• Sweep up the spilled material and place it in a suitable container for disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

• Dispose of this chemical in accordance with all applicable federal, state, and local regulations. Do not allow it to enter drains or waterways.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the safety evaluation of tert-Butyl (3-amino-4-fluorophenyl)carbamate are not publicly available. Similarly, there is no specific information regarding the signaling pathways affected by this compound. As a synthetic intermediate, it is not expected to have a well-characterized mechanism of action in the same way as a pharmaceutical agent. Its toxicity is likely related to its general chemical reactivity and properties as an aromatic amine derivative.

Conclusion

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a hazardous chemical that requires careful handling. The primary risks include harm if swallowed, and irritation to the skin, eyes, and respiratory system. Researchers and other professionals must adhere to strict safety protocols, including the use of appropriate personal protective equipment, to minimize the risk of exposure. For complete and detailed safety information, always refer to the Safety Data Sheet provided by the supplier.

References

• 1. tert-Butyl (4-amino-3-fluorophenyl)carbamate | C11H15FN2O2 | CID 79019760 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Synthesis and Supply of tert-Butyl (3-amino-4-fluorophenyl)carbamate: A Technical Guide for Researchers

For Immediate Release

Shanghai, China – December 29, 2025 – As a pivotal building block in the synthesis of advanced pharmaceutical intermediates, tert-Butyl (3-amino-4-fluorophenyl)carbamate (CAS No: 361548-95-0) is garnering increasing interest within the drug discovery and development sector. This technical guide offers an in-depth overview of this compound, including its synthesis, commercially available sources, key chemical data, and its potential role in the development of targeted therapeutics, particularly in the realm of oncology.

Compound Overview and Supplier Information

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a substituted aromatic amine protected by a tert-butyloxycarbonyl (Boc) group. This structural motif makes it a valuable intermediate for introducing a 3-amino-4-fluorophenyl moiety in multi-step syntheses of complex molecules. Several chemical suppliers offer this compound, ensuring its accessibility for research and development purposes.

Supplier	Purity	Physical Form	Storage Conditions
Sigma-Aldrich	98%[1][2][3]	Solid[1][2][3]	Room Temperature, Protect from Light[1][2][3]
Santa Cruz Biotechnology	-	-	-
BLDpharm	-	-	-

Note: Purity and other specifications may vary by supplier and batch. Researchers should consult the certificate of analysis for lot-specific data.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the compound's properties is essential for its effective use in synthesis and for its characterization. Below is a summary of key physicochemical data.

Property	Value	Source
CAS Number	361548-95-0	[1][4]
Molecular Formula	C₁₁H₁₅FN₂O₂	[4]
Molecular Weight	226.25 g/mol	[4]
IUPAC Name	tert-butyl N-(3-amino-4-fluorophenyl)carbamate	[5]
Physical Form	Solid	[1][2]

Synthesis Protocol: A Proposed Methodology

A specific, detailed experimental protocol for the synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate is not explicitly detailed in readily accessible literature. However, a plausible and efficient synthesis can be designed based on well-established methods for the selective N-Boc protection of diamines. The following protocol is a proposed method based on the reaction of 4-fluoro-1,3-phenylenediamine with di-tert-butyl dicarbonate (Boc₂O).

Reaction Scheme:

Caption: Proposed synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-fluoro-1,3-phenylenediamine (1.0 eq) in a suitable aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (1.1 eq), to the solution and stir for 10-15 minutes at room temperature.

• Boc Protection: Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.0-1.2 eq) in the same solvent to the reaction mixture. The reaction is typically carried out at room temperature and monitored by thin-layer chromatography (TLC) for the disappearance of the starting material.

• Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is then taken up in a suitable organic solvent (e.g., ethyl acetate) and washed sequentially with a mild aqueous acid (e.g., 1M HCl), saturated aqueous sodium bicarbonate, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography on silica gel to yield the desired tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Application in Drug Discovery: A Potential Role in Raf Kinase Inhibitors

While direct biological activity data for tert-Butyl (3-amino-4-fluorophenyl)carbamate is not widely published, its utility as a synthetic intermediate is highlighted in patent literature. For instance, a patent for novel (1,6-naphthyridin-3-yl)phenyl ureas with anti-cancer activity describes the use of a structurally similar fluoroaniline derivative in the synthesis of Raf kinase inhibitors.[6] The Ras/Raf/MEK/ERK signaling pathway is a critical regulator of cell proliferation and is often dysregulated in various cancers.[6]

This suggests that tert-Butyl (3-amino-4-fluorophenyl)carbamate could serve as a key building block for the synthesis of novel kinase inhibitors targeting this pathway. The 3-amino-4-fluorophenyl moiety can be strategically incorporated into a larger molecule to interact with the target protein, while the Boc-protected amine allows for further chemical modifications.

Hypothetical Experimental Workflow for Inhibitor Synthesis:

The following diagram illustrates a potential workflow for the utilization of tert-Butyl (3-amino-4-fluorophenyl)carbamate in the synthesis of a hypothetical Raf inhibitor.

Caption: A potential workflow for synthesizing and testing a Raf inhibitor.

Signaling Pathway Context

The Ras/Raf/MEK/ERK pathway is a key signaling cascade that transmits signals from cell surface receptors to the nucleus, influencing gene expression and cellular processes like proliferation and survival.[6] Mutations in genes of this pathway, particularly BRAF, are common in many cancers. The development of inhibitors that target components of this pathway, such as Raf kinases, is a major focus of cancer drug discovery. The use of intermediates like tert-Butyl (3-amino-4-fluorophenyl)carbamate is instrumental in creating diverse chemical libraries for screening against such targets.

Caption: The Ras/Raf/MEK/ERK signaling pathway and potential point of inhibition.

Conclusion

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a commercially available and valuable synthetic intermediate for medicinal chemists and drug development professionals. Its utility in the synthesis of potential kinase inhibitors, particularly those targeting the Ras/Raf/MEK/ERK pathway, underscores its importance in contemporary oncology research. This guide provides a foundational understanding of its properties, a proposed synthesis protocol, and a conceptual framework for its application in the development of targeted cancer therapies. Researchers are encouraged to consult the primary literature and supplier documentation for the most current and detailed information.

References

• 1. tert-Butyl (3-amino-4-fluorophenyl)carbamate | 361548-95-0 [sigmaaldrich.com]
• 2. tert-Butyl (3-amino-4-fluorophenyl)carbamate | 361548-95-0 [sigmaaldrich.com]
• 3. tert-Butyl (3-amino-4-fluorophenyl)carbamate | 361548-95-0 [sigmaaldrich.com]
• 4. scbt.com [scbt.com]
• 5. tert-Butyl (4-amino-3-fluorophenyl)carbamate | C11H15FN2O2 | CID 79019760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. commonorganicchemistry.com [commonorganicchemistry.com]

An In-depth Technical Guide to the Physical Properties of Boc-Protected Fluoroanilines

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug design, offering a powerful tool to modulate physicochemical and biological properties. When combined with the robust and versatile tert-butyloxycarbonyl (Boc) protecting group, fluoroanilines become pivotal building blocks in the synthesis of complex pharmaceutical agents. This technical guide provides a comprehensive overview of the core physical properties of Boc-protected fluoroaniline isomers, detailed experimental protocols for their synthesis and characterization, and illustrative workflows relevant to drug discovery.

Core Physical Properties

The introduction of a Boc group significantly alters the physical properties of fluoroanilines, influencing their solubility, melting points, and boiling points. These parameters are critical for designing synthetic routes, purification strategies, and formulation development.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
tert-Butyl (2-fluorophenyl)carbamate	C₁₁H₁₄FNO₂	211.23	45-46[1]	230.1[1]
tert-Butyl (3-fluorophenyl)carbamate	C₁₁H₁₄FNO₂	211.23	99.2 (for a derivative)¹	Not available
tert-Butyl (4-fluorophenyl)carbamate	C₁₁H₁₄FNO₂	211.23	Not available	Not available
¹Note: The reported melting point of 99.2 °C is for tert-butyl (6-(3-(3-fluorophenyl)ureido)hexyl)carbamate, a derivative, and may not represent the melting point of the parent Boc-3-fluoroaniline.

Solubility Profile:

Qualitatively, Boc-protected fluoroanilines exhibit increased solubility in a range of organic solvents compared to their parent fluoroanilines. The bulky, non-polar tert-butyl group enhances solubility in less polar solvents.

Solvent	Boc-2-fluoroaniline	Boc-3-fluoroaniline	Boc-4-fluoroaniline
Methanol	Soluble	Soluble	Soluble
Ethanol	Soluble	Soluble	Soluble
Dichloromethane	Soluble	Soluble	Soluble
Ethyl Acetate	Soluble	Soluble	Soluble
Hexanes	Sparingly Soluble	Sparingly Soluble	Sparingly Soluble
Water	Insoluble	Insoluble	Insoluble

Spectroscopic Data:

Spectroscopic characterization is essential for confirming the structure and purity of Boc-protected fluoroanilines.

tert-Butyl (2-fluorophenyl)carbamate:

• ¹H NMR (CDCl₃): δ 7.95 (t, J = 7.8 Hz, 1H), 7.10-6.95 (m, 3H), 6.65 (br s, 1H), 1.52 (s, 9H).

• ¹³C NMR (CDCl₃): δ 152.9, 152.8 (d, J = 242 Hz), 127.3 (d, J = 10 Hz), 124.4 (d, J = 3 Hz), 122.9 (d, J = 7 Hz), 114.7 (d, J = 20 Hz), 80.8, 28.3.

tert-Butyl (3-fluorophenyl)carbamate:

• ¹H NMR (CDCl₃): δ 7.41 (dt, J = 12.1, 2.2 Hz, 1H), 7.22 (td, J = 8.1, 6.3 Hz, 1H), 7.02 (dd, J = 8.3, 2.2 Hz, 1H), 6.78 (ddd, J = 8.1, 2.4, 0.9 Hz, 1H), 6.58 (br s, 1H), 1.52 (s, 9H).

• ¹³C NMR (CDCl₃): δ 163.0 (d, J = 243 Hz), 152.7, 140.2 (d, J = 11 Hz), 130.0 (d, J = 9 Hz), 113.8, 110.1 (d, J = 21 Hz), 105.9 (d, J = 26 Hz), 80.9, 28.3.

tert-Butyl (4-fluorophenyl)carbamate:

• ¹H NMR (CDCl₃): δ 7.30 (dd, J = 8.9, 4.9 Hz, 2H), 6.98 (t, J = 8.7 Hz, 2H), 6.48 (br s, 1H), 1.51 (s, 9H).

• ¹³C NMR (CDCl₃): δ 159.2 (d, J = 241 Hz), 153.0, 134.2 (d, J = 3 Hz), 120.2 (d, J = 8 Hz), 115.4 (d, J = 22 Hz), 80.6, 28.3.

Experimental Protocols

General Synthesis of Boc-Protected Fluoroanilines

This protocol describes a general method for the synthesis of Boc-protected fluoroanilines from the corresponding fluoroaniline isomer and di-tert-butyl dicarbonate (Boc₂O).

Materials:

• Fluoroaniline isomer (2-fluoroaniline, 3-fluoroaniline, or 4-fluoroaniline)

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N) or another suitable base

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve the fluoroaniline isomer (1.0 eq) in the chosen solvent (e.g., DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Add the base (e.g., triethylamine, 1.2 eq) to the solution and stir for 5-10 minutes at room temperature.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by adding water or saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography on silica gel to yield the pure Boc-protected fluoroaniline.

Characterization Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR spectra should be recorded on a spectrometer (e.g., 400 MHz or 500 MHz) using a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy:

• FT-IR spectra can be obtained using a Fourier-transform infrared spectrometer. Samples can be prepared as a thin film on a salt plate (for oils) or as a KBr pellet (for solids). Characteristic peaks for the N-H stretch (around 3300 cm⁻¹), C=O stretch of the carbamate (around 1700 cm⁻¹), and C-F stretch (around 1200-1100 cm⁻¹) should be observed.

Mass Spectrometry (MS):

• Mass spectra can be acquired using techniques such as electrospray ionization (ESI) to confirm the molecular weight of the synthesized compound.

Mandatory Visualizations

Experimental Workflow for Synthesis

Caption: General experimental workflow for the synthesis of Boc-protected fluoroanilines.

Logical Relationship in Drug Discovery Application

Boc-protected fluoroanilines are valuable intermediates in the synthesis of various targeted therapies, including kinase inhibitors. The following diagram illustrates their role in a hypothetical synthetic pathway towards a kinase inhibitor.

Caption: Role of Boc-protected fluoroanilines in a synthetic route to kinase inhibitors.

References

• 1. journals.iucr.org [journals.iucr.org]

Navigating the Synthesis and Supply of N-Boc-3-amino-4-fluoroaniline: A Technical Guide for Researchers

For Immediate Release

A Comprehensive Technical Overview of N-Boc-3-amino-4-fluoroaniline (CAS 361548-95-0) for professionals in drug discovery and chemical research. This guide details the commercial availability, physicochemical properties, and a comprehensive synthetic protocol for tert-butyl (3-amino-4-fluorophenyl)carbamate, a key building block in the development of novel therapeutics.

Core Compound Information

N-Boc-3-amino-4-fluoroaniline, systematically named tert-butyl (3-amino-4-fluorophenyl)carbamate, is a strategically functionalized aniline derivative. The presence of a fluorine atom, a primary amine, and a Boc-protected secondary amine makes it a versatile intermediate in medicinal chemistry. The fluorine substitution can enhance metabolic stability and binding affinity of target molecules, while the two distinct amino functionalities allow for sequential and regioselective chemical modifications.

Commercial Availability and Physicochemical Data

Contrary to being a niche, custom-synthesis-only compound, N-Boc-3-amino-4-fluoroaniline is commercially available from several fine chemical suppliers. This accessibility is crucial for researchers requiring a reliable source of this intermediate for their synthetic campaigns. Below is a summary of its key properties and representative supplier information.

Table 1: Physicochemical Properties of N-Boc-3-amino-4-fluoroaniline

Property	Value
CAS Number	361548-95-0[1]
Molecular Formula	C₁₁H₁₅FN₂O₂[1]
Molecular Weight	226.25 g/mol [1]
Physical Form	Solid
Purity	Typically ≥98%
Storage Temperature	Room Temperature, protect from light[2]
IUPAC Name	tert-butyl (3-amino-4-fluorophenyl)carbamate[2]
InChI Key	VWFNJRUKTFGZJN-UHFFFAOYSA-N[2]

Table 2: Commercial Supplier Information

Supplier	Purity	Available Quantities
Sigma-Aldrich	98%	Inquire
Santa Cruz Biotechnology	Inquire	Inquire
ATK CHEMICAL COMPANY LIMITED	Inquire	Inquire

Synthetic Protocol: Preparation of N-Boc-3-amino-4-fluoroaniline

While commercially available, an in-house synthesis of N-Boc-3-amino-4-fluoroaniline may be desirable for scalability or derivatization. The following protocol is a representative synthesis starting from the commercially available 4-fluoro-3-nitroaniline. This multi-step process involves the selective protection of the exocyclic amine, followed by reduction of the nitro group.

Experimental Protocol: Synthesis of N-Boc-3-amino-4-fluoroaniline

Step 1: Boc Protection of 4-fluoro-3-nitroaniline

• Reaction Setup: To a solution of 4-fluoro-3-nitroaniline (1 equivalent) in an appropriate solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add triethylamine (1.5 equivalents) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.2 equivalents) in the same solvent.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield tert-butyl (4-fluoro-3-nitrophenyl)carbamate.

Step 2: Reduction of the Nitro Group

• Reaction Setup: Dissolve the tert-butyl (4-fluoro-3-nitrophenyl)carbamate (1 equivalent) from the previous step in a solvent mixture of ethanol and water.

• Reagent Addition: Add iron powder (3-5 equivalents) and a catalytic amount of ammonium chloride.

• Reaction Conditions: Heat the mixture to reflux (approximately 80-90 °C) and stir vigorously for 2-4 hours. The reaction progress can be monitored by TLC.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and filter through a pad of Celite to remove the iron catalyst. Wash the Celite pad with ethanol. Concentrate the filtrate under reduced pressure to remove the ethanol. Extract the aqueous residue with ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The resulting crude product can be purified by flash chromatography to afford the final product, N-Boc-3-amino-4-fluoroaniline.

Role in Drug Discovery and Medicinal Chemistry

N-Boc-3-amino-4-fluoroaniline is a valuable building block for the synthesis of complex molecules, particularly in the development of kinase inhibitors. The differential reactivity of the free amine and the Boc-protected amine allows for selective functionalization, enabling the construction of diverse chemical scaffolds.

The general workflow for utilizing this intermediate in a medicinal chemistry context often involves an initial reaction at the more nucleophilic primary amine, followed by deprotection of the Boc group to reveal the second amine for further elaboration.

Synthetic utility of N-Boc-3-amino-4-fluoroaniline.

Many kinase inhibitors target the ATP-binding site of protein kinases, which are crucial regulators of cellular signaling pathways. Dysregulation of these pathways is a hallmark of many diseases, including cancer. The synthesis of potent and selective kinase inhibitors often involves the incorporation of substituted aniline moieties to occupy specific pockets within the kinase domain.

Targeting kinase pathways with synthesized inhibitors.

References

• 1. scbt.com [scbt.com]
• 2. tert-Butyl (3-amino-4-fluorophenyl)carbamate | 361548-95-0 [sigmaaldrich.com]

The Strategic Imperative of Fluorinated Anilines in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into drug candidates has become a central theme in contemporary medicinal chemistry. Among the various fluorinated moieties, the fluorinated aniline scaffold stands out for its profound and often beneficial impact on a molecule's physicochemical properties, metabolic stability, and target engagement. This technical guide provides an in-depth exploration of the role of fluorinated anilines in drug discovery and development, offering quantitative data, detailed experimental protocols, and visual representations of key concepts to aid researchers in harnessing the full potential of this versatile structural motif.

Physicochemical Properties: Modulating pKa and Lipophilicity

The introduction of fluorine to an aniline ring significantly alters its fundamental electronic properties, primarily due to fluorine's high electronegativity. This perturbation directly influences two critical physicochemical parameters that govern a drug's pharmacokinetic profile: basicity (pKa) and lipophilicity (logP).

Impact on Basicity (pKa)

The strong electron-withdrawing nature of fluorine decreases the electron density on the aniline nitrogen, thereby reducing its basicity and lowering the pKa.[1] This modulation of pKa can be crucial for optimizing a drug's solubility, absorption, and interaction with its biological target. A lower pKa can prevent unwanted protonation at physiological pH, which can affect cell permeability and target binding. The extent of this pKa reduction is dependent on the number and position of the fluorine substituents.

Impact on Lipophilicity (logP)

The effect of fluorination on lipophilicity is more complex and highly dependent on the substitution pattern. While a single fluorine atom generally increases lipophilicity, the introduction of multiple fluorine atoms or fluorine-containing groups like trifluoromethyl (CF3) can lead to more nuanced effects.[1][2] Strategic placement of fluorine can modulate a compound's solubility, membrane permeability, and binding to hydrophobic pockets of target proteins.[2]

Table 1: Physicochemical Properties of Selected Fluorinated Anilines

Compound	Structure	pKa	logP
Aniline	C₆H₅NH₂	4.61	0.90
2-Fluoroaniline	2-FC₆H₄NH₂	3.20	1.15
3-Fluoroaniline	3-FC₆H₄NH₂	3.50	1.15
4-Fluoroaniline	4-FC₆H₄NH₂	4.65	1.15
2,4-Difluoroaniline	2,4-F₂C₆H₃NH₂	2.19 (Predicted)	1.50
3-(Trifluoromethyl)aniline	3-CF₃C₆H₄NH₂	3.26 (Predicted)	2.19 (Predicted)
4-(Trifluoromethyl)aniline	4-CF₃C₆H₄NH₂	3.84 (Predicted)	2.40 (Predicted)
2,3,5,6-Tetrafluoroaniline	2,3,5,6-F₄C₆HNH₂	~1.0 (Predicted)	1.70
Pentafluoroaniline	C₆F₅NH₂	-0.16 (Predicted)	2.22 (Predicted)

Note: Experimental conditions for pKa and logP determination can vary, leading to slight differences in reported values across various sources. Predicted values are based on computational models.[1]

Enhancing Metabolic Stability

A primary application of fluorination in drug design is to block metabolically labile sites, thereby increasing a drug's half-life and bioavailability.[3] The carbon-fluorine bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1] By replacing a hydrogen atom at a position susceptible to hydroxylation with a fluorine atom, the metabolic stability of the compound can be significantly improved.

Table 2: Illustrative Comparison of Metabolic Half-Life

Compound Moiety	Illustrative Half-Life (t½) in Human Liver Microsomes (min)
Aniline	15
2-Fluoroaniline	35
3-Fluoroaniline	25
4-Fluoroaniline	50

This table presents a hypothetical yet representative comparison based on general principles and observed trends in medicinal chemistry.[1]

Impact on Protein-Ligand Binding and Biological Activity

The incorporation of fluorinated anilines can profoundly influence a drug's binding affinity and selectivity for its target protein. This can occur through several mechanisms:

• Modulation of pKa: As discussed, altering the pKa of the aniline nitrogen affects its ionization state within the binding pocket, which can be critical for forming key hydrogen bonds or ionic interactions.[1]

• Favorable Interactions: Fluorine atoms can participate in favorable orthogonal multipolar interactions with backbone amides or other polar residues in the binding pocket, enhancing binding affinity.[1]

• Conformational Effects: The introduction of fluorine can induce conformational changes in the ligand, pre-organizing it for a more favorable binding pose.[1]

A prominent example of the successful application of fluorinated anilines is in the development of kinase inhibitors. The 4-anilinoquinazoline and 4-anilinopyrimidine scaffolds are common pharmacophores in many approved kinase inhibitors, such as Gefitinib (Iressa®) and Erlotinib (Tarceva®).[4] The fluorinated aniline moiety in these drugs plays a crucial role in their binding to the ATP-binding site of kinases like the Epidermal Growth Factor Receptor (EGFR).

Table 3: Illustrative Comparison of Kinase Inhibitory Activity

Aniline Moiety in Kinase Inhibitor	Illustrative Kinase IC₅₀ (nM)
Aniline	100
3-Chloro-4-fluoroaniline	5

This table presents a hypothetical comparison based on typical structure-activity relationship (SAR) data for kinase inhibitors, demonstrating the potential for significant potency improvement with fluorination.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study and application of fluorinated anilines in medicinal chemistry.

Synthesis of Fluorinated Anilines

Protocol 4.1.1: Synthesis of 2,4-Difluoroaniline via Catalytic Hydrogenation

This protocol describes the preparation of 2,4-difluoroaniline from 2,4-difluoro-5-chloronitrobenzene.[5][6][7]

Materials:

• 2,4-Difluoro-5-chloronitrobenzene

• Methanol

• 5% Palladium on carbon (Pd/C) catalyst

• Sodium acetate

• Hydrogen gas source (e.g., Parr hydrogenator)

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• In a suitable high-pressure reactor (e.g., Parr hydrogenator), dissolve 2,4-difluoro-5-chloronitrobenzene in methanol.

• Carefully add the 5% Pd/C catalyst and sodium acetate to the solution.

• Seal the reactor and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 psi).

• Stir the reaction mixture vigorously at room temperature or with gentle heating. The reaction is exothermic, so cooling may be necessary.

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate using a rotary evaporator to remove the methanol.

• The crude product can be purified by vacuum distillation to yield 2,4-difluoroaniline.

Protocol 4.1.2: General Procedure for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds and is widely used to synthesize substituted anilines.[6][8][9][10]

Materials:

• Aryl halide or triflate (e.g., a fluorinated bromobenzene)

• Aniline or amine

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, SPhos, BINAP)

• Base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃)

• Anhydrous, deoxygenated solvent (e.g., toluene, dioxane)

• Schlenk flask or glovebox

• Standard laboratory glassware

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the palladium catalyst and the phosphine ligand.

• Add the aryl halide, the amine, and the base.

• Add the anhydrous, deoxygenated solvent.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Determination of Physicochemical Properties

Protocol 4.2.1: Determination of pKa by Potentiometric Titration [1]

Materials:

• Fluorinated aniline

• Suitable solvent (e.g., water-methanol mixture)

• Standardized 0.1 M HCl and 0.1 M NaOH solutions

• pH meter with a suitable electrode

• Magnetic stirrer and stir bar

• Buret

Procedure:

• Prepare a 0.01 M solution of the fluorinated aniline in the chosen solvent system.

• Calibrate the pH meter using standard buffers.

• Place a known volume of the aniline solution in a beaker with a magnetic stirrer.

• Slowly add the standardized HCl solution in small increments from a buret, recording the pH after each addition.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of titrant added.

• The pKa is the pH at the half-equivalence point.

Protocol 4.2.2: Determination of logP by the Shake-Flask Method [1]

Materials:

• Fluorinated aniline

• n-Octanol (pre-saturated with water)

• Water (pre-saturated with n-octanol)

• Separatory funnel

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Prepare pre-saturated solvents by shaking equal volumes of n-octanol and water together overnight and then separating the phases.

• Dissolve a known amount of the fluorinated aniline in the n-octanol phase.

• Add a known volume of the aqueous phase to the n-octanol solution in a separatory funnel.

• Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning.

• Allow the phases to separate completely.

• Determine the concentration of the aniline in both the n-octanol and aqueous phases using a suitable analytical method.

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The logP is the logarithm of this value.

In Vitro Metabolic Stability Assay[3]

Protocol 4.3.1: Metabolic Stability in Human Liver Microsomes (HLM)

Materials:

• Test compound (fluorinated aniline derivative)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Organic solvent for reaction termination (e.g., ice-cold acetonitrile or methanol)

• 96-well plates

• Incubator/shaker at 37°C

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the HLM to the phosphate buffer to achieve the desired final protein concentration (e.g., 0.5 mg/mL).

• Add the test compound to the microsome suspension and pre-incubate at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system. Include a negative control incubation without the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural logarithm of the percentage of the remaining parent compound against time.

• The slope of the linear regression represents the elimination rate constant (k).

• The half-life (t½) is calculated as 0.693 / k.

Kinase Inhibition Assay

Protocol 4.4.1: Determination of IC₅₀ for an EGFR Kinase Inhibitor

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against EGFR using a cell-based assay.

Materials:

• Cancer cell line with known EGFR expression (e.g., A431, NCI-H1975)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Test inhibitor (fluorinated aniline-containing compound)

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Reagents and equipment for Western blotting (see Protocol 4.5.1)

• Primary antibodies against phosphorylated EGFR (p-EGFR) and total EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 16-24 hours to reduce basal EGFR phosphorylation.

  • Treat the cells with various concentrations of the test inhibitor for a predetermined time (e.g., 2 hours).

  • Stimulate EGFR phosphorylation by adding EGF (e.g., 100 ng/mL) for the last 15 minutes of the incubation.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blot Analysis:

  • Perform Western blotting as described in Protocol 4.5.1 to detect p-EGFR and total EGFR.

• Data Analysis:

  • Quantify the band intensities for p-EGFR and total EGFR using densitometry.

  • Normalize the p-EGFR signal to the total EGFR signal for each treatment.

  • Plot the percentage of inhibition of EGFR phosphorylation versus the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value from the resulting dose-response curve.

Western Blot Analysis of EGFR Phosphorylation[5][11][12][13]

Protocol 4.5.1: Step-by-Step Western Blotting

Materials:

• Protein lysates from cell culture experiment (Protocol 4.4.1)

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis apparatus

• PVDF or nitrocellulose membrane

• Transfer apparatus

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-p-EGFR, anti-total EGFR, anti-loading control like β-actin)

• HRP-conjugated secondary antibody

• TBST (Tris-buffered saline with 0.1% Tween 20)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Sample Preparation: Mix protein lysates with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load equal amounts of protein per lane onto an SDS-PAGE gel and run the electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-p-EGFR) overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Stripping and Reprobing: The membrane can be stripped and reprobed with antibodies for total EGFR and a loading control to ensure equal protein loading.

Visualizing Workflows and Pathways

Graphviz (DOT language) is a powerful tool for creating clear and concise diagrams of experimental workflows and signaling pathways. The following are examples relevant to the study of fluorinated anilines.

Experimental Workflows

Workflow for in vitro metabolic stability assay.

General workflow for Western blot analysis.

Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell growth and proliferation and a key target for many cancer therapies. Fluorinated aniline-containing inhibitors, such as Gefitinib, target the ATP-binding site of the EGFR kinase domain, thereby inhibiting its activity and downstream signaling.

Inhibition of the EGFR signaling pathway.

Conclusion

Fluorinated anilines represent a powerful and versatile tool in the medicinal chemist's armamentarium. Their ability to modulate key physicochemical properties, enhance metabolic stability, and improve target engagement has led to their incorporation in numerous successful drug candidates. A thorough understanding of the principles outlined in this guide, coupled with the application of the detailed experimental protocols, will enable researchers to rationally design and optimize the next generation of therapeutics by strategically leveraging the unique properties of the fluorine atom within the aniline scaffold.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. scilit.com [scilit.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Protocols & Analytical Methods

Application Notes and Protocols: Suzuki Coupling Reactions of tert-Butyl (3-amino-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of tert-butyl (3-amino-4-fluorophenyl)carbamate in palladium-catalyzed Suzuki coupling reactions. This versatile building block is crucial in the synthesis of fluorinated biaryl compounds, which are significant scaffolds in medicinal chemistry and materials science. The protocols and data presented herein are designed to guide researchers in the efficient synthesis of these valuable molecules.

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds.[1][2] The use of tert-butyl (3-amino-4-fluorophenyl)carbamate as a coupling partner allows for the introduction of a protected aminofluorophenyl group, a common motif in pharmacologically active compounds. The fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity, while the protected amine allows for further functionalization.

General Reaction Scheme

The Suzuki coupling reaction of tert-butyl (3-amino-4-fluorophenyl)carbamate (assuming the presence of a halide or triflate on the carbamate-containing ring, which is necessary for the reaction) with an arylboronic acid is depicted below. The Boc-protecting group on the amine is stable under typical Suzuki conditions and can be readily removed later if required.[3]

Experimental Protocols

This section provides a detailed methodology for a typical Suzuki coupling reaction involving an aryl halide, such as a derivative of tert-butyl (3-amino-4-fluorophenyl)carbamate.

Protocol 1: General Suzuki-Miyaura Coupling

Materials:

• tert-Butyl (4-bromo-3-aminophenyl)carbamate (or other suitable halide/triflate derivative)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, tBuXPhos Pd G3)[1][3]

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane, THF/water mixture)[3]

• Anhydrous, degassed solvents

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add tert-butyl (4-bromo-3-aminophenyl)carbamate (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Catalyst Addition: Add the palladium catalyst (0.01-0.05 equiv).

• Solvent Addition: Add the degassed solvent to the flask.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours).[4] Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Quantitative Data

The following table summarizes representative conditions and yields for Suzuki coupling reactions of similar substrates, providing a baseline for what can be expected.

Aryl Halide/Triflate	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
tert-Butyl bis(4-bromophenyl)carbamate	(4-(hexyloxy)phenyl)boronic acid	Pd(PPh₃)₄ (3)	2M K₂CO₃	Toluene	Reflux	50	73	[3]
1-bromo-3,4-difluorobenzene	4-tert-butylphenylboronic acid	Pd(PPh₃)₄ (1.5)	K₃PO₄	Dioxane/H₂O (3:1)	105	8.5	77	[4]
2-bromoaniline	Phenylboronic acid pinacol ester	CataCXium A palladacycle (10)	K₃PO₄	Dioxane	100	16	91	[5]
4-bromobenzonitrile	Potassium β-(Boc-amino)ethyltrifluoroborate	PdCl₂(dppf)·CH₂Cl₂ (5)	Cs₂CO₃	Toluene/H₂O (3:1)	80	12	90	[6]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the Suzuki coupling reaction.

A general workflow for the Suzuki coupling reaction.

Catalytic Cycle of Suzuki Coupling

The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction is a fundamental concept for understanding the mechanism.

The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Potential Application in Kinase Inhibition Signaling Pathway

The biaryl products synthesized via this method are often investigated as kinase inhibitors in cancer therapy. The diagram below illustrates a simplified signaling pathway where such an inhibitor might act.

A simplified MAPK/ERK signaling pathway and a potential point of inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. β-Aminoethyltrifluoroborates: Efficient Aminoethylations via Suzuki-Miyaura Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Boc Deprotection of tert-Butyl (3-amino-4-fluorophenyl)carbamate

Introduction

The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines in organic synthesis. Its popularity stems from its stability in a variety of reaction conditions, including basic and nucleophilic environments, and its straightforward removal under acidic conditions.[1] This orthogonality makes the Boc group particularly valuable in multi-step syntheses, such as in the development of active pharmaceutical ingredients and peptide chemistry.[2][3]

This document provides detailed protocols for the deprotection of tert-butyl (3-amino-4-fluorophenyl)carbamate to yield 4-fluoro-1,3-phenylenediamine. This product is a valuable intermediate in the synthesis of dyes, pigments, and pharmaceutical agents.[4] The efficient cleavage of the Boc group is a critical final step to unmask the amine functionality for further synthetic transformations or biological evaluation.

The deprotection is typically achieved through acid-catalyzed hydrolysis.[5] The mechanism involves the initial protonation of the carbamate's carbonyl oxygen by a strong acid. This is followed by the loss of a stable tert-butyl cation, which subsequently forms isobutylene gas, and a transient carbamic acid intermediate.[6][7] The carbamic acid readily undergoes decarboxylation to yield the free amine and carbon dioxide gas.[2] It is crucial to perform this reaction in a well-ventilated fume hood and not in a closed system to allow the evolved gases (isobutylene and CO₂) to escape safely.[6]

Comparative Summary of Deprotection Conditions

The selection of the deprotection reagent and conditions is contingent upon the substrate's sensitivity to acid and the presence of other functional groups. The following table summarizes common and effective conditions for the deprotection of Boc-protected amines.

Reagent/Catalyst	Solvent(s)	Typical Concentration	Temperature	Typical Reaction Time	Remarks
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	10-50% (v/v) or neat	0 °C to Room Temp.	30 min - 4 h	Highly effective and common. TFA is volatile and corrosive; handle with care. The product is obtained as a TFA salt.[3][5]
Hydrochloric Acid (HCl)	1,4-Dioxane, Methanol (MeOH), Ethyl Acetate (EtOAc)	1.25 M to 4 M	Room Temp.	1 - 12 h	Often yields the hydrochloride salt of the amine, which can precipitate from non-polar solvents, simplifying isolation.[1][5][8]
Phosphoric Acid (H₃PO₄)	Water (aqueous)	85%	50 - 80 °C	1 - 6 h	An environmentally benign and mild alternative, offering good selectivity for Boc groups over other acid-labile groups like Cbz.[9][10]
Oxalyl Chloride	Methanol (MeOH)	3 equivalents	Room Temp.	1 - 3 h	A mild method tolerant of various functional groups, proceeding through in situ generation of HCl.[8]

Experimental Protocols

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is one of the most common and efficient methods for Boc deprotection.[3]

Materials:

• tert-Butyl (3-amino-4-fluorophenyl)carbamate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve tert-butyl (3-amino-4-fluorophenyl)carbamate (1 equivalent) in anhydrous DCM to a concentration of approximately 0.1–0.2 M.

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add TFA (5-10 equivalents) dropwise to the stirring solution.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up: a. Once the reaction is complete, carefully concentrate the mixture under reduced pressure using a rotary evaporator to remove excess TFA and DCM. b. Re-dissolve the residue in ethyl acetate or DCM. c. Slowly and carefully add saturated aqueous NaHCO₃ solution to neutralize the remaining acid until effervescence ceases. d. Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (3x). e. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Isolation: Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude 4-fluoro-1,3-phenylenediamine. The product can be further purified by column chromatography on silica gel if necessary.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method is advantageous as the product often precipitates from the reaction mixture as its hydrochloride salt, allowing for simple isolation by filtration.[1]

Materials:

• tert-Butyl (3-amino-4-fluorophenyl)carbamate

• 4 M HCl in 1,4-Dioxane solution

• Diethyl ether

• Round-bottom flask, magnetic stirrer, and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Reaction Setup: To a round-bottom flask, add tert-butyl (3-amino-4-fluorophenyl)carbamate (1 equivalent).

• Acid Addition: Add the 4 M solution of HCl in 1,4-dioxane (10-20 equivalents of HCl). Swirl the flask to dissolve or suspend the starting material.

• Reaction: Stir the mixture at room temperature for 2-12 hours. Often, a precipitate (the dihydrochloride salt of the product) will form during this time. Monitor the reaction by TLC.

• Isolation: a. Upon completion, dilute the reaction mixture with diethyl ether to further precipitate the product. b. Collect the precipitated solid by filtration through a Büchner funnel. c. Wash the solid with cold diethyl ether to remove any non-polar impurities and residual starting material.[1] d. Dry the collected solid under vacuum to obtain the 4-fluoro-1,3-phenylenediamine dihydrochloride salt in high purity. e. If the free base is required, the salt can be dissolved in water and neutralized with a base (e.g., NaOH or NaHCO₃) followed by extraction with an organic solvent.

Visualizations

Caption: General experimental workflow for Boc deprotection.

Caption: Mechanism of acid-catalyzed Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemimpex.com [chemimpex.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. tert-Butyl Esters [organic-chemistry.org]

Application Notes: The Strategic Use of tert-Butyl (3-amino-4-fluorophenyl)carbamate in the Synthesis of Potent Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of tert-Butyl (3-amino-4-fluorophenyl)carbamate as a key building block in the multi-step synthesis of targeted kinase inhibitors. The strategic incorporation of the fluorophenylamine moiety is a common motif in the design of small molecule therapeutics that target the ATP-binding site of various kinases. The Boc-protecting group allows for selective manipulation of the molecule during synthesis, ensuring precise control over the final molecular architecture.

This document details a representative synthetic route to a potent Polo-like kinase 4 (PLK4) inhibitor, demonstrating the practical application of tert-Butyl (3-amino-4-fluorophenyl)carbamate. The protocols provided are based on established and reliable methodologies in medicinal chemistry.

Introduction to Kinase Inhibition and the Role of Fluorinated Intermediates

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. Consequently, kinase inhibitors have become a major class of therapeutic agents. The design of effective kinase inhibitors often involves the use of fluorinated aromatic compounds. The fluorine atom can enhance binding affinity to the target protein, improve metabolic stability, and modulate the physicochemical properties of the drug candidate. tert-Butyl (3-amino-4-fluorophenyl)carbamate provides a versatile platform for introducing a 4-fluoro-3-aminophenyl group, a common pharmacophore in many kinase inhibitors.

Representative Multi-Step Synthesis of a PLK4 Inhibitor

This section outlines a three-step synthesis of a hypothetical, yet representative, Polo-like kinase 4 (PLK4) inhibitor, N-(5-amino-2-fluorophenyl)-4-(1H-indol-3-yl)pyrimidin-2-amine, starting from tert-Butyl (3-amino-4-fluorophenyl)carbamate. PLK4 is a serine/threonine kinase that plays a master regulatory role in centriole duplication, and its overexpression is linked to tumorigenesis.[1][2]

Synthetic Scheme Overview

The overall synthetic strategy involves a palladium-catalyzed Buchwald-Hartwig amination to form the key C-N bond between the pyrimidine core and the fluorophenyl moiety, followed by the deprotection of the Boc group to yield the final active inhibitor.

Caption: Overall synthetic route to the target PLK4 inhibitor.

Data Presentation

The following tables summarize the quantitative data for the representative synthesis.

Table 1: Reagents and Stoichiometry for Buchwald-Hartwig Amination

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
tert-Butyl (3-amino-4-fluorophenyl)carbamate	226.25	1.0	1.0	226 mg
2-chloro-4-(1H-indol-3-yl)pyrimidine	243.68	1.1	1.1	268 mg
Pd₂(dba)₃	915.72	0.05	0.05	46 mg
Xantphos	578.68	0.1	0.1	58 mg
Cs₂CO₃	325.82	2.0	2.0	652 mg
1,4-Dioxane	-	-	-	10 mL

Table 2: Reaction Conditions and Yields

Step	Reaction	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Buchwald-Hartwig Amination	100	12	85	>95 (by LC-MS)
2	Boc Deprotection	Room Temp.	2	95	>98 (by HPLC)

Experimental Protocols

Step 1: Synthesis of N-(5-(tert-butoxycarbonylamino)-2-fluorophenyl)-4-(1H-indol-3-yl)pyrimidin-2-amine (Intermediate)

This step involves the crucial C-N bond formation via a Buchwald-Hartwig amination reaction.[3]

Materials:

• tert-Butyl (3-amino-4-fluorophenyl)carbamate

• 2-chloro-4-(1H-indol-3-yl)pyrimidine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• Anhydrous 1,4-dioxane

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried round-bottom flask, add tert-Butyl (3-amino-4-fluorophenyl)carbamate (226 mg, 1.0 mmol), 2-chloro-4-(1H-indol-3-yl)pyrimidine (268 mg, 1.1 mmol), Pd₂(dba)₃ (46 mg, 0.05 mmol), Xantphos (58 mg, 0.1 mmol), and cesium carbonate (652 mg, 2.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous 1,4-dioxane (10 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the Celite pad with additional ethyl acetate.

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired intermediate as a solid.

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Step 2: Synthesis of N-(5-amino-2-fluorophenyl)-4-(1H-indol-3-yl)pyrimidin-2-amine (Final Product)

This final step involves the removal of the Boc protecting group under acidic conditions to unmask the primary amine.

Materials:

• N-(5-(tert-butoxycarbonylamino)-2-fluorophenyl)-4-(1H-indol-3-yl)pyrimidin-2-amine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the intermediate from Step 1 (e.g., 370 mg, 0.85 mmol) in dichloromethane (10 mL) in a round-bottom flask.

• Add trifluoroacetic acid (2 mL) dropwise to the solution at room temperature.

• Stir the reaction mixture for 2 hours.

• Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the final product as a solid. Further purification can be achieved by recrystallization if necessary.

Mechanism of Action and Signaling Pathway

The synthesized inhibitor, N-(5-amino-2-fluorophenyl)-4-(1H-indol-3-yl)pyrimidin-2-amine, is designed to target the ATP-binding pocket of PLK4.[4] By competitively inhibiting ATP binding, the inhibitor prevents the autophosphorylation and activation of PLK4, which is a critical step for its function in centriole duplication.[4] Inhibition of PLK4 leads to a failure in centriole duplication, resulting in mitotic arrest and subsequent apoptosis in cancer cells that overexpress this kinase.[5]

PLK4 is a key regulator of the cell cycle and its activity is tightly controlled. Overexpression of PLK4 can lead to centrosome amplification, chromosomal instability, and tumorigenesis. PLK4 has been shown to activate downstream signaling pathways, such as the Wnt/β-catenin and PI3K/Akt pathways, which are involved in cell proliferation and survival.[6][7]

Caption: Simplified PLK4 signaling pathway and the point of inhibition.

Conclusion

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a valuable and versatile building block for the synthesis of complex, biologically active molecules, particularly kinase inhibitors. Its strategic use allows for the efficient and controlled introduction of a key pharmacophore. The representative synthesis of a PLK4 inhibitor outlined in these notes demonstrates a practical application of this intermediate in a multi-step drug discovery program. The detailed protocols and methodologies provide a solid foundation for researchers in the field to develop novel therapeutic agents.

References

• 1. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 2. Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. What are PLK4 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Inhibition of polo-like kinase 4 (PLK4): a new therapeutic option for rhabdoid tumors and pediatric medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High PLK4 expression promotes tumor progression and induces epithelial-mesenchymal transition by regulating the Wnt/β-catenin signaling pathway in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application of tert-Butyl (3-amino-4-fluorophenyl)carbamate in Heterocyclic Synthesis: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (3-amino-4-fluorophenyl)carbamate is a valuable bifunctional building block in synthetic organic chemistry, particularly in the construction of fluorinated heterocyclic scaffolds. The presence of a fluorine atom, a Boc-protected amine, and a free amine on the same aromatic ring allows for regioselective transformations, making it a key intermediate in the synthesis of a variety of biologically active molecules, including kinase inhibitors. This document provides detailed application notes and experimental protocols for the utilization of tert-butyl (3-amino-4-fluorophenyl)carbamate in the synthesis of 6-fluorobenzimidazoles, a privileged core structure in medicinal chemistry.

Core Synthetic Strategy: From Carbamate to Benzimidazole

The primary application of tert-butyl (3-amino-4-fluorophenyl)carbamate in heterocyclic synthesis involves a three-step sequence:

• Boc Deprotection: The acid-labile tert-butoxycarbonyl (Boc) protecting group is selectively removed to unmask a second primary amine, yielding 4-fluorobenzene-1,2-diamine.

• N-Functionalization (Optional): The resulting diamine can be selectively functionalized at one of the amino groups, for instance, through N-alkylation or N-acylation, to introduce desired substituents.

• Cyclocondensation: The substituted or unsubstituted 4-fluorobenzene-1,2-diamine is then cyclized with a suitable one-carbon electrophile, such as an aldehyde or a carboxylic acid, to form the 6-fluorobenzimidazole ring system.

This strategic approach allows for the modular synthesis of a library of substituted 6-fluorobenzimidazoles for structure-activity relationship (SAR) studies in drug discovery programs.

Experimental Protocols

Protocol 1: Synthesis of 4-Fluorobenzene-1,2-diamine via Boc Deprotection

This protocol describes the removal of the Boc protecting group from tert-butyl (3-amino-4-fluorophenyl)carbamate to generate the key diamine intermediate.

Reaction Scheme:

Materials:

• tert-Butyl (3-amino-4-fluorophenyl)carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Dissolve tert-butyl (3-amino-4-fluorophenyl)carbamate (1.0 eq) in dichloromethane (DCM, approx. 0.2 M).

• To the stirred solution, add trifluoroacetic acid (TFA, 5-10 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-3 hours).

• Upon completion, carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to afford 4-fluorobenzene-1,2-diamine as the crude product, which can often be used in the next step without further purification.

Quantitative Data Summary:

Starting Material	Product	Reagents	Solvent	Reaction Time	Typical Yield
tert-Butyl (3-amino-4-fluorophenyl)carbamate	4-Fluorobenzene-1,2-diamine	TFA	DCM	1-3 hours	>95% (crude)

Protocol 2: Synthesis of 6-Fluoro-2-substituted-1H-benzo[d]imidazoles

This protocol outlines the cyclocondensation of 4-fluorobenzene-1,2-diamine with an aldehyde to form the corresponding 6-fluorobenzimidazole.

Reaction Scheme:

Materials:

• 4-Fluorobenzene-1,2-diamine

• Substituted aldehyde (R-CHO, 1.0 eq)

• Sodium metabisulfite (Na₂S₂O₅, 1.1 eq)

• N,N-Dimethylformamide (DMF)

• Water

• Filtration apparatus

• Magnetic stirrer and stir bar with heating mantle

Procedure:

• To a stirred solution of 4-fluorobenzene-1,2-diamine (1.0 eq) in N,N-dimethylformamide (DMF), add the substituted aldehyde (1.0 eq) and sodium metabisulfite (1.1 eq).

• Heat the resulting mixture to 80-100 °C and stir for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• The solid product will precipitate out of the solution.

• Collect the precipitate by filtration, wash thoroughly with water, and dry under vacuum to yield the crude 6-fluoro-2-substituted-1H-benzo[d]imidazole.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Quantitative Data Summary for Representative Aldehydes:

Aldehyde (R-CHO)	Product	Reaction Time	Typical Yield
Benzaldehyde	6-Fluoro-2-phenyl-1H-benzo[d]imidazole	3 hours	85-95%
4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-6-fluoro-1H-benzo[d]imidazole	3 hours	80-90%
4-Methoxybenzaldehyde	6-Fluoro-2-(4-methoxyphenyl)-1H-benzo[d]imidazole	2.5 hours	88-96%

Application in Drug Discovery: Kinase Inhibitors

Fluorinated benzimidazoles are key pharmacophores in a multitude of kinase inhibitors. The fluorine atom can enhance binding affinity, improve metabolic stability, and modulate the physicochemical properties of the drug candidate. The synthetic route described herein, starting from tert-butyl (3-amino-4-fluorophenyl)carbamate, provides a versatile platform for the synthesis of libraries of 6-fluorobenzimidazole derivatives for screening against various kinase targets.

Conclusion

tert-Butyl (3-amino-4-fluorophenyl)carbamate serves as a highly practical and versatile starting material for the synthesis of 6-fluorobenzimidazoles and other related heterocyclic systems. The straightforward and high-yielding protocols for Boc deprotection and subsequent cyclocondensation make this building block an attractive choice for medicinal chemists and researchers in drug development. The ability to readily introduce a fluorine atom into the benzimidazole scaffold is particularly advantageous for the development of novel therapeutics with improved pharmacological profiles.

Application Notes and Protocols: Tert-Butyl (3-amino-4-fluorophenyl)carbamate in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (3-amino-4-fluorophenyl)carbamate is a valuable fragment in modern drug discovery, primarily utilized as a key building block in the synthesis of targeted therapeutics, most notably kinase inhibitors. The presence of a fluorine atom on the phenyl ring can enhance metabolic stability and binding affinity, while the Boc-protected amine allows for selective chemical modifications. This document provides detailed application notes on its role in drug discovery and protocols for its synthesis and use in fragment-based screening and the development of potent inhibitors.

Application Notes

The primary application of tert-butyl (3-amino-4-fluorophenyl)carbamate in drug discovery is as a synthetic intermediate for kinase inhibitors. The 3-amino-4-fluorophenyl moiety is a key structural feature in several potent and selective inhibitors of Epidermal Growth Factor Receptor (EGFR), a crucial target in oncology.

A prominent example is in the synthesis of third-generation EGFR inhibitors like osimertinib (AZD9291). While not a direct precursor, a more complex derivative, tert-butyl (5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate, serves as a critical intermediate in the synthesis of osimertinib.[1] This highlights the importance of the N-Boc-protected aminophenyl scaffold in constructing these complex molecules. Osimertinib is designed to target both EGFR-sensitizing and T790M resistance mutations in non-small cell lung cancer (NSCLC).[1]

The fluorinated phenyl ring in this fragment is a desirable feature in medicinal chemistry. Fluorine substitution can modulate the pKa of nearby functional groups, influence conformation, and block metabolic oxidation, thereby improving the pharmacokinetic profile of a drug candidate.

Quantitative Data

While specific quantitative data for a series of direct derivatives of tert-butyl (3-amino-4-fluorophenyl)carbamate is not extensively available in the public domain, the following table presents IC50 values for osimertinib, a drug whose synthesis relies on a similar N-Boc-protected aminophenyl intermediate. This data illustrates the potency and selectivity that can be achieved with molecules derived from this structural class.

Compound	Target	IC50 (nM)	Cell Line
Osimertinib	EGFR (L858R/T790M)	<1	H1975
Osimertinib	EGFR (exon 19 deletion/T790M)	<1	PC-9 (Van)
Osimertinib	Wild-Type EGFR	~15	LoVo

Data compiled from various sources demonstrating the high potency against mutant EGFR while maintaining selectivity over the wild-type receptor.

Experimental Protocols

Protocol 1: Synthesis of a Key Intermediate for Third-Generation EGFR Inhibitors

This protocol describes a synthetic route to a key intermediate used in the synthesis of osimertinib, which features a substituted N-Boc-protected aminophenyl moiety. This illustrates the synthetic utility of the core fragment.

Reaction Scheme:

Caption: Synthetic workflow for a key osimertinib intermediate.

Materials:

• 4-fluoro-2-methoxy-5-nitroaniline

• Di-tert-butyl dicarbonate (Boc2O)

• Triethylamine (TEA) or other suitable base

• N,N,N'-trimethylethane-1,2-diamine

• N,N-Diisopropylethylamine (DIPEA)

• Iron powder (Fe)

• Ammonium chloride (NH4Cl)

• Solvents: Dichloromethane (DCM), Dimethylacetamide (DMA), Ethanol, Water

Procedure:

• Acylation: Dissolve 4-fluoro-2-methoxy-5-nitroaniline in DCM. Add TEA and then slowly add a solution of Boc2O in DCM at 0°C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Work up the reaction to isolate tert-butyl (4-fluoro-2-methoxy-5-nitrophenyl)carbamate.

• Nucleophilic Aromatic Substitution: In a suitable reaction vessel, combine tert-butyl (4-fluoro-2-methoxy-5-nitrophenyl)carbamate, N,N,N'-trimethylethane-1,2-diamine, and DIPEA in DMA. Heat the mixture to around 140°C and stir for several hours. After completion, the product, tert-butyl (4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxy-5-nitrophenyl)carbamate, is isolated after an aqueous workup and extraction.

• Reduction: Suspend the nitro compound from the previous step in a mixture of ethanol and water. Add ammonium chloride followed by iron powder. Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC. Upon completion, filter the hot reaction mixture through celite to remove the iron salts. The filtrate is then concentrated and the product, tert-butyl (5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate, is extracted and purified.

Protocol 2: Fragment-Based Screening using Surface Plasmon Resonance (SPR)

This protocol provides a general workflow for screening tert-butyl (3-amino-4-fluorophenyl)carbamate against a kinase target using SPR.

Caption: Workflow for SPR-based fragment screening.

Materials:

• SPR instrument and sensor chips (e.g., CM5 chip)

• Kinase target of interest

• Tert-butyl (3-amino-4-fluorophenyl)carbamate

• Immobilization reagents (e.g., EDC, NHS)

• Running buffer (e.g., HBS-EP+)

• DMSO for fragment dissolution

Procedure:

• Protein Immobilization: The kinase target is immobilized on the sensor chip surface using standard amine coupling chemistry.

• Fragment Preparation: Prepare a stock solution of tert-butyl (3-amino-4-fluorophenyl)carbamate in 100% DMSO. A dilution series in running buffer is then prepared.

• SPR Analysis: Injections of the fragment solutions are made over the immobilized kinase surface. The binding is monitored in real-time, generating a sensorgram.

• Data Analysis: The sensorgram data is analyzed to determine the binding kinetics (association and dissociation rates) and the equilibrium dissociation constant (Kd), which quantifies the binding affinity.

Signaling Pathway

Derivatives of tert-butyl (3-amino-4-fluorophenyl)carbamate, such as osimertinib, act as irreversible inhibitors of mutant EGFR. They form a covalent bond with a cysteine residue in the ATP-binding site of the kinase, thereby blocking its activity. This prevents the downstream signaling cascades that drive cell proliferation and survival.

Caption: Inhibition of the EGFR signaling pathway.

This diagram illustrates how a fragment-derived inhibitor covalently binds to mutant EGFR, preventing ATP from binding and thereby blocking the downstream PI3K/Akt and Ras/Raf/MEK/ERK signaling pathways, which ultimately inhibits cancer cell proliferation and survival.

References

• 1. scbt.com [scbt.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of Boc-Protected Anilines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the palladium-catalyzed cross-coupling of tert-butyloxycarbonyl (Boc)-protected anilines. This class of reactions is fundamental in synthetic organic chemistry, particularly in the pharmaceutical industry, for the construction of carbon-nitrogen and carbon-carbon bonds, enabling the synthesis of complex molecular architectures from readily available starting materials. The Boc protecting group offers stability under a range of reaction conditions and can be readily removed under mild acidic conditions, making it an ideal choice for multi-step syntheses.[1]

This document covers four major types of palladium-catalyzed cross-coupling reactions:

• Buchwald-Hartwig Amination: Formation of a C-N bond between an aryl halide/triflate and a Boc-protected aniline.

• Suzuki-Miyaura Coupling: Formation of a C-C bond between a Boc-protected haloaniline and an organoboron reagent.

• Negishi Coupling: Formation of a C-C bond between a Boc-protected haloaniline and an organozinc reagent.

• Sonogashira Coupling: Formation of a C-C bond between a Boc-protected haloaniline and a terminal alkyne.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of N-aryl and N-heteroaryl Boc-protected anilines.[2] The careful selection of the palladium catalyst, ligand, and base is crucial for achieving high yields, especially with challenging substrates.[3]

Quantitative Data Summary

Aryl Halide/Triflate	Amine	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	tert-Butyl carbamate	Pd₂(dba)₃ (1.0)	t-BuXPhos (2.0)	NaOtBu (1.2)	Toluene	RT	18	83
4-Chloro-1-methylindazole	Benzyl urea	Pd(OAc)₂ (2.0)	XPhos (4.0)	K₃PO₄ (2.0)	Toluene	100	16	84
4-Bromobenzonitrile	o-Methyl 4-anilino-1-Boc-piperidine	Pd₂(dba)₃ (2.0)	XPhos (4.0)	NaOtBu (1.5)	Toluene	110	12	>95
1-Bromo-4-(tert-butyl)benzene	tert-Butyl carbamate	Pd₂(dba)₃·CHCl₃ (1.0)	tert-Butyl X-Phos (2.0)	NaOtBu (1.2)	Toluene	RT	18	81
3,5-Bis(trifluoromethyl)bromobenzene	tert-Butyl carbamate	Pd₂(dba)₃ (1.5)	L1 (3.6)	NEt₃ (0.25)	Toluene	90	12	93

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas (Argon or Nitrogen), add the aryl halide (1.0 equiv), the Boc-protected amine (1.2 equiv), the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.5 equiv) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous solvent (e.g., toluene, 5-10 mL per mmol of the limiting reagent) to the flask via syringe.

• Reaction: Seal the flask and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired N-arylated product.

Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile C-C bond-forming reaction that couples a Boc-protected haloaniline with an organoboron reagent, such as a boronic acid or boronic ester.[4] This reaction is known for its mild conditions and tolerance of a wide range of functional groups.

Quantitative Data Summary

Boc-Protected Haloaniline	Boronic Acid/Ester	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
N-Boc-4-bromoaniline	Phenylboronic acid	Pd(PPh₃)₄ (3.0)	-	K₂CO₃ (2.0)	Toluene/EtOH/H₂O	80	12	95
N-Boc-3-bromoaniline	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3.0)	-	Cs₂CO₃ (2.0)	Dioxane/H₂O	90	16	92
N-Boc-4-chloroaniline	2-Thienylboronic acid	Pd(dtbpf)Cl₂ (2.0)	-	Et₃N (2.0)	Kolliphor EL/H₂O	RT	0.25	96
N-Boc-2-bromoaniline	Benzylboronic acid pinacol ester	Pd(dppf)Cl₂ (5.0)	-	K₂CO₃ (2.0)	Dioxane/H₂O	90	18	88
N-Boc-4-iodoaniline	4-Acetylphenylboronic acid	Pd(OAc)₂ (2.0)	SPhos (4.0)	K₃PO₄ (2.0)	Toluene	100	12	91

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry round-bottom flask or reaction vial, add the Boc-protected haloaniline (1.0 equiv), the arylboronic acid or ester (1.2-1.5 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3 equiv).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous solvent (e.g., 1,4-dioxane/water, toluene) via syringe.

• Heating: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) and stir for the required time (2-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Negishi Coupling

The Negishi coupling involves the reaction of a Boc-protected haloaniline with an organozinc reagent.[5] This reaction is particularly useful for creating C(sp²)-C(sp³) bonds and is known for its high functional group tolerance.[6]

Quantitative Data Summary

Boc-Protected Haloaniline	Organozinc Reagent	Pd Source (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
N-Boc-4-iodoaniline	EtZnBr	Pd(OAc)₂ (2.0)	SPhos (4.0)	THF	60	12	88
N-Boc-3-bromoaniline	i-PrZnCl	Pd₂(dba)₃ (1.5)	XPhos (3.0)	Dioxane	80	18	85
N-Boc-4-bromoaniline	PhZnCl	PdCl₂(dppf) (3.0)	-	THF	RT	24	91
N-Boc-2-chloroaniline	(CH₂CH₂CO₂Et)ZnI	NiCl₂(glyme) (10)	(R)-(i-Pr)-Pybox (12)	DMI/THF	23	24	75
N-Boc-4-iodoaniline	(Cyclopropyl)ZnBr	Pd(OAc)₂ (2.0)	P(o-Tol)₃ (4.0)	DMF	50	12	82

Experimental Protocol: General Procedure for Negishi Coupling

• Preparation of Organozinc Reagent: The organozinc reagent is typically prepared in situ by the reaction of an organohalide with activated zinc dust.

• Reaction Setup: In an inert atmosphere, add the Boc-protected haloaniline (1.0 equiv) and the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%) with a suitable ligand to a dry Schlenk flask.

• Solvent Addition: Add anhydrous solvent (e.g., THF, DMF) to the flask.

• Addition of Organozinc Reagent: Slowly add the freshly prepared organozinc reagent (1.3 equiv) to the reaction mixture at room temperature.

• Reaction: Stir the mixture at the appropriate temperature (room temperature to 80 °C) until the starting material is consumed (monitored by TLC or LC-MS).

• Quenching and Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the product with an organic solvent, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate the organic layer under reduced pressure and purify the residue by column chromatography.

Catalytic Cycle

Caption: Catalytic cycle of the Negishi coupling.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a Boc-protected haloaniline and a terminal alkyne, providing access to substituted alkynyl anilines.[7] The reaction is typically co-catalyzed by palladium and copper salts.[8]

Quantitative Data Summary

Boc-Protected Haloaniline	Terminal Alkyne	Pd Source (mol%)	Cu Source (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
N-Boc-4-iodoaniline	Phenylacetylene	Pd(PPh₃)₄ (2.0)	CuI (4.0)	Et₃N (2.0)	THF	RT	6	98
N-Boc-3-bromoaniline	1-Hexyne	PdCl₂(PPh₃)₂ (3.0)	CuI (5.0)	i-Pr₂NEt (2.5)	DMF	60	12	90
N-Boc-4-ethynyl-aniline	1-Bromo-4-iodobenzene	Pd(OAc)₂ (1.0)	-	Cs₂CO₃ (2.0)	DMF	80	16	85
N-Boc-2-iodoaniline	Trimethylsilylacetylene	Pd(PPh₃)₄ (5.0)	CuI (10)	Et₃N (3.0)	Toluene	50	8	93
N-Boc-4-bromoaniline	Propargyl alcohol	PdCl₂(dppf) (2.0)	CuI (4.0)	K₂CO₃ (2.0)	Acetonitrile	70	10	88

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the Boc-protected haloaniline (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and copper(I) iodide (4-10 mol%).

• Solvent and Reagent Addition: Add anhydrous solvent (e.g., DMF, THF) followed by the terminal alkyne (1.2 equiv) and the base (e.g., triethylamine, 2-3 equiv) via syringe.

• Reaction: Stir the reaction mixture at the specified temperature (room temperature to 80 °C) for the required duration. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After completion, dilute the reaction mixture with an organic solvent and filter through celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. research.rug.nl [research.rug.nl]
• 4. benchchem.com [benchchem.com]
• 5. Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organicreactions.org [organicreactions.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]

Application Notes & Protocols: Regioselective Synthesis with 3-Amino-4-fluorophenyl Building Blocks

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 3-amino-4-fluorophenyl scaffold is a privileged structural motif in medicinal chemistry and materials science. The presence of the fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, while the amino group provides a versatile handle for a wide array of chemical transformations. Achieving regiocontrol in reactions involving this scaffold is critical for the efficient synthesis of complex target molecules. These application notes provide detailed protocols and principles for key regioselective transformations. A crucial precursor and derivative in many of these syntheses is 4-fluoro-1,2-phenylenediamine, an important intermediate for various pharmaceuticals, including antitumor drugs and benzimidazoles.[1][2]

Application Note 1: Regioselective Electrophilic Aromatic Substitution (EAS)

Principle: The regiochemical outcome of electrophilic aromatic substitution on a 3-amino-4-fluorophenyl system is governed by the competing directing effects of the amino (-NH₂) and fluoro (-F) substituents.

• Amino Group (-NH₂): A powerful activating group and a strong ortho, para-director.

• Fluoro Group (-F): A deactivating group (due to induction) but an ortho, para-director (due to resonance).

The strongly activating amino group dominates the directing effect, guiding incoming electrophiles primarily to the positions ortho and para to it (C2, C6, and C4). Since the C4 position is already substituted with fluorine, electrophilic attack occurs preferentially at the C2 and C6 positions. To prevent side reactions and moderate the high reactivity of the aniline, the amino group is often protected, for example, as an acetamide.[3]

Logical Relationship for EAS Regioselectivity

Caption: Directing effects in electrophilic substitution.

Experimental Protocols

Protocol 1.1: Regioselective Bromination (para to Amino Group) This protocol describes the highly regioselective bromination of 3-fluoroaniline at the C6 position (para to the amino group) using copper(II) bromide in an ionic liquid.[4][5]

• Reaction Setup: In a round-bottom flask, combine 3-fluoroaniline (1.0 equiv.) and 1-hexyl-3-methylimidazolium bromide (as solvent).

• Reagent Addition: Add copper(II) bromide (CuBr₂, 3.0 equiv.).

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Work-up: Upon completion, extract the product using an organic solvent (e.g., ethyl acetate). Wash the organic layer with water to remove the ionic liquid.

• Purification: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 1.2: Regioselective Nitration (ortho to Amino Group via Protection) This protocol is adapted from the synthesis of 4-fluoro-2-nitroaniline and demonstrates regioselective nitration at the C2 position (ortho to the amino group) after protecting the amine as an acetamide.[1]

• Protection: In a flask cooled in an ice bath (0°C), slowly add 3-fluoroaniline (1.0 equiv.) to a mixture of acetic anhydride (1.2 equiv.) and glacial acetic acid. Stir for 30 minutes to form 3-fluoroacetanilide.

• Nitration: Maintain the temperature at 0-5°C and slowly add a pre-mixed, chilled solution of 65% nitric acid (1.1 equiv.) and 95% sulfuric acid (catalytic amount).

• Reaction: Stir the mixture at 0-5°C for 30-60 minutes, monitoring by TLC.

• Precipitation: Pour the reaction mixture into ice water to precipitate the product, 4-fluoro-2-nitroacetanilide.

• Hydrolysis: Collect the solid by filtration. Add the solid to 9M hydrochloric acid and heat to reflux for 30-60 minutes to hydrolyze the acetamide.

• Isolation: Cool the solution and pour it into ice water. Filter the resulting precipitate, wash with a sodium carbonate solution until neutral, and then with water. Dry the solid to obtain 3-fluoro-2-nitroaniline.

Data Presentation

Reaction	Substrate	Electrophile/Conditions	Major Product	Yield	Regioselectivity	Reference
Bromination	3-Fluoroaniline	CuBr₂ in [HMIM]Br, rt	4-Bromo-3-fluoroaniline	91%	>98% (para)	[4][5]
Nitration	4-Fluoroaniline	1. Ac₂O/AcOH; 2. HNO₃/H₂SO₄	4-Fluoro-2-nitroaniline	75% (overall)	Highly ortho	[1]

Application Note 2: Synthesis of 5-Fluoro-Benzimidazole Scaffolds

Principle: A primary application of 3-amino-4-fluorophenyl building blocks is the synthesis of fluorinated benzimidazoles. The key strategy involves converting a 3-fluoroaniline derivative into 4-fluoro-1,2-phenylenediamine. This diamine then undergoes a cyclocondensation reaction (e.g., the Phillips-Ladenburg reaction) with a carboxylic acid or aldehyde to form the benzimidazole ring system.[6][7][8]

Synthetic Workflow from 4-Fluoroaniline to 5-Fluorobenzimidazole

Caption: Multi-step synthesis of 5-fluorobenzimidazole.

Experimental Protocols

Protocol 2.1: Synthesis of 4-Fluoro-1,2-phenylenediamine This is a robust, four-step protocol starting from 4-fluoroaniline.[1]

• Step 1 & 2 (Protection & Nitration): Follow Protocol 1.2 (steps 1-4) to synthesize N-(4-fluoro-2-nitrophenyl)acetamide. Yield: 84% .

• Step 3 (Hydrolysis): Add N-(4-fluoro-2-nitrophenyl)acetamide (1.0 equiv.) to a 9M HCl solution and heat to reflux for 30 minutes. Pour the reaction into ice water, filter, wash the solid with Na₂CO₃ solution until neutral, then with water. Dry to obtain 4-fluoro-2-nitroaniline. Yield: 90% .

• Step 4 (Reduction): In a pressure vessel, combine 4-fluoro-2-nitroaniline (1.0 equiv.), anhydrous ethanol, and Raney Nickel (20% w/w). Pressurize with hydrogen gas (1.0 MPa) and stir at room temperature for 8 hours. Filter the catalyst and remove the solvent under reduced pressure to yield 4-fluoro-1,2-phenylenediamine. Yield: 91% .

Protocol 2.2: Benzimidazole Formation (Phillips-Ladenburg Reaction) A classic method for cyclizing the diamine with formic acid.[6]

• Reaction Setup: In a round-bottom flask, add 4-fluoro-1,2-phenylenediamine (1.0 equiv.) and 90% formic acid (1.5 equiv.).

• Heating: Heat the mixture in a water bath at 100°C for 2 hours.

• Neutralization: After cooling, slowly add 10% sodium hydroxide solution until the mixture is just alkaline to litmus paper.

• Isolation: Collect the crude product by suction filtration and wash with cold water.

• Purification: Recrystallize the crude solid from boiling water to obtain pure 5-fluorobenzimidazole.

Data Presentation

Starting Material	Reaction Partner	Conditions	Product	Yield	Reference
4-Fluoro-1,2-phenylenediamine	Formic Acid	100°C, 2 h	5-Fluorobenzimidazole	83-85%	[6]
4-Fluoro-1,2-phenylenediamine	Acetic Acid	100°C, 2 h	2-Methyl-5-fluorobenzimidazole	~68%	[6]
2-Fluoro-5-nitro-1,4-diamine	p-Tolualdehyde	Na₂S₂O₄, EtOH/H₂O, 80°C	2-(p-tolyl)-6-fluoro-1H-benzo[d]imidazol-5-amine	85%	[9]

Application Note 3: Regioselective Nucleophilic Aromatic Substitution (SNAr)

Principle: Nucleophilic aromatic substitution (SNAr) on a fluorinated aromatic ring involves the displacement of the fluoride ion by a nucleophile. This reaction is facilitated by the presence of strong electron-withdrawing groups (EWGs), such as a nitro group (-NO₂), positioned ortho or para to the leaving group (fluorine).[10] The EWG stabilizes the negative charge in the intermediate Meisenheimer complex, lowering the activation energy. In a 3-amino-4-fluorophenyl system, the electron-donating amino group disfavors SNAr. Therefore, a suitable substrate must contain an additional EWG, such as in 5-fluoro-2-nitroaniline , where the nitro group is para to the fluorine, activating it for substitution.

SNAr Mechanism Workflow

Caption: Key steps of the SNAr addition-elimination mechanism.

Experimental Protocol

Protocol 3.1: General SNAr Amination This protocol is based on the reaction of 5-halo-2-nitroanilines with amine nucleophiles.[11]

• Reaction Setup: In a sealed tube or microwave vial, combine 5-fluoro-2-nitroaniline (1.0 equiv.), the desired amine nucleophile (1.1-1.5 equiv.), and a suitable solvent (e.g., DMSO, ethanol).

• Heating: Heat the reaction mixture using either conventional heating (e.g., 80-120°C) or microwave irradiation.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and pour it into water.

• Isolation: Collect the precipitated product by filtration.

• Purification: Wash the solid with water and dry. If necessary, purify further by recrystallization or column chromatography.

Data Presentation

Substrate	Nucleophile	Conditions	Product	Yield	Reference
5-Chloro-2-nitroaniline	Phenylhydrazine	Microwave, 10 min	3-Amino-4-nitrophenylhydrazine	48%	[11]
5-Fluoro-2-nitroaniline	Morpholine	Conventional Heating	4-(4-Amino-3-nitrophenyl)morpholine	(Not specified)	[11]
p-Fluoronitrobenzene	Sulfone Carbanion	DMF, rt	p-Nitrophenyl Phenyl Sulfone	(High)	[12]

Application Note 4: Palladium-Catalyzed Cross-Coupling

Principle: The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming C-C bonds. A derivative of the 3-amino-4-fluorophenyl scaffold, such as an organoborane (e.g., a boronic acid) or an organohalide, can be coupled with a suitable partner in the presence of a palladium catalyst and a base.[13] The reaction proceeds via a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

References

• 1. Page loading... [wap.guidechem.com]
• 2. ossila.com [ossila.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids [beilstein-journals.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. tandfonline.com [tandfonline.com]
• 12. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices | MDPI [mdpi.com]
• 13. benchchem.com [benchchem.com]

Applications of Protected Anilines in Solid-Phase Synthesis: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase synthesis (SPS) of molecules incorporating protected anilines. This powerful technique enables the efficient construction of libraries of aniline derivatives, which are crucial scaffolds in medicinal chemistry and materials science. By immobilizing aniline building blocks on a solid support, multi-step syntheses can be performed with simplified purification, driving the rapid discovery and optimization of novel compounds.

Core Concepts in Solid-Phase Aniline Synthesis

Solid-phase synthesis of aniline derivatives follows the fundamental principles of traditional solid-phase peptide synthesis (SPPS), involving the sequential addition of building blocks to a growing molecule attached to an insoluble resin. Key to this strategy is the use of protecting groups to mask the reactive amino functionality of aniline and the selection of an appropriate linker to tether the molecule to the solid support.

Two of the most widely employed amine protecting groups in solid-phase synthesis are the acid-labile tert-butoxycarbonyl (Boc) group and the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group. The choice between these orthogonal protecting group strategies dictates the conditions for deprotection and, consequently, the selection of compatible linkers and side-chain protecting groups.

Key Applications and Methodologies

The solid-phase approach offers a versatile platform for a range of chemical transformations on the aniline core. These include, but are not limited to:

• N-Acylation and N-Sulfonylation: The immobilized aniline can be readily acylated or sulfonated with a variety of carboxylic acids, sulfonyl chlorides, and other electrophiles to generate diverse libraries of amides and sulfonamides.

• N-Alkylation: While less common than acylation, on-resin N-alkylation of anilines can be achieved under specific conditions to yield secondary and tertiary aniline derivatives.

• Modification of the Aromatic Ring: The aromatic ring of the resin-bound aniline can be subjected to various electrophilic aromatic substitution reactions, provided the reaction conditions are compatible with the resin and linker.

• Traceless Linker Strategies: The use of traceless linkers allows for the synthesis of aniline derivatives where the point of attachment to the resin is not apparent in the final product, offering greater molecular diversity.[1][2]

Experimental Protocols

The following protocols provide a general framework for the solid-phase synthesis of a library of N-acylated aniline derivatives. These should be considered as a starting point and may require optimization based on the specific aniline, acylating agent, and resin used.

Protocol 1: Loading of a Protected Aniline onto 2-Chlorotrityl Chloride Resin

This protocol describes the immobilization of an N-protected aminobenzoic acid onto a highly acid-labile resin.

Materials:

• 2-Chlorotrityl chloride resin

• N-Fmoc-4-aminobenzoic acid

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Solid-phase synthesis vessel

Procedure:

• Swell the 2-chlorotrityl chloride resin (1.0 g, 1.0-1.6 mmol/g) in DCM (10 mL) for 30 minutes in a solid-phase synthesis vessel.

• Drain the DCM.

• Dissolve N-Fmoc-4-aminobenzoic acid (1.5 eq. relative to resin loading) and DIPEA (3.0 eq.) in a minimal amount of DMF and add it to the resin.

• Add DCM to swell the resin and agitate the mixture at room temperature for 4 hours.

• To cap any unreacted sites, add a solution of DCM/MeOH/DIPEA (17:2:1, 10 mL) and agitate for 30 minutes.

• Drain the resin and wash sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin under vacuum.

• Determine the loading of the resin by Fmoc quantification.

Protocol 2: On-Resin Acylation of the Aniline Moiety

This protocol details the acylation of the deprotected aniline on the solid support.

Materials:

• Fmoc-deprotected aniline-resin

• Carboxylic acid (3.0 eq.)

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP) (3.0 eq.)

• DIPEA (6.0 eq.)

• DMF

Procedure:

• Swell the Fmoc-deprotected aniline-resin in DMF (10 mL) for 30 minutes.

• Drain the DMF.

• In a separate vial, dissolve the carboxylic acid, PyBOP, and DIPEA in DMF.

• Add the activation solution to the resin and agitate at room temperature for 2 hours.

• Drain the reaction solution and wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin under vacuum.

• A small sample of the resin can be cleaved to check the reaction completion by LC-MS.

Protocol 3: Cleavage of the N-Acylated Aniline from the Resin

This protocol describes the final cleavage of the product from the 2-chlorotrityl chloride resin.

Materials:

• N-acylated aniline-resin

• Cleavage cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIPS)/Water (95:2.5:2.5)

• DCM

• Cold diethyl ether

Procedure:

• Swell the N-acylated aniline-resin in DCM (5 mL) for 15 minutes.

• Drain the DCM.

• Add the cleavage cocktail (10 mL) to the resin and agitate at room temperature for 1 hour.

• Filter the cleavage solution into a collection vessel.

• Wash the resin with additional cleavage cocktail (2 x 2 mL) and DCM (2 x 5 mL).

• Combine the filtrates and concentrate under reduced pressure.

• Precipitate the crude product by adding cold diethyl ether.

• Centrifuge to pellet the product, decant the ether, and dry the product under vacuum.

• Purify the product by reversed-phase HPLC.

Quantitative Data Summary

The following tables summarize representative quantitative data for the solid-phase synthesis of aniline derivatives. Yields and purities are highly dependent on the specific substrates and reaction conditions.

Resin Type	Linker Type	Aniline Derivative	Loading (mmol/g)	Reference
Polystyrene	2-Chlorotrityl	N-Fmoc-4-aminobenzoic acid	0.5 - 1.2	[3]
Polystyrene	Rink Amide	Fmoc-4-aminobenzoic acid	0.4 - 0.8	[4]
Polystyrene	Wang	Fmoc-4-aminobenzoic acid	0.3 - 0.7	[5]

Acylation Reaction	Coupling Reagent	Solvent	Reaction Time (h)	Purity (%)	Reference
Acetic Anhydride	-	DCM/Pyridine	1	>95	General Knowledge
Benzoic Acid	HATU/DIPEA	DMF	2	>90	[4]
Phenylacetic Acid	PyBOP/DIPEA	DMF	2	>90	[6]

Cleavage Cocktail	Resin Type	Cleavage Time (h)	Yield (%)	Reference
TFA/DCM (1:99)	2-Chlorotrityl	0.5	80-95	[3]
TFA/TIPS/H₂O (95:2.5:2.5)	Rink Amide	2	70-90	[5]
TFA/DCM (50:50)	Wang	2	70-90	[5]

Visualizing the Workflow

The following diagrams illustrate the key workflows in the solid-phase synthesis of protected anilines.

Caption: General workflow for solid-phase synthesis of aniline derivatives.

Caption: Comparison of Fmoc and Boc deprotection cycles in solid-phase synthesis.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Synthesis of silicon traceless linker for solid-phase reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.uci.edu [chem.uci.edu]
• 5. peptide.com [peptide.com]
• 6. On-the-Resin N-Terminal Modification of Long Synthetic Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Fluorinated Building Blocks in API Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data on the synthesis of Active Pharmaceutical Ingredients (APIs) using fluorinated building blocks. The strategic incorporation of fluorine into drug candidates can significantly enhance pharmacokinetic and physicochemical properties, leading to improved metabolic stability, membrane permeability, and binding affinity.[1] This document outlines specific examples of API synthesis, offering step-by-step experimental procedures and showcasing the impact of fluorination.

Data Presentation: Impact of Fluorination on API Properties

The introduction of fluorine atoms into a molecule can predictably alter its properties. The following table summarizes key quantitative data on how fluorination affects lipophilicity and metabolic stability, crucial parameters in drug design.

Parameter	Effect of Fluorination	Quantitative Impact	Reference Compound Example
Lipophilicity (logP/logD)	Generally increases, but can be context-dependent.[2]	The addition of a single fluorine atom can increase logP by approximately 0.25 units. For 2-thiofluoroalkyl pyridines, increased fluorination generally leads to increased logD7.4.[2]	Ezetimibe (fluorinated analogue showed improved metabolic stability and in vivo potency over its non-fluorinated precursor)[1]
Metabolic Stability	Increases by blocking sites of metabolism.	Fluorine substitution at metabolically labile positions can significantly decrease the rate of oxidation by cytochrome P450 enzymes.[1]	A study on 2-(thiofluoroalkyl)pyridines demonstrated the influence of the fluorination pattern on metabolic stability.[2]
pKa	Can be modulated by the strong electron-withdrawing nature of fluorine.	The pKa values of protonated 2-thiofluoroalkyl and 2-sulfonyl fluoroalkyl substituted pyridines are influenced by the fluorination pattern.[2]	N/A
P-glycoprotein (P-gp) Efflux	Increased molecular weight due to fluorination does not inherently increase the risk of P-gp efflux.[3][4][5]	Statistical modeling suggests that fluorine-corrected molecular weight is a more relevant descriptor for predicting P-gp efflux risk.[3][4][5]	N/A

Experimental Protocols

Detailed methodologies for the synthesis of key APIs using fluorinated building blocks are provided below.

Protocol 1: Synthesis of Rucaparib

Rucaparib is a PARP inhibitor used in cancer therapy.[6] This protocol describes the synthesis of Rucaparib from the fluorinated building block 8-Fluoro-4,5-dihydro-1H-azepino[5,4,3-cd]indol-6-one.

Reaction Scheme:

A synthetic scheme for Rucaparib.

Materials:

• 8-Fluoro-4,5-dihydro-1H-azepino[5,4,3-cd]indol-6-one (51.1 mg, 0.25 mmol)[6]

• 4-Bromo-N-methylbenzylamine (100.0 μL, 0.50 mmol)[6]

• Cesium Carbonate (Cs₂CO₃) (162.9 mg, 0.50 mmol)[6]

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.88 mg, 0.0032 mmol)[6]

• Copper(II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O) (9.08 mg, 0.075 mmol)[6]

• N,N-Dimethylacetamide (DMA) (5 mL)[6]

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Triethylamine (TEA)

Procedure:

• To a glass vial under ambient atmosphere, add 8-Fluoro-4,5-dihydro-1H-azepino[5,4,3-cd]indol-6-one (51.1 mg, 0.25 mmol), Cs₂CO₃ (162.9 mg, 0.50 mmol), Pd₂(dba)₃ (2.88 mg, 0.0032 mmol), and Cu(NO₃)₂·3H₂O (9.08 mg, 0.075 mmol).[6]

• Add DMA to a total volume of 5 mL.[6]

• Volumetrically inject 4-Bromo-N-methylbenzylamine (100.0 μL, 0.50 mmol) into the reaction mixture.[6]

• Heat the reaction mixture to 160 °C with magnetic stirring.[6]

• After 24 hours, cool the reaction mixture and quench with saturated aqueous NaHCO₃ solution (50 mL).[6]

• Extract the aqueous layer with EtOAc (3 x 50 mL).[6]

• Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.[6]

• Evaporate the solvent under reduced pressure.[6]

• Purify the crude product via column chromatography.[6]

  • Prepare the silica gel column by eluting with 1 vol% of TEA.

  • Elute the product with a mixture of DCM:MeOH (95:5).

• The final product is a whitish solid with a yield of 57.3 mg (71%).[6]

Protocol 2: Synthesis of Celecoxib

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID).[7] The synthesis involves the condensation of the fluorinated building block 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione with 4-hydrazinobenzenesulfonamide hydrochloride.[8][9]

Reaction Scheme:

A synthetic scheme for Celecoxib.

Materials:

• 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione (40 g)[10]

• 4-sulphonamidophenylhydrazine hydrochloride (42.2 g)[10]

• Methanol (860 ml)[10]

• Toluene

• Activated Carbon

Procedure:

• In a suitable reaction vessel, combine 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione (40 g) and 4-sulphonamidophenylhydrazine hydrochloride (42.2 g) in methanol (860 ml).[10]

• Heat the mixture to 65 °C and stir for 10 hours.[10]

• Cool the reaction mixture to 25-30 °C.[10]

• Remove the solvent completely under vacuum.[10]

• For purification, take the crude Celecoxib (25 g) in toluene (375 ml) and heat the mixture to 80 °C with stirring for 15 minutes.[10]

• Add activated carbon (1.2 g) and continue heating at 80 °C for a further period.[10]

• Filter the hot solution and cool the filtrate to 0-5 °C and stir for one hour.[10]

• Filter the separated solid, wash with toluene, and dry at 75 °C for 6 hours to yield pure Celecoxib.[10]

Protocol 3: Synthesis of Crizotinib (Key Steps)

Crizotinib is an anaplastic lymphoma kinase (ALK) and ROS1 inhibitor. A key fluorinated intermediate in its synthesis is (S)-1-(2,6-dichloro-3-fluorophenyl)ethanol. The overall synthesis involves several steps, including a Mitsunobu reaction, chemoselective reduction, bromination, and a Suzuki coupling.[11][12]

Experimental Workflow:

A workflow for the synthesis of Crizotinib.

A detailed procedure for the bromination step is as follows:

• Dissolve the aminopyridine intermediate (42.5 kg, 141.1 mol) in dichloromethane (425 L).[12]

• Cool the solution to -15 °C.[12]

• Add a solution of N-bromosuccinimide (25.9 kg, 145.3 mol) in acetonitrile (174.2 L) over 75 minutes, maintaining the temperature below -10 °C.[12]

• Agitate the reaction for 10 minutes.[12]

• Quench the reaction by adding a solution of sodium metabisulfite (13.4 kg, 70.6 mol) and potassium hydroxide (0.264 kg, 4.23 mol) in water (86 L) over 10 minutes, while adjusting the temperature to 0 °C.[12]

Protocol 4: Synthesis of Fluoxetine (General Approach)

Fluoxetine, an antidepressant, can be synthesized using a fluorinated building block such as 1-chloro-4-(trifluoromethyl)benzene. One common method involves a nucleophilic aromatic substitution reaction.[13][14]

Logical Relationship of Synthesis:

References

• 1. tandfonline.com [tandfonline.com]
• 2. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability. | Semantic Scholar [semanticscholar.org]
• 5. Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rucaparib synthesis - chemicalbook [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. zenodo.org [zenodo.org]
• 9. KR20110001415A - Novel Production Method for 4,4,4-trifluoro-1- (4-methylphenyl) butane-1,3-dione - Google Patents [patents.google.com]
• 10. US7919633B2 - Process for preparation of celecoxib - Google Patents [patents.google.com]
• 11. Page loading... [wap.guidechem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. US5166437A - Process for the preparation of fluoxetine - Google Patents [patents.google.com]
• 14. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Optimizing Boc Deprotection of tert-Butyl (3-amino-4-fluorophenyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Boc deprotection of tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Frequently Asked Questions (FAQs)

Q1: What are the standard methods for Boc deprotection of tert-Butyl (3-amino-4-fluorophenyl)carbamate?

A1: The most common and effective methods for the deprotection of the Boc group are acid-catalyzed.[1][2] The two primary approaches involve the use of:

• Trifluoroacetic acid (TFA): Typically used in a solution with a solvent like dichloromethane (DCM).[2]

• Hydrochloric acid (HCl): Often used as a solution in an organic solvent such as dioxane or methanol.[3]

Q2: What is the general mechanism of acid-catalyzed Boc deprotection?

A2: The deprotection proceeds through a series of steps:

• Protonation: The carbonyl oxygen of the Boc group is protonated by the acid.

• Formation of a tert-butyl cation: The protonated carbamate becomes unstable, leading to the cleavage of the tert-butyl group as a stable tert-butyl cation and the formation of a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is unstable and rapidly decomposes, releasing carbon dioxide gas.

• Formation of the Amine Salt: The resulting free amine is then protonated by the acid to form the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).

Q3: Can I deprotect the Boc group under neutral or basic conditions?

A3: While acidic conditions are most common, alternative methods for Boc deprotection exist, although they may be less suitable for this specific substrate. These include thermal deprotection, which involves heating the compound in a suitable solvent, and methods using specific reagents like TMSI in DCM.[4] However, for aromatic amines, acidic deprotection is generally the most reliable method.

Q4: What are the potential side reactions during the Boc deprotection of this substrate?

A4: A primary side reaction is the alkylation of the newly formed amine or other nucleophilic sites on the molecule by the tert-butyl cation generated during the reaction.[3] This can lead to the formation of tert-butylated byproducts. Additionally, if other acid-sensitive functional groups are present in the molecule, they may also react under the deprotection conditions.

Troubleshooting Guides

Issue 1: Incomplete or Slow Reaction

Q: My Boc deprotection reaction is not going to completion, or is very slow. What are the possible causes and how can I troubleshoot this?

A: Incomplete or sluggish deprotection can be attributed to several factors. The following table outlines common causes and suggested solutions.

Potential Cause	Troubleshooting Steps
Insufficient Acid Strength or Concentration	Increase the concentration of the acid. For TFA, a 1:1 mixture with DCM is often effective. For HCl, ensure the solution is anhydrous and of the appropriate molarity (e.g., 4M in dioxane).
Low Reaction Temperature	While many Boc deprotections proceed at room temperature, gently warming the reaction mixture (e.g., to 40 °C) can increase the rate. Monitor for potential side reactions at higher temperatures.
Inadequate Reaction Time	Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Continue the reaction until the starting material is fully consumed.
Poor Solubility	Ensure the starting material is fully dissolved in the reaction solvent. If solubility is an issue, consider alternative solvents that are compatible with the acidic conditions, such as dioxane or a co-solvent system.
Moisture in the Reaction	The presence of water can sometimes interfere with the reaction. Using anhydrous solvents and reagents is recommended.

Issue 2: Formation of Impurities and Side Products

Q: I am observing significant impurity formation in my reaction. What are the likely side products and how can I minimize them?

A: The formation of impurities is a common challenge. The primary culprit is often the reactive tert-butyl cation.

Potential Cause	Troubleshooting Steps
Alkylation by tert-butyl cation	Add a scavenger to the reaction mixture to trap the tert-butyl cation. Common scavengers include triisopropylsilane (TIS) or anisole.[3]
Degradation of the Product	The product, 3-amino-4-fluorophenylamine, may be sensitive to prolonged exposure to strong acids. Minimize the reaction time by closely monitoring its progress and work up the reaction promptly upon completion.
Reaction with Other Functional Groups	If your molecule contains other acid-labile groups, consider using milder deprotection conditions. This could involve using a lower concentration of acid or running the reaction at a lower temperature.

Experimental Protocols

Representative Protocol for TFA-mediated Boc Deprotection

• Preparation: Dissolve tert-Butyl (3-amino-4-fluorophenyl)carbamate in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.5 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of TFA: Slowly add trifluoroacetic acid (TFA) to the stirred solution. A common starting point is a 1:1 (v/v) mixture of TFA and DCM.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is no longer detectable.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

  • Wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purification: Purify the crude product by a suitable method, such as column chromatography, if necessary.

Representative Protocol for HCl-mediated Boc Deprotection

• Preparation: Dissolve tert-Butyl (3-amino-4-fluorophenyl)carbamate in a minimal amount of a suitable solvent like methanol or dioxane.

• Addition of HCl: Add a solution of 4M HCl in dioxane to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Upon completion, the product will likely be the hydrochloride salt. The solvent can be removed under reduced pressure.

  • To obtain the free amine, the residue can be dissolved in water and basified with a suitable base (e.g., sodium hydroxide or sodium bicarbonate) to a pH of >10.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product as needed.

Visualizations

Caption: General experimental workflow for Boc deprotection.

Caption: Troubleshooting logic for Boc deprotection issues.

References

• 1. Amine Protection / Deprotection [fishersci.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]

Technical Support Center: Synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-Butyl (3-amino-4-fluorophenyl)carbamate. The information is presented in a question-and-answer format to directly address common issues encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for tert-Butyl (3-amino-4-fluorophenyl)carbamate and what are the key challenges?

The most prevalent synthetic route involves the selective mono-N-Boc protection of 4-fluoro-1,3-phenylenediamine using di-tert-butyl dicarbonate (Boc)₂O. The primary challenge in this synthesis is achieving high selectivity for the mono-protected product over the di-protected byproduct, di-tert-butyl (4-fluoro-1,3-phenylene)dicarbamate, and minimizing the amount of unreacted starting material. The presence of the electron-withdrawing fluorine atom can influence the nucleophilicity of the adjacent amino groups, adding a layer of complexity to achieving selective protection.

Q2: What are the major side reactions observed during the synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate?

The principal side reaction is the formation of the di-Boc protected byproduct, di-tert-butyl (4-fluoro-1,3-phenylene)dicarbamate . This occurs when both amino groups of the 4-fluoro-1,3-phenylenediamine react with the Boc anhydride. Other potential, though less common, side reactions can include the formation of urea or isocyanate derivatives, particularly if the reaction temperature is not adequately controlled.

Q3: How can I minimize the formation of the di-Boc byproduct?

Several strategies can be employed to enhance the selectivity for the desired mono-Boc product:

• Control of Stoichiometry: Using a slight excess of the 4-fluoro-1,3-phenylenediamine relative to the di-tert-butyl dicarbonate can favor mono-protection.

• Slow Addition of Reagent: A slow, dropwise addition of the Boc anhydride solution to the diamine solution can help maintain a low concentration of the protecting agent, thereby reducing the likelihood of di-protection.[1]

• Mono-protonation of the Diamine: A highly effective "one-pot" method involves the selective deactivation of one amino group through mono-protonation with one equivalent of an acid (e.g., HCl generated in situ from Me₃SiCl or SOCl₂).[1][2][3] The resulting ammonium salt is non-nucleophilic, allowing the remaining free amine to react selectively with the Boc anhydride.[1][2][3]

• Reaction Temperature: Performing the reaction at a controlled, lower temperature (e.g., 0-5 °C) can help to moderate the reaction rate and improve selectivity.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low Yield of Mono-Boc Product	1. Incomplete reaction. 2. Formation of significant amounts of di-Boc byproduct. 3. Product loss during work-up and purification.	1. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion. 2. Implement strategies to improve selectivity, such as slow addition of Boc anhydride or using the mono-protonation technique.[1][3] 3. Optimize the extraction and purification steps. Consider using a minimal amount of solvent for extraction and carefully select the mobile phase for column chromatography to ensure good separation.
High Percentage of Di-Boc Byproduct	1. Incorrect stoichiometry (excess Boc anhydride). 2. Rapid addition of Boc anhydride. 3. Reaction temperature is too high.	1. Carefully control the stoichiometry, using a slight excess of the diamine. 2. Add the Boc anhydride solution dropwise over an extended period.[1] 3. Maintain a low reaction temperature (e.g., 0-5 °C).
Presence of Unreacted Starting Material (4-fluoro-1,3-phenylenediamine)	1. Insufficient amount of Boc anhydride. 2. Incomplete reaction. 3. Deactivation of the Boc anhydride (e.g., by moisture).	1. Ensure the use of at least one equivalent of Boc anhydride. 2. Increase the reaction time and monitor by TLC until the starting material is consumed. 3. Use anhydrous solvents and reagents to prevent hydrolysis of the Boc anhydride.
Difficulty in Purifying the Mono-Boc Product	1. Similar polarity of mono-Boc, di-Boc, and starting material. 2. Co-crystallization of products.	1. Utilize column chromatography with a carefully optimized solvent system (e.g., a gradient of ethyl acetate in hexane) to achieve good separation. 2. If purification by crystallization is attempted, consider using a different solvent system or performing a preliminary purification by column chromatography.

Experimental Protocols

Protocol 1: Selective Mono-Boc Protection using In Situ HCl Generation

This protocol is a robust method for achieving high selectivity for the mono-protected product.[2][3]

Materials:

• 4-fluoro-1,3-phenylenediamine (1.0 equiv)

• Anhydrous Methanol (MeOH)

• Chlorotrimethylsilane (Me₃SiCl) (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.0 equiv)

• Water (H₂O)

• Sodium hydroxide (NaOH) solution (2 M)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether

Procedure:

• Dissolve 4-fluoro-1,3-phenylenediamine (1.0 equiv) in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

• Slowly add chlorotrimethylsilane (1.0 equiv) dropwise to the stirred solution. A white precipitate of the mono-hydrochloride salt may form.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• Add a small amount of water, followed by a solution of di-tert-butyl dicarbonate (1.0 equiv) in methanol.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with water and wash with diethyl ether to remove any di-Boc byproduct.

• Adjust the pH of the aqueous layer to >12 with a 2 M NaOH solution to deprotonate the ammonium salt and liberate the mono-Boc protected product.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tert-Butyl (3-amino-4-fluorophenyl)carbamate.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Visualizations

Logical Relationship for Optimizing Mono-Boc Protection

Caption: Decision tree for optimizing the selective mono-Boc protection.

Experimental Workflow for Selective Mono-Boc Protection

Caption: Step-by-step workflow for the selective mono-Boc protection protocol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]

Technical Support Center: Purification of tert-Butyl (3-amino-4-fluorophenyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of tert-Butyl (3-amino-4-fluorophenyl)carbamate reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of tert-Butyl (3-amino-4-fluorophenyl)carbamate?

A1: The most common impurities are typically unreacted starting material, 3-amino-4-fluoroaniline, and the di-Boc protected byproduct, di-tert-butyl (4-fluoro-1,3-phenylene)dicarbamate. Residual coupling reagents or solvents may also be present.

Q2: How can I monitor the progress of the purification?

A2: Thin-Layer Chromatography (TLC) is the most effective method for monitoring the purification process. A suitable mobile phase, such as a mixture of ethyl acetate and hexanes, will allow for the clear separation of the starting material, the desired product, and the di-Boc byproduct based on their differing polarities. The spots can be visualized under UV light or by using a potassium permanganate stain.

Q3: Is it possible to purify tert-Butyl (3-amino-4-fluorophenyl)carbamate without using column chromatography?

A3: While column chromatography is the most reliable method for achieving high purity, recrystallization can be a viable alternative if the crude product is relatively clean. A carefully selected solvent system can selectively precipitate the desired product, leaving impurities in the mother liquor. Additionally, an initial acid-base extraction during the workup can help remove the unreacted basic starting material.

Q4: What are the key differences in polarity between the product and the main impurities?

A4: The starting material, 3-amino-4-fluoroaniline, is the most polar of the three main components due to the presence of two free amine groups. The desired mono-Boc protected product is of intermediate polarity. The di-Boc protected byproduct is the least polar, as both amine groups are protected. This difference in polarity is the basis for their separation by chromatography.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Problem	Potential Cause	Suggested Solution
Product is contaminated with starting material (3-amino-4-fluoroaniline) after purification.	1. Incomplete reaction. 2. Inefficient purification.	1. Ensure the Boc-protection reaction has gone to completion using TLC analysis before workup. 2. During column chromatography, use a less polar solvent system to increase the separation between the product and the highly polar starting material. 3. Perform an acidic wash (e.g., with 1M HCl) during the workup to extract the basic starting material into the aqueous phase.
Product contains the di-Boc byproduct after purification.	1. Use of excess Boc anhydride during the reaction. 2. Ineffective separation during chromatography.	1. Carefully control the stoichiometry of the Boc anhydride used in the reaction. 2. During column chromatography, use a more polar solvent system to effectively elute the desired product while retaining the less polar di-Boc byproduct on the column for longer.
Low recovery of the product after column chromatography.	1. Product is partially soluble in the mobile phase and elutes too quickly with impurities. 2. Product is too strongly adsorbed to the silica gel.	1. Start with a less polar mobile phase and gradually increase the polarity (gradient elution) to ensure a clean separation. 2. If the product is not eluting, a small percentage of a more polar solvent like methanol can be added to the mobile phase. However, be cautious as this can also co-elute impurities.
Difficulty in achieving crystallization of the product.	1. Presence of impurities inhibiting crystal formation. 2. Inappropriate solvent or solvent mixture.	1. First, purify the crude product by column chromatography to remove impurities. 2. Perform a solvent screen to identify a suitable solvent or solvent system for recrystallization. Good options to try include mixtures of ethyl acetate and hexanes, or dichloromethane and hexanes.
Oily product obtained instead of a solid.	1. Presence of residual solvent. 2. The product may be an oil at room temperature if impure.	1. Ensure all solvent is removed under high vacuum. Gentle heating may be applied if the product is thermally stable. 2. Purify the oil by column chromatography. A pure product is more likely to solidify.

Experimental Protocols

Purification by Column Chromatography

This method is highly effective for separating the desired product from both more and less polar impurities.

Materials:

• Crude tert-Butyl (3-amino-4-fluorophenyl)carbamate

• Silica gel (230-400 mesh)

• Solvents: Ethyl acetate, Hexanes (or Heptanes)

• Glass chromatography column

• Collection tubes

• TLC plates, developing chamber, and visualization method (UV lamp, staining solution)

Procedure:

• TLC Analysis: Determine an appropriate solvent system for separation by TLC. A good starting point is a 30:70 mixture of ethyl acetate and hexanes. The desired product should have an Rf value of approximately 0.3-0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 10% ethyl acetate in hexanes). Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Add a layer of sand to the top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and load it onto the top of the silica gel. Alternatively, the crude product can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting dry powder added to the column.

• Elution: Begin eluting the column with the chosen mobile phase. A gradient elution is often most effective. Start with a low polarity mobile phase (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity (e.g., to 30-40% ethyl acetate in hexanes) to elute the desired product.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the pure fractions containing the product and evaporate the solvent under reduced pressure to yield the purified tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Quantitative Data Summary for Column Chromatography

Parameter	Recommended Value/Range
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Ethyl Acetate / Hexanes (Gradient: 10% to 40% Ethyl Acetate)
Typical Rf of Product	0.3 - 0.4 (in 30% Ethyl Acetate / 70% Hexanes)
Loading Capacity	1:30 to 1:50 (Crude Product : Silica Gel by weight)

Purification by Recrystallization

This method is suitable for crude products that are already of moderate to high purity.

Materials:

• Crude tert-Butyl (3-amino-4-fluorophenyl)carbamate

• Recrystallization solvents (e.g., Ethyl acetate, Hexanes, Dichloromethane)

• Erlenmeyer flask

• Heating source (hot plate)

• Ice bath

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

Procedure:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent (e.g., ethyl acetate). The ideal solvent is one in which the product is soluble when hot but sparingly soluble when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or place the flask in an ice bath to induce crystallization.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Potential Recrystallization Solvent Systems

Solvent System	Comments
Ethyl Acetate / Hexanes	Dissolve in hot ethyl acetate and add hexanes until turbidity is observed. Reheat to dissolve and then cool slowly.
Dichloromethane / Hexanes	Dissolve in dichloromethane and add hexanes as the anti-solvent.

Visualizations

Caption: General workflow for the purification of tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Caption: Troubleshooting logic for addressing common impurities after initial purification.

Technical Support Center: Preventing t-butylation Side Products During Boc Deprotection

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing t-butylation side products during the acid-catalyzed deprotection of the tert-butoxycarbonyl (Boc) group. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in optimizing your chemical syntheses.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of t-butylation side products during Boc deprotection?

A1: The primary cause of t-butylation is the generation of a reactive tert-butyl cation (t-Bu⁺) intermediate during the acid-catalyzed cleavage of the Boc group.[1][2][3][4][5] This carbocation is a potent electrophile that can react with nucleophilic sites on the substrate, leading to the formation of undesired t-butylated byproducts.[3][5][6]

Q2: How can I identify t-butylation in my reaction product?

A2: A common indicator of t-butylation is the observation of an unexpected peak in your analytical data (e.g., HPLC, LC-MS) with a mass increase of +56 Da corresponding to the addition of a tert-butyl group (C₄H₈).[1][4]

Q3: Which amino acid residues are most susceptible to t-butylation?

A3: Amino acid residues with nucleophilic side chains are particularly vulnerable to alkylation by the tert-butyl cation. These include:

• Tryptophan (Trp): The electron-rich indole ring is highly susceptible to t-butylation.[1][2][4][5]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[1][2][4][5]

• Cysteine (Cys): The free thiol group is a strong nucleophile and a common target for t-butylation.[1][2][4][5]

• Tyrosine (Tyr): The activated phenolic ring can be alkylated by the tert-butyl cation.[1][2][4][5]

Q4: What are scavengers and how do they prevent t-butylation?

A4: Scavengers are reagents added to the deprotection reaction mixture to trap the reactive tert-butyl cation.[1][2][4] These nucleophilic compounds react with the carbocation at a faster rate than the sensitive residues of your product, thus preventing the formation of t-butylated side products.[1][2][4]

Troubleshooting Guides

This section addresses specific issues you may encounter during Boc deprotection in a question-and-answer format.

Issue 1: I observe a product with a +56 Da mass shift in my LC-MS analysis.

• Question: What is this unexpected mass, and how can I eliminate it?

• Answer: This mass shift is characteristic of t-butylation.[1][4] To prevent this side reaction, you should incorporate a scavenger or a scavenger cocktail into your deprotection reaction. The choice of scavenger depends on the specific nucleophilic residues present in your molecule. Refer to the tables below for guidance on selecting the appropriate scavenger.

Issue 2: My Boc deprotection is incomplete.

• Question: What are the possible causes of incomplete deprotection, and how can I resolve this?

• Answer: Incomplete Boc deprotection can be due to several factors:

  • Insufficient Acid: Ensure you are using a sufficient excess of a strong acid like trifluoroacetic acid (TFA).[1][7] For substrates resistant to deprotection, consider using a stronger acid system such as 4M HCl in dioxane.[2]

  • Short Reaction Time or Low Temperature: Most deprotections are carried out at room temperature. If the reaction is sluggish, you can try increasing the reaction time.[1][7] Gentle warming (e.g., to 40°C) may also help, but be aware that this can increase the rate of side product formation, making the use of scavengers even more critical.[7]

  • Steric Hindrance: Bulky groups near the Boc-protected amine can hinder the approach of the acid. In such cases, more forcing conditions like a stronger acid, longer reaction time, and gentle warming may be necessary, always in the presence of an effective scavenger cocktail.[2][7]

Issue 3: I am working with a peptide containing multiple sensitive residues (e.g., Trp, Met, and Cys). What is the best approach to prevent side reactions?

• Question: Which scavenger or scavenger cocktail should I use for complex peptides?

• Answer: For peptides with multiple sensitive residues, a scavenger cocktail is highly recommended. A widely used and effective cocktail is "Reagent K," which consists of TFA/phenol/water/thioanisole/EDT (82.5:5:5:5:2.5 v/v/v/v/v).[1][3][7] This mixture contains scavengers that protect a variety of sensitive functional groups.

Data Presentation

Table 1: Common Scavengers for Preventing t-Butylation

Scavenger	Target Residue(s)	Typical Concentration	Notes
Triethylsilane (TES)	Trp, Met	5-10% (v/v) or 10-20 equivalents	Highly effective carbocation scavenger.[2][6]
Triisopropylsilane (TIS)	Trp, General	2.5-5% (v/v)	A very common and effective carbocation scavenger.[1][2][7]
Anisole	Trp, Tyr	5% (v/v)	A classic scavenger for electron-rich aromatic rings.[2]
Thioanisole	Met	5% (v/v)	Particularly effective at preventing S-alkylation of methionine.[1][2][7]
Ethanedithiol (EDT)	Cys, Trp	2.5% (v/v)	Protects cysteine residues and can also prevent oxidation of tryptophan.[1][2][7]
Phenol	Tyr, General	5% (v/v)	Acts as a competitive substrate for the tert-butyl cation.[7]
Water	General	2.5-5% (v/v)	Traps the t-butyl cation to form t-butanol.[7]
Dimethyl sulfide (DMS)	Met	Varies	Helps to prevent the oxidation of methionine.[1][7]

Table 2: Illustrative Effectiveness of Scavenger Cocktails in Preventing S-t-butylation of a Cysteine-Containing Peptide

Cleavage Cocktail (v/v)	Desired Peptide (%)	S-t-butylated Peptide (%)
95% TFA / 5% H₂O	75	25
95% TFA / 2.5% H₂O / 2.5% TIS	90	10
92.5% TFA / 5% Thioanisole / 2.5% EDT	95	5
Reagent K	>98	<2
Data is illustrative and based on literature reports for model peptides.[6]

Experimental Protocols

Protocol 1: General Boc Deprotection of a Tryptophan-Containing Compound using Triethylsilane (TES)

• Preparation: Dissolve the Boc-protected compound in dichloromethane (DCM) to a concentration of approximately 0.1 M in a round-bottom flask equipped with a magnetic stir bar.

• Scavenger Addition: Add triethylsilane (TES) (10-20 equivalents relative to the substrate) to the solution.[6]

• Deprotection: Cool the mixture to 0 °C in an ice bath. Slowly add an equal volume of trifluoroacetic acid (TFA) to the reaction mixture.

• Reaction: Stir the reaction at 0 °C for 30 minutes, and then allow it to warm to room temperature. Monitor the progress of the reaction by a suitable analytical method (e.g., TLC or LC-MS). The reaction is typically complete within 1-2 hours.[6]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. Co-evaporation with toluene can help remove residual TFA. The crude product can then be purified by a suitable method, such as precipitation from cold diethyl ether or column chromatography.

Protocol 2: Boc Deprotection of a Methionine-Containing Peptide on Solid Support

• Resin Swelling: Swell the peptide-resin in dichloromethane (DCM) for 30 minutes in a reaction vessel.

• Cleavage Cocktail Preparation: In a fume hood, prepare a cleavage cocktail of TFA/thioanisole/1,2-ethanedithiol (EDT) (95:2.5:2.5 v/v/v).

• Deprotection and Cleavage: Drain the DCM from the swollen resin. Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Reaction: Gently agitate the mixture at room temperature for 2-4 hours.

• Product Isolation: Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh TFA and combine the filtrates. Precipitate the peptide by adding the TFA solution dropwise to a 10-fold excess of cold diethyl ether.

• Purification: Collect the precipitated peptide by centrifugation, wash with cold diethyl ether, and dry under vacuum. The crude peptide can then be purified by HPLC.

Mandatory Visualization

Caption: General mechanism of acid-catalyzed Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Boc Resin Cleavage Protocol [sigmaaldrich.cn]
• 4. benchchem.com [benchchem.com]
• 5. Two-step hard acid deprotection/cleavage procedure for solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Stability of tert-Butyl (3-amino-4-fluorophenyl)carbamate under basic conditions

Technical Support Center: tert-Butyl (3-amino-4-fluorophenyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of tert-Butyl (3-amino-4-fluorophenyl)carbamate under basic conditions.

Frequently Asked Questions (FAQs)

Q1: How stable is the Boc (tert-butoxycarbonyl) protecting group under basic conditions?

A1: The Boc group is generally known for its stability in basic and nucleophilic environments.[1][2] This robustness allows for the use of base-labile protecting groups, such as Fmoc, elsewhere in a molecule in an orthogonal protection strategy.[1][2] The stability arises because the mechanism for base-catalyzed hydrolysis is significantly less favorable than the acid-catalyzed cleavage pathway, which proceeds via a stable tert-butyl cation.[3][4]

Q2: Can the Boc group on tert-Butyl (3-amino-4-fluorophenyl)carbamate be cleaved under basic conditions?

A2: While highly stable, cleavage of the Boc group can occur under certain basic conditions, particularly with forcing conditions or specific structural features.[5][6] Factors that can promote base-mediated deprotection include:

• Strong Bases: The use of strong bases like sodium methoxide (NaOMe) or potassium tert-butoxide (t-BuOK) can facilitate cleavage.[6]

• Elevated Temperatures: Heating or refluxing the reaction mixture can provide the energy needed to overcome the activation barrier for cleavage.[7][8]

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups on the aromatic ring, such as the fluorine atom in your compound, can increase the acidity of the N-H proton, potentially facilitating a base-mediated elimination pathway.[6]

Q3: What are the visible signs of degradation or Boc group cleavage in my experiment?

A3: Degradation can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Signs of cleavage include:

• The appearance of a new, more polar spot on a TLC plate, corresponding to the free amine (3-amino-4-fluorophenylamine).

• Detection of the molecular ion of the deprotected product in an LC-MS analysis.

• A change in the reaction mixture's color or the formation of precipitates, which could indicate side reactions.

Q4: Which bases are generally considered safe to use in reactions involving Boc-protected amines without causing deprotection?

A4: For reactions requiring a base, non-nucleophilic and milder bases are recommended to preserve the Boc group. Common choices include:

• Triethylamine (TEA)

• Diisopropylethylamine (DIPEA or Hünig's base)

• Pyridine

• Sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) in many applications.

Q5: If I observe instability, what are my options?

A5: If you find that tert-Butyl (3-amino-4-fluorophenyl)carbamate is unstable under your specific basic conditions, consider modifying the reaction parameters by using a milder base, a more suitable solvent, or lowering the reaction temperature. If instability persists, switching to a different amine protecting group that is more robust under your required conditions might be necessary.

Troubleshooting Guide

Problem: I am observing significant degradation of my Boc-protected compound during a base-catalyzed reaction.

Potential Cause	Troubleshooting Steps & Solutions
Base is too strong	The base used may be strong enough to deprotonate the carbamate nitrogen, initiating cleavage. Solution: Switch to a milder, non-nucleophilic base such as triethylamine (TEA), diisopropylethylamine (DIPEA), or potassium carbonate (K₂CO₃).
High Reaction Temperature	Elevated temperatures can promote the cleavage of the Boc group, even with moderately strong bases. Solution: Attempt the reaction at a lower temperature (e.g., room temperature or 0 °C). If the reaction rate is too slow, a gradual increase in temperature may be necessary while carefully monitoring for degradation.
Solvent Effects	The choice of solvent can influence the reactivity of the base and the stability of the substrate. Solution: Consider switching to a different solvent. Aprotic solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) are common choices.
Extended Reaction Time	Prolonged exposure to basic conditions, even mild ones, can lead to slow degradation over time. Solution: Monitor the reaction closely using TLC or LC-MS and stop the reaction as soon as the starting material is consumed to minimize exposure time.

Data Summary

The stability of the Boc group is qualitative and depends heavily on the specific substrate and reaction conditions. The following table provides a general guide to its stability.

Condition	Stability	Notes
Strong Aqueous Base (e.g., 6M NaOH)	Generally Stable at RT; Labile at High Temp	Prolonged heating can lead to hydrolysis.[1]
Strong Non-Nucleophilic Base (e.g., t-BuOK)	Generally Stable	Can be used for deprotection under specific conditions.[6]
Mild Organic Bases (e.g., TEA, DIPEA, Pyridine)	Highly Stable	These are the preferred bases for reactions involving Boc-protected amines.[1]
Carbonate Bases (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃)	Highly Stable at RT	Can be used for deprotection at elevated temperatures.[6]
Nucleophiles (e.g., RLi, RMgX, NH₃, NaOCH₃)	Highly Stable	The Boc group is resistant to attack by most nucleophiles.[1]

Experimental Protocols

Protocol: Testing the Stability of tert-Butyl (3-amino-4-fluorophenyl)carbamate under Basic Conditions

This protocol allows you to assess the stability of your compound under your specific experimental conditions.

Materials:

• tert-Butyl (3-amino-4-fluorophenyl)carbamate

• The base to be tested (e.g., potassium carbonate)

• The solvent to be used in your reaction (e.g., DMF)

• Small reaction vials

• TLC plates and LC-MS equipment for analysis

• Quenching solution (e.g., saturated aqueous ammonium chloride)

Procedure:

• Setup: In a reaction vial, dissolve a small, known amount of tert-Butyl (3-amino-4-fluorophenyl)carbamate in the chosen solvent.

• Initial Analysis: Take an initial sample (t=0) for TLC and LC-MS analysis to serve as a baseline.

• Add Base: Add the desired amount of the base to the reaction vial.

• Reaction Conditions: Stir the mixture at the intended reaction temperature (e.g., 80 °C).

• Monitoring: At regular intervals (e.g., 1h, 2h, 4h, 8h), withdraw a small aliquot from the reaction mixture.

• Quench: Immediately quench the aliquot by diluting it with a suitable solvent and washing with a mild acid or water to neutralize the base.

• Analysis: Analyze the quenched aliquot by TLC and LC-MS. Compare the results to the t=0 sample to check for the appearance of the deprotected amine and the disappearance of the starting material.

Visual Guides

The following workflow provides a logical guide for troubleshooting stability issues encountered with your Boc-protected compound.

Caption: Troubleshooting workflow for Boc-group instability.

References

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Bases - Wordpress [reagents.acsgcipr.org]
• 7. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 8. server.ccl.net [server.ccl.net]

Technical Support Center: Navigating the Selective Removal of Boc Protecting Groups

Welcome to our dedicated resource for researchers, scientists, and drug development professionals. This guide provides comprehensive support for the removal of the tert-butyloxycarbonyl (Boc) protecting group, with a special focus on substrates containing other acid-sensitive functionalities. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure the success of your chemical transformations.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of acid-catalyzed Boc deprotection?

A1: The deprotection of a Boc-protected amine is initiated by the protonation of the carbamate's carbonyl oxygen by an acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][2][3] This is followed by the cleavage of the tert-butyl-oxygen bond, which leads to the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate.[1][3][4] The carbamic acid spontaneously decomposes to release carbon dioxide and the free amine.[1][3][4] The liberated amine is then typically protonated by the acid in the reaction mixture, forming an amine salt.[3]

Q2: My substrate contains other acid-labile groups (e.g., t-butyl esters, acetals, silyl ethers). How can I selectively remove the Boc group?

A2: Selective deprotection of the Boc group in the presence of other acid-sensitive functionalities is a common challenge. The key is to use milder acidic conditions or alternative, non-acidic methods. The Boc group is generally more sensitive to acid than many other protecting groups, allowing for a window of selectivity.[5] Strategies include using dilute TFA, weaker acids like formic or phosphoric acid, or Lewis acids.[1][6][7][8] Orthogonal protection strategies, where protecting groups are removed under different conditions (e.g., base-labile Fmoc group), are also highly effective.[7][9]

Q3: What are common side reactions during Boc deprotection and how can I prevent them?

A3: The most common side reaction is the alkylation of nucleophilic sites on the substrate by the tert-butyl cation generated during the reaction, a process known as t-butylation.[2][5] Electron-rich aromatic rings and certain amino acid residues are particularly susceptible.[2][5] To prevent this, "scavengers" such as anisole, thioanisole, or triethylsilane are added to the reaction mixture to trap the tert-butyl cation.[2][3][7] Other potential side reactions include incomplete deprotection and trifluoroacetylation when using TFA.[2]

Q4: When should I choose a non-acidic method for Boc deprotection?

A4: Non-acidic methods are ideal for substrates that are highly sensitive to acid and where even mild acidic conditions lead to degradation or loss of other protecting groups.[10] Thermal deprotection, either neat or in a high-boiling solvent, can be effective but may require high temperatures.[11][12] Other methods include using Lewis acids, catalytic transfer hydrogenolysis, or specific reagents like oxalyl chloride in methanol which can be surprisingly mild and selective.[8][13][14]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Suggested Solution
Incomplete or Slow Deprotection	Insufficient acid strength or concentration.[6]	Increase the acid concentration or switch to a stronger acid system (e.g., from 20% TFA in DCM to 50% TFA in DCM, or use 4M HCl in dioxane).[2][6]
Low reaction temperature.[6]	Allow the reaction to warm to room temperature if it is being conducted at 0°C.[6]
Steric hindrance around the Boc group.[6]	Increase the reaction time or consider a thermal deprotection method.
Cleavage of Other Acid-Sensitive Groups	The acidic conditions are too harsh.[6]	Use milder acidic conditions (e.g., dilute TFA, formic acid, or aqueous phosphoric acid).[1][6][7]
The other protecting group is too labile.	Consider using a more robust protecting group for the other functionality as part of an orthogonal protection strategy.[7][9]
Formation of t-Butylation Byproducts	Absence of a scavenger to trap the tert-butyl cation.[2]	Add a scavenger such as triethylsilane, anisole, or thioanisole to the reaction mixture.[2][3][7]
High concentration of the substrate.	Perform the reaction at a lower concentration to reduce intermolecular side reactions.
Product Degradation	The product is unstable to the acidic conditions.	Minimize the reaction time and work up the reaction as soon as it is complete. Consider using a milder, non-acidic deprotection method.[10]

Experimental Protocols

Below are detailed methodologies for key Boc deprotection experiments.

Protocol 1: Standard Boc Deprotection using Trifluoroacetic Acid (TFA)

This protocol is a widely used and effective method for Boc deprotection.[1]

• Preparation: Dissolve the N-Boc protected amine (1.0 mmol) in dichloromethane (DCM, 5 mL) in a round-bottom flask.[15]

• Reaction: Add an equal volume of TFA (5 mL) to the solution at room temperature. Be aware that the reaction can be exothermic.[15]

• Monitoring: Stir the mixture at room temperature for 1-2 hours. Monitor the progress of the deprotection by thin-layer chromatography (TLC) or LC-MS.[15]

• Work-up: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure. To ensure complete removal of residual TFA, co-evaporate with a solvent like toluene (3 times).[1][6]

• Isolation: The product is typically obtained as the TFA salt. If the free amine is required, carefully neutralize the residue with a mild base (e.g., saturated aqueous NaHCO₃ solution) and extract with an organic solvent.[15]

Protocol 2: Mild Boc Deprotection using 4M HCl in 1,4-Dioxane

This method is suitable for substrates with other acid-sensitive groups.[4]

• Preparation: Dissolve the Boc-protected substrate (1 equivalent) in anhydrous 1,4-dioxane.[4]

• Reaction: To the stirred solution, add a solution of 4M HCl in 1,4-dioxane (5 equivalents).[4]

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.[4]

• Isolation: Add diethyl ether to the residue to precipitate the hydrochloride salt of the deprotected amine. Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.[4]

Protocol 3: Selective Boc Deprotection in the Presence of a tert-Butyl Ester

This protocol utilizes concentrated sulfuric acid in tert-butyl acetate to achieve selectivity.[16][17]

• Preparation: Dissolve or suspend the substrate (1 equivalent) in tert-butyl acetate (tBuOAc).[16]

• Reaction: Add concentrated H₂SO₄ (1.5–3.0 equivalents) to the mixture.[16][17]

• Monitoring: Stir the reaction at room temperature until the starting material is consumed (typically 2-16 hours), as monitored by TLC or LC-MS.[16]

• Work-up: Neutralize the reaction mixture by adding saturated NaHCO₃ solution.[16]

• Isolation: Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[16]

Comparative Data on Boc Deprotection Conditions

The following table summarizes various conditions for Boc deprotection, allowing for easy comparison.

Reagent	Concentration	Solvent	Typical Time	Temperature	Notes
Trifluoroacetic Acid (TFA)	20-50%[1]	Dichloromethane (DCM)[1]	0.5 - 2 hours[1]	0°C to Room Temp[1]	Standard, highly effective method. Scavengers are often recommended.[1]
Hydrochloric Acid (HCl)	4 M[1]	1,4-Dioxane[1]	0.5 - 4 hours[1]	Room Temp[1]	Milder than neat TFA, good for selective deprotection.[4]
Formic Acid	Neat or in DCM[1]	Dichloromethane (DCM)	1 - 16 hours[1]	Room Temp[1]	A weaker acid, suitable for highly sensitive substrates.
p-Toluenesulfonic Acid (pTSA)	Catalytic to stoichiometric[1]	DCM or Acetonitrile[1]	10 min - 2 hours[1]	Room Temp[1]	Can be a mild and effective alternative.
Aqueous Phosphoric Acid	85 wt%[6]	Tetrahydrofuran (THF)	4 - 8 hours[6]	Room Temp[6]	An environmentally benign and selective reagent.[7]
Oxalyl Chloride	3 equivalents[14]	Methanol	1 - 4 hours[13][14]	Room Temp[13][14]	A mild, non-traditional method for sensitive substrates.[13][14]
Thermal (No Acid)	N/A	Methanol or Trifluoroethanol	Variable	High Temp (e.g., 150°C)[11]	Useful for avoiding acid altogether, but requires thermal stability.[11]

Visual Guides

The following diagrams illustrate key workflows and decision-making processes.

Caption: A general workflow for Boc deprotection.

Caption: A troubleshooting guide for Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. electronicsandbooks.com [electronicsandbooks.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Purification of Boc-Protected Aniline Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chromatographic purification of Boc-protected aniline derivatives.

Troubleshooting Guides

This section addresses common issues encountered during the purification of Boc-protected anilines via column chromatography.

Issue 1: Partial or Complete Loss of the Boc Protecting Group

Symptoms:

• Appearance of a new, more polar spot on the TLC plate compared to the crude material.

• Mass spectrometry data of the purified fractions show the mass of the unprotected aniline.

• ¹H NMR of the purified product lacks the characteristic singlet at ~1.5 ppm for the tert-butyl group.

Root Causes & Solutions:

Root Cause	Solution
Acidic silica gel	The inherent acidity of standard silica gel can be sufficient to cleave the acid-labile Boc group.[1] To mitigate this, neutralize the silica gel by adding a small percentage of a basic modifier, such as triethylamine (TEA) or ammonia, to the eluent (typically 0.1-1%).[2][3]
Acidic mobile phase modifiers	Additives like trifluoroacetic acid (TFA) are sometimes used in reverse-phase chromatography to improve peak shape. However, TFA is a strong acid and will readily cleave the Boc group.[4] If an acidic modifier is necessary, consider a weaker acid like acetic acid. However, the best practice is to avoid acidic modifiers altogether when purifying Boc-protected compounds.[4]
Prolonged exposure to acidic conditions	Even with weakly acidic conditions, extended contact time can lead to deprotection. Aim to complete the purification as efficiently as possible.
Concentration of acidic impurities	If the crude reaction mixture contains residual acid from a previous step, this can lead to deprotection on the column. Ensure the crude material is properly worked up and neutralized before purification.

Workflow for Diagnosing and Resolving Boc Deprotection:

Caption: Troubleshooting workflow for Boc deprotection during chromatography.

Issue 2: Poor Separation and Co-eluting Impurities

Symptoms:

• Overlapping spots on the TLC plate.

• Broad peaks during column chromatography.

• Fractions are not pure as determined by analytical techniques (TLC, LC-MS, NMR).

Root Causes & Solutions:

Root Cause	Solution
Inappropriate solvent system	The polarity of the eluent is critical for achieving good separation. A solvent system that results in an Rf value of 0.2-0.4 for the target compound on a TLC plate is generally a good starting point for column chromatography.[5] Experiment with different solvent ratios and combinations of solvents (e.g., ethyl acetate/hexanes, dichloromethane/methanol) to optimize separation.
Column overloading	Loading too much crude material onto the column will lead to poor separation. As a general rule, use a silica gel to crude material ratio of at least 30:1 by weight.
Improper column packing	Channels or cracks in the silica gel bed will result in an uneven flow of the mobile phase and poor separation. Ensure the silica gel is packed uniformly.
Sample loading technique	The sample should be loaded onto the column in a narrow band using a minimal amount of solvent. If the sample is not soluble in the eluent, it can be adsorbed onto a small amount of silica gel and then dry-loaded onto the column.

Issue 3: Peak Tailing

Symptoms:

• Asymmetric peaks with a "tail" on the chromatogram.

• Streaking of spots on the TLC plate.

Root Causes & Solutions:

Root Cause	Solution
Interaction with acidic silanol groups	The basic nitrogen of the aniline moiety can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to peak tailing.[2] Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can neutralize these active sites and improve peak shape.[2][3]
Secondary interactions	Other functional groups on the molecule may also contribute to unwanted interactions with the stationary phase. Consider using a different stationary phase, such as alumina, or employing reverse-phase chromatography.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the flash chromatography of a Boc-protected aniline derivative?

A1: A common and effective starting point is a mixture of ethyl acetate and hexanes. You can begin with a low polarity mixture (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity while monitoring the separation by TLC. The ideal solvent system will give your desired product an Rf value between 0.2 and 0.4.[5]

Q2: How can I visualize my Boc-protected aniline on a TLC plate if it is not UV-active?

A2: Many Boc-protected anilines are UV-active. If not, or for enhanced visualization, you can use a potassium permanganate (KMnO₄) stain or a ninhydrin stain. While ninhydrin is typically used for primary and secondary amines, the heat applied during the staining process can cause the Boc group to be cleaved, allowing the free amine to react with the ninhydrin and produce a colored spot.

Q3: Can I use reverse-phase HPLC to purify my Boc-protected aniline?

A3: Yes, reverse-phase HPLC can be a very effective purification method. A typical mobile phase would consist of a mixture of acetonitrile and water. It is crucial to avoid acidic modifiers like TFA, as this will lead to the deprotection of your compound.[4] If peak shape is an issue, consider using a buffer at a neutral or slightly basic pH, ensuring it is compatible with your column.

Q4: My Boc-protected aniline seems to be degrading on the silica gel. What can I do?

A4: Degradation on silica gel is often due to its acidic nature.[1] The first step is to try deactivating the silica by using an eluent containing a small amount of triethylamine (e.g., 0.5%). If this does not solve the problem, you may need to switch to a less acidic stationary phase, such as neutral alumina, or consider reverse-phase chromatography.

Q5: What are some typical Rf values for Boc-protected anilines in different solvent systems?

A5: Rf values are highly dependent on the specific aniline derivative and the exact chromatographic conditions. However, the following table provides some general guidance.

Compound	Solvent System (v/v)	Approximate Rf
Boc-aniline	20% Ethyl Acetate / Hexanes	0.4
Boc-4-chloroaniline	15% Ethyl Acetate / Hexanes	0.35
Boc-4-nitroaniline	30% Ethyl Acetate / Hexanes	0.5
Boc-3-methoxyaniline	25% Ethyl Acetate / Hexanes	0.4

Note: These values are approximate and should be used as a starting point for your own TLC analysis.

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography of a Boc-Protected Aniline Derivative

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate and develop it in various solvent systems (e.g., different ratios of ethyl acetate/hexanes).

  • Identify a solvent system that provides good separation and an Rf value of 0.2-0.4 for the desired product.

  • Add 0.5% triethylamine to the chosen solvent system if peak tailing is observed on the TLC plate.

• Column Packing:

  • Select an appropriately sized column based on the amount of crude material (a silica-to-sample ratio of 30:1 to 50:1 is recommended).

  • Prepare a slurry of silica gel in the chosen eluent.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then add a thin layer of sand to the top of the silica bed.

  • Equilibrate the column by running 2-3 column volumes of the eluent through it.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica gel bed.

  • Alternatively, for less soluble compounds, pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column and apply gentle pressure to begin the elution.

  • Collect fractions in test tubes and monitor the elution process by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified Boc-protected aniline.

Experimental Workflow for Flash Chromatography:

Caption: General workflow for flash column chromatography purification.

Protocol 2: Boc Protection of an Aniline Derivative

• Reaction Setup:

  • In a round-bottom flask, dissolve the aniline derivative (1.0 eq.) in a suitable solvent such as a 1:1 mixture of dioxane and water or tetrahydrofuran (THF).

  • Add sodium bicarbonate (2.0 eq.) or another suitable base like triethylamine (1.5 eq.) to the solution and stir until dissolved.

• Addition of Boc Anhydride:

  • Cool the mixture to 0 °C in an ice bath.

  • Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.2 eq.) portion-wise to the reaction mixture.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Monitor the progress of the reaction by TLC until the starting aniline is consumed.

• Work-up and Purification:

  • Upon completion, add water to the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • If necessary, purify the crude product by flash column chromatography as described in Protocol 1.

References

• 1. orgsyn.org [orgsyn.org]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. [The relationship between thin-layer chromatographic retention values and molecular structures of phenol and aniline derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purification [chem.rochester.edu]
• 5. scribd.com [scribd.com]

Managing reactivity of the fluorine atom in subsequent steps

Welcome to the technical support center for managing fluorine atom reactivity. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments involving fluorinated compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the fluorine atom so reactive, and how does this impact its use in multi-step synthesis?

A1: Elemental fluorine (F₂) is highly reactive due to the weak F-F bond and its high electronegativity.[1][2] This extreme reactivity can make it non-selective, often leading to explosive reactions with organic substances.[1][3] In multi-step synthesis, this high reactivity presents significant challenges, making controlled, selective fluorination difficult to achieve.[1]

However, the very reactivity of elemental fluorine leads to the formation of very strong carbon-fluorine (C-F) bonds in its compounds.[2] These strong bonds make organofluorine compounds generally very stable and unreactive.[2] The challenge for chemists is to "tame" the initial reactivity of the fluorinating agent to selectively introduce fluorine into a molecule without causing unwanted side reactions or decomposition.[4][5]

Q2: What is the difference between nucleophilic and electrophilic fluorination?

A2: The two main approaches for introducing fluorine are nucleophilic and electrophilic fluorination.[6]

• Nucleophilic Fluorination: This method uses a nucleophilic fluoride source (F⁻), such as potassium fluoride (KF) or cesium fluoride (CsF), to displace a leaving group on a carbon atom.[6][7] It is often cost-effective and suitable for large-scale processes.[6] The reactivity of the fluoride ion can be challenging due to its high hydration energy, which reduces its nucleophilicity.[8] Aprotic polar solvents like DMF or DMSO are often used to enhance the fluoride ion's nucleophilicity.[9]

• Electrophilic Fluorination: This approach uses a reagent that delivers an electrophilic fluorine ("F⁺") to a nucleophilic site, such as an electron-rich aromatic ring or an enolate.[6] Reagents like Selectfluor® and N-fluorobenzenesulfonimide (NFSI) are common examples.[6][10] This method is known for high selectivity and is often used for late-stage functionalization in complex molecules.[6] The mechanism can be controversial, with debate between an Sₙ2 or a single-electron transfer (SET) pathway.[10]

Q3: Why is fluorine considered a deactivating group in electrophilic aromatic substitution, and how does this affect subsequent reaction steps?

A3: Fluorine is a deactivating group in electrophilic aromatic substitution because of its strong electron-withdrawing inductive effect (-I effect) due to its high electronegativity.[11][12][13] This effect reduces the electron density of the aromatic ring, making it less nucleophilic and thus slowing down the rate of reaction with electrophiles compared to benzene.[13][14]

Although fluorine also has lone pairs that can donate electron density through resonance (+M or π-donation effect), the inductive effect is stronger.[12] This is in contrast to other halogens where the π-donation is less effective due to poorer orbital overlap with the benzene ring.[11] Because of this deactivating nature, subsequent electrophilic substitutions on a fluorinated ring will be slower and may require harsher reaction conditions.[14] Despite being deactivating, fluorine is an ortho, para-director.[13]

Q4: Are there protecting groups specifically for the fluorine atom itself?

A4: Generally, the fluorine atom in an organofluorine compound is not protected in the classical sense. The carbon-fluorine bond is exceptionally strong and typically unreactive, meaning it does not require protection from most synthetic conditions.[2] Protecting groups are used for other functional groups within the molecule (like alcohols, amines, or carbonyls) to prevent them from reacting during the fluorination step or subsequent transformations.[15][16][17] The choice of protecting group must be compatible with the fluorinating agent and the reaction conditions. For example, silyl ethers, commonly used to protect alcohols, can be cleaved by fluoride ions, which are present in nucleophilic fluorination reactions.[15][18]

Q5: What are the primary safety concerns when working with fluorinating agents?

A5: Working with fluorinating agents requires stringent safety protocols due to their high reactivity, toxicity, and corrosiveness.[19][20]

• High Reactivity: Elemental fluorine (F₂) and many electrophilic ("F⁺") reagents can react violently or explosively with oxidizable materials.[3][19]

• Toxicity and Corrosiveness: Many reagents can generate hydrogen fluoride (HF) upon contact with moisture or during work-up.[19] HF is extremely corrosive, acutely toxic if inhaled, and can cause severe, penetrating burns to the skin and eyes that may not be immediately painful.[21][22]

• Handling Precautions: All work must be conducted in a well-ventilated fume hood.[20] Specialized personal protective equipment (PPE) is mandatory, including chemical splash goggles, a face shield, acid-resistant gloves (Neoprene or Butyl), and a flame-resistant lab coat.[20][22][23] For HF exposure, immediate and thorough flushing with water is required, followed by application of calcium gluconate gel.[23][24]

Troubleshooting Guides

Problem 1: Low or No Yield of the Desired Fluorinated Product

Possible Cause	Recommended Action & Explanation
Inactive Fluorinating Reagent	Many fluorinating reagents are moisture-sensitive and can degrade over time. For example, DAST and Deoxo-Fluor® can decompose if not stored under anhydrous conditions.[21] Solution: Use a fresh bottle of the reagent or test the activity of the current batch on a reliable substrate.[21]
Insufficient Reagent Equivalents	Sterically hindered substrates or less reactive starting materials may require a larger excess of the fluorinating reagent to drive the reaction to completion.[21] Solution: Incrementally increase the equivalents of the fluorinating agent (e.g., from 1.2 eq. to 1.5 or 2.0 eq.).
Inappropriate Reaction Temperature	Some fluorination reactions have a narrow optimal temperature range. Temperatures that are too low may result in no reaction, while temperatures that are too high can lead to decomposition or side products.[9][21] Solution: Gradually increase the reaction temperature if it is too low. If side reactions are observed, try lowering the temperature.[21]
Poor Leaving Group (for Nucleophilic Fluorination)	For Sₙ2-type reactions, the success of the fluorination is highly dependent on the quality of the leaving group. Hydroxyl groups, for instance, must be activated.[21][25] Solution: If starting from an alcohol for deoxyfluorination, ensure conditions are appropriate for activation. Alternatively, convert the alcohol to a better leaving group, such as a tosylate or mesylate, before reacting with a fluoride source.[21]
Solvent Incompatibility	The solvent must be anhydrous and compatible with the chosen fluorinating agent.[21] Some electrophilic reagents like Selectfluor® can react exothermically with solvents like DMF or DMSO.[9] Solution: Ensure the solvent is rigorously dried. Screen a range of anhydrous, non-nucleophilic solvents. Acetonitrile is often a good starting point for electrophilic fluorinations.[9]

Problem 2: Formation of Elimination or Rearrangement Byproducts

Possible Cause	Recommended Action & Explanation
High Reaction Temperature	Elimination reactions (e.g., formation of alkenes) are often favored at higher temperatures.[21] Solution: Lower the reaction temperature. Running the reaction at -78 °C and allowing it to slowly warm to room temperature is a common strategy to minimize elimination.[21]
Strongly Basic Conditions	The presence of a strong base can promote E2 elimination.[21] The fluoride ion itself is highly basic, which can be a challenge in nucleophilic fluorinations.[25] Solution: If possible, use neutral or acidic conditions. For reactions requiring a base, consider a non-nucleophilic, sterically hindered base.[21]
Carbocation Formation (Rearrangement)	Reagents or conditions that favor an Sₙ1-type mechanism can lead to carbocation intermediates, which are prone to rearrangement (e.g., ring contraction).[21] This is a particular challenge in conformationally flexible systems like cycloheptanes.[21] Solution: Choose a fluorinating reagent that is less likely to proceed via an Sₙ1 pathway. Running the reaction at a lower temperature can also help suppress carbocation formation.

Problem 3: Uncontrolled Reaction or Formation of Hazardous Byproducts (HF)

Possible Cause	Recommended Action & Explanation
Presence of Water/Moisture	Many fluorinating agents react with water to produce highly corrosive and toxic hydrogen fluoride (HF).[19] This can damage equipment (HF etches glass) and poses a severe safety risk.[19] Solution: Use flame-dried glassware and anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., Argon or Nitrogen).[21]
Inadequate Quenching/Work-up	Acidic work-up conditions can cause nucleophilic fluoride reagents to generate HF.[19] Quenching highly reactive reagents like F₂ requires careful control to avoid exothermic reactions.[26] Solution: Quench the reaction carefully at low temperature with a suitable reagent. For F₂, a 5-10% aqueous NaOH solution can be used, but the concentration must be controlled to avoid forming toxic OF₂ gas.[26] For neutralizing HF, weak bases like sodium bicarbonate or calcium hydroxide are often preferred to manage the exotherm.[27][28]

Experimental Protocols

Protocol 1: Deoxyfluorination of an Alcohol using DAST

This protocol is a general procedure for the replacement of a hydroxyl group with a fluorine atom using diethylaminosulfur trifluoride (DAST).

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the alcohol substrate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.[21]

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.[21]

• Reagent Addition: Slowly add DAST (1.2–1.5 eq) dropwise to the stirred solution. Caution: DAST is toxic, corrosive, and can decompose violently upon heating. Handle with extreme care in a fume hood.[21]

• Reaction: Allow the reaction mixture to stir at -78 °C and then slowly warm to room temperature over several hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.[21]

• Work-up: Upon completion, slowly quench the reaction by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C. Extract the product with DCM, wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Electrophilic Fluorination of a Ketone Enolate using Selectfluor®

This protocol describes the synthesis of an α-fluoroketone from a ketone starting material.

• Enolate Formation: In a flame-dried flask under an inert atmosphere, dissolve the ketone substrate (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, acetonitrile). Cool the solution to -78 °C. Add a suitable base (e.g., lithium diisopropylamide, LDA) dropwise to form the enolate.

• Fluorination: In a separate flask, dissolve Selectfluor® (1.1 eq) in an anhydrous solvent (e.g., acetonitrile).[9] Slowly add the Selectfluor® solution to the enolate solution at -78 °C.

• Reaction: Allow the reaction to stir at low temperature for a set period (e.g., 1-2 hours), monitoring progress by TLC or GC-MS.[9]

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[9]

• Purification: Purify the crude product by column chromatography on silica gel.[9]

Visualizations

Caption: A logical workflow for troubleshooting low-yield fluorination reactions.

Caption: A decision tree for selecting an appropriate fluorination strategy.

Caption: A sequential workflow for the safe handling of gaseous fluorinating agents.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. BJOC - Flow microreactor synthesis in organo-fluorine chemistry [beilstein-journals.org]
• 4. cris.tau.ac.il [cris.tau.ac.il]
• 5. Taming fluorine: New nano materials for drug synthesis | Department of Chemistry and Chemical Biology [chemistry.cornell.edu]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Nuclophilic Fluorination by F- - Wordpress [reagents.acsgcipr.org]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. benchchem.com [benchchem.com]
• 10. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. 14.3. Substituent Effects | Organic Chemistry II [courses.lumenlearning.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Protecting group - Wikipedia [en.wikipedia.org]
• 17. Protective Groups [organic-chemistry.org]
• 18. mazams.weebly.com [mazams.weebly.com]
• 19. Fluorination - Wordpress [reagents.acsgcipr.org]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. ehs.wisc.edu [ehs.wisc.edu]
• 23. benchchem.com [benchchem.com]
• 24. ipo.rutgers.edu [ipo.rutgers.edu]
• 25. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 26. pubs.acs.org [pubs.acs.org]
• 27. youtube.com [youtube.com]
• 28. Hydrofluoric Acid (HF) Neutralization. pH Neutralization Systems for Hydrofluoric Acid (HF). [phadjustment.com]

Technical Support Center: Minimizing Dimer Formation in Coupling Reactions with Protected Diamines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help you minimize dimer formation in coupling reactions involving mono-protected diamines.

Frequently Asked Questions (FAQs)

Q1: What is dimer formation in the context of coupling reactions with protected diamines, and why is it a problem?

A1: Dimer formation is a common side reaction where two molecules of a mono-protected diamine are coupled together by a dicarboxylic acid, or more commonly, two molecules of a mono-protected diamine react with each other after activation of a carboxylic acid. This results in an undesired dimeric byproduct, which can be difficult to separate from the desired product, leading to lower yields and purification challenges.

Q2: What are the primary causes of dimer formation?

A2: The primary cause of dimer formation is the intermolecular reaction between two molecules of the mono-protected diamine competing with the desired intramolecular coupling. This is often exacerbated by:

• High concentrations: Increased proximity of reactants favors intermolecular reactions.

• Rapid addition of reagents: Localized high concentrations of the coupling agent or the mono-protected diamine can promote dimerization.

• Suboptimal stoichiometry: An excess of the diamine relative to the carboxylic acid can increase the probability of diamine-diamine coupling.

• Inappropriate choice of protecting group or coupling agent: The nature of the protecting group and the reactivity of the coupling agent can influence the rate of side reactions.

Q3: How can I prevent the initial di-protection of the diamine?

A3: Achieving selective mono-protection is the crucial first step. A highly effective "one-pot" protocol involves the selective deactivation of one amino group through mono-protonation.[1] By adding one equivalent of an acid (generated in situ from reagents like chlorotrimethylsilane (Me₃SiCl) or thionyl chloride (SOCl₂)), one amine is converted to its non-nucleophilic ammonium salt, allowing the other amine to be selectively protected with reagents like di-tert-butyl dicarbonate ((Boc)₂O).[1][2]

Q4: What are the most effective strategies to minimize dimer formation during the coupling step?

A4: The most effective strategies focus on favoring the intramolecular reaction over the intermolecular one. These include:

• High-Dilution Conditions: Performing the reaction at very low concentrations (typically below 0.05 M) significantly reduces the chances of two diamine molecules encountering each other. This often involves the slow addition of reactants to a large volume of solvent.

• Slow Addition (Syringe Pump): A controlled, slow addition of the mono-protected diamine to the activated carboxylic acid (or vice versa) using a syringe pump helps maintain a low concentration of the added reagent, thereby minimizing dimerization.

• Appropriate Stoichiometry: Using a slight excess of the carboxylic acid relative to the mono-protected diamine can help ensure that the diamine reacts with the acid before it can react with another diamine molecule.

Q5: Which protecting group, Boc or Cbz, is better for minimizing dimer formation?

A5: The choice between tert-Butoxycarbonyl (Boc) and Carboxybenzyl (Cbz) protecting groups can influence the outcome of the coupling reaction.

• Steric Hindrance: The bulky tert-butyl group of Boc can provide more steric hindrance around the protected amine compared to the Cbz group. This steric bulk can help to physically block or slow down the rate of undesired side reactions, including dimerization.[3]

• Reactivity: While both are effective, N-Cbz-protected amines have in some contexts shown cleaner reaction profiles and higher yields in certain types of coupling reactions.[4] The choice may also depend on the specific structure of the diamine and the carboxylic acid.

• Orthogonality: The selection is often guided by the overall synthetic strategy. Boc is acid-labile, while Cbz is removed by hydrogenolysis, offering orthogonal deprotection options.[5]

Q6: What are the recommended coupling reagents for reactions with mono-protected diamines?

A6: Uronium/aminium salt-based reagents are generally more effective for challenging couplings, including those prone to side reactions.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Often a preferred choice due to its high reactivity and ability to suppress racemization, especially when used with a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA). Pre-activation of the carboxylic acid with HATU before the addition of the mono-protected diamine is a common strategy.[6]

• EDC/NHS (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide / N-Hydroxysuccinimide): A widely used and cost-effective option. The reaction is typically performed in two steps: activation of the carboxyl group with EDC and NHS at a slightly acidic pH (4.5-6.0), followed by the addition of the amine at a neutral to slightly basic pH (7.0-8.5).[7] Using anhydrous solvents is crucial to prevent hydrolysis of the activated intermediate.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High percentage of dimer formation	- Reaction concentration is too high.- Rapid addition of the mono-protected diamine.- Stoichiometry is not optimized.	- Decrease the overall reaction concentration (aim for <0.05 M).- Use a syringe pump for the slow, controlled addition of the diamine over several hours.- Use a slight excess (1.1-1.2 equivalents) of the carboxylic acid.
Low or no yield of the desired product	- Incomplete activation of the carboxylic acid.- Steric hindrance from the protecting group or substrates.- Degradation of coupling reagents.	- Pre-activate the carboxylic acid with the coupling reagent (e.g., HATU/DIPEA) for 15-30 minutes before adding the diamine.[6]- Increase the reaction time and/or moderately increase the temperature (e.g., to 40°C), being mindful of potential racemization.[9]- Use fresh, high-quality coupling reagents and anhydrous solvents.[9]
Presence of multiple side products	- Side reactions with the coupling agent.- Racemization of the carboxylic acid.	- For uronium-based reagents like HATU, avoid having them in excess as they can react with the amine.[10]- Add racemization suppressants like HOBt or OxymaPure, especially when using carbodiimide reagents.[11]
Difficulty in purifying the product from the dimer	- Similar polarity of the product and the dimer.	- Optimize the reaction to minimize dimer formation from the outset.- Employ high-resolution chromatography techniques (e.g., RP-HPLC) for purification.

Quantitative Data Summary

The following tables summarize key quantitative data related to mono-protection and coupling reactions.

Table 1: Yields of Mono-Boc Protected Diamines using In Situ HCl Generation [2]

Diamine	Yield of Mono-Boc Product (%)
(1R,2R)-Cyclohexane-1,2-diamine	66
1,2-Diaminopropane	75
1,3-Diaminopropane	87
1,4-Diaminobutane	82

Table 2: Comparison of Coupling Reagents for Hindered Amino Acids [11]

Coupling Reagent System	Relative Effectiveness	Notes
HATU/DIPEA	Very High	Generally the most effective for sterically hindered couplings.
HBTU/DIPEA	High	A widely used and effective alternative to HATU.
DCC/DIC + HOBt	Low to Moderate	Cost-effective but can be less efficient for hindered substrates. DIC is preferred for solid-phase synthesis.

Experimental Protocols

Protocol 1: Selective Mono-Boc Protection of a Diamine via In Situ HCl Generation [2]

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the diamine (1.0 equivalent) in anhydrous methanol.

• Cool the solution to 0°C using an ice bath.

• Slowly add chlorotrimethylsilane (Me₃SiCl) (1.0 equivalent) dropwise. A precipitate may form.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add water (approximately 1 mL per gram of diamine), followed by a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.0 equivalent) in methanol.[1]

• Stir the reaction at room temperature for 1-2 hours, monitoring by Thin Layer Chromatography (TLC).[1]

• Once the reaction is complete, dilute the mixture with water and wash with diethyl ether to remove non-polar impurities.[1]

• Adjust the aqueous phase to a pH >12 with a 2 M NaOH solution to deprotonate the ammonium salt and liberate the mono-Boc protected diamine.[1]

• Extract the product with dichloromethane (3 x volume of the aqueous phase).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude mono-Boc protected diamine.[1] The product can be further purified by column chromatography if necessary.

Protocol 2: Amide Coupling with a Mono-Protected Diamine using HATU under High Dilution

• Set up a three-necked flask equipped with a magnetic stirrer, a nitrogen inlet, and a septum.

• In the flask, dissolve the carboxylic acid (1.1 equivalents) in a large volume of anhydrous DMF to achieve a final concentration of approximately 0.01-0.05 M.

• Add HATU (1.2 equivalents) and DIPEA (2.5 equivalents) to the carboxylic acid solution.

• Stir the mixture at room temperature for 20-30 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve the mono-Boc-protected diamine (1.0 equivalent) in a smaller volume of anhydrous DMF.

• Using a syringe pump, add the solution of the mono-protected diamine to the activated carboxylic acid solution over a period of 4-8 hours.

• After the addition is complete, allow the reaction to stir at room temperature overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizing Reaction Pathways

The following diagrams illustrate the key chemical transformations and workflows.

Workflow for selective mono-Boc protection of a diamine.

Competing pathways in the coupling reaction.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Direct Amidation of N-Boc- and N-Cbz-Protected Amines via Rhodium-Catalyzed Coupling of Arylboroxines and Carbamates [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Scavengers for tert-butyl Cation in Boc Deprotection of Anilines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Boc deprotection of anilines. The focus is on the effective use of scavengers to prevent side reactions caused by the tert-butyl cation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of side-product formation during the Boc deprotection of anilines?

A1: The primary cause of side-product formation is the generation of a reactive tert-butyl cation intermediate upon cleavage of the Boc group with a strong acid, such as trifluoroacetic acid (TFA).[1][2] This carbocation is a potent electrophile and can alkylate the aniline product or other nucleophilic sites in the molecule, leading to undesired byproducts.[1] A common byproduct is the C-alkylation of the aromatic ring or N-alkylation of the newly formed aniline.

Q2: Which anilines are most susceptible to side reactions during Boc deprotection?

A2: Anilines with electron-rich aromatic rings are particularly vulnerable to alkylation by the tert-butyl cation. The increased electron density on the aromatic ring makes it more nucleophilic and thus more prone to electrophilic attack. Conversely, electron-deficient anilines, while less susceptible to ring alkylation, can present other challenges such as slower deprotection rates.[3]

Q3: What are scavengers and how do they prevent side-product formation?

A3: Scavengers are reagents added to the deprotection reaction mixture to trap the reactive tert-butyl cation.[4] By reacting with the carbocation at a faster rate than the aniline substrate or product, they prevent it from causing unwanted side reactions.[1][4] Scavengers are typically nucleophilic compounds that are themselves unreactive towards the acidic deprotection conditions.[4]

Q4: Can Boc deprotection be incomplete, and what are the signs?

A4: Yes, Boc deprotection can be incomplete. Signs of incomplete deprotection include the presence of the starting Boc-protected aniline in the crude product mixture, which can be detected by techniques such as TLC, HPLC, or LC-MS.[2] Incomplete deprotection can be caused by insufficient acid concentration, short reaction times, low temperatures, or steric hindrance around the Boc-protected amine.[1][4]

Troubleshooting Guides

Issue 1: Observation of unexpected peaks in HPLC/LC-MS after deprotection, suggesting side-product formation (e.g., a mass increase of +56 Da).

• Possible Cause: Alkylation of the aniline or other sensitive functional groups by the tert-butyl cation generated during the cleavage of the Boc group.[1]

• Solution: Incorporate a scavenger or a scavenger cocktail into the deprotection reagent. The choice of scavenger depends on the specific aniline substrate.

  • For electron-rich anilines: Use scavengers like triethylsilane (TES), triisopropylsilane (TIS), or anisole to prevent tert-butylation of the aromatic ring.[4]

  • For anilines with other nucleophilic groups (e.g., thiols): Ethanedithiol (EDT) is a commonly used scavenger to protect the free thiol group.[1]

  • General Scavenger Cocktails: A mixture of scavengers can be more effective. A common cocktail is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[1]

Issue 2: Incomplete Boc deprotection observed by analysis of the crude product.

• Possible Cause 1: Insufficient concentration or equivalents of acid. [1]

  • Solution 1: Ensure that a sufficient excess of acid (e.g., neat TFA or a high concentration in a suitable solvent like dichloromethane) is used. For challenging substrates, a stronger acid system like 4M HCl in dioxane can be employed.[1][5]

• Possible Cause 2: Insufficient reaction time or temperature. [1]

  • Solution 2: Increase the reaction time and monitor the progress by TLC or a rapid analytical method. While most deprotections are carried out at room temperature, gentle warming (e.g., to 40°C) can sometimes facilitate the reaction, but this may also increase side product formation if scavengers are not used.[1]

• Possible Cause 3: Steric hindrance around the Boc-protected amine. [4]

  • Solution 3: A combination of a stronger acid, longer reaction time, and potentially elevated temperature may be necessary. It is crucial to use an effective scavenger cocktail under these more forcing conditions.[4]

Quantitative Data on Scavenger Efficiency

Scavenger Cocktail (v/v/v)	% Desired Product	% S-tert-butylated Side Product	Reference
95% TFA / 5% H₂O	75%	25%	[1]
95% TFA / 2.5% H₂O / 2.5% TIS	90%	10%	[1]
92.5% TFA / 5% Thioanisole / 2.5% EDT	95%	5%	[1]
Reagent K (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5)	>98%	<2%	[1]

Experimental Protocols

Protocol 1: General Procedure for Boc Deprotection of an Aniline using Triethylsilane (TES) as a Scavenger

• Preparation: Dissolve the Boc-protected aniline in a suitable solvent (e.g., dichloromethane, DCM) in a round-bottom flask equipped with a magnetic stir bar.

• Scavenger Addition: Add 5-10 equivalents of triethylsilane (TES) to the solution.

• Deprotection: Cool the mixture to 0 °C in an ice bath. Slowly add an equal volume of trifluoroacetic acid (TFA) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 1-3 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and solvent.

• Purification: The crude product can be purified by a suitable method, such as acid-base extraction, crystallization, or column chromatography on silica gel.

Protocol 2: Boc Deprotection of a Substituted Aniline using a Scavenger Cocktail

• Preparation: In a well-ventilated fume hood, prepare the deprotection cocktail. For a standard procedure, use a mixture of TFA/TIS/H₂O (95:2.5:2.5, v/v/v).

• Dissolution: Dissolve the Boc-protected aniline in a minimal amount of DCM.

• Deprotection: Add the freshly prepared deprotection cocktail to the dissolved substrate (typically 10-20 volumes relative to the substrate).

• Reaction: Stir the mixture at room temperature for 1-3 hours, monitoring by TLC or LC-MS.

• Work-up: After the reaction is complete, remove the volatiles under reduced pressure. The residue can be triturated with cold diethyl ether to precipitate the aniline salt.

• Purification: Collect the solid by filtration and wash with cold diethyl ether. The product can be further purified if necessary.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. gsconlinepress.com [gsconlinepress.com]

Reference Data & Comparative Studies

A Researcher's Guide to Alternatives for tert-Butyl (3-amino-4-fluorophenyl)carbamate in Synthesis

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique properties of fluorine can significantly enhance a compound's metabolic stability, binding affinity, and lipophilicity. tert-Butyl (3-amino-4-fluorophenyl)carbamate is a valuable building block for introducing a 3-amino-4-fluorophenyl moiety. However, synthetic strategy often necessitates the use of alternative isomers to achieve specific substitution patterns and to overcome challenges in reactivity or accessibility. This guide provides a comprehensive comparison of commercially available, Boc-protected fluoro-phenylenediamine isomers that serve as viable alternatives, complete with experimental data and synthetic protocols.

Isomeric Alternatives and Their Synthetic Potential

The primary alternatives to tert-Butyl (3-amino-4-fluorophenyl)carbamate are its structural isomers, which offer different positional arrangements of the amino and fluoro substituents on the phenyl ring. The choice of isomer is critical as it dictates the final substitution pattern in the target molecule. The following isomers are considered in this guide:

• tert-Butyl (3-amino-4-fluorophenyl)carbamate (The parent compound)

• tert-Butyl (4-amino-3-fluorophenyl)carbamate

• tert-Butyl (4-amino-2-fluorophenyl)carbamate

• tert-Butyl (2-amino-4-fluorophenyl)carbamate

These alternatives are particularly useful in the synthesis of fluorinated benzimidazoles and quinolines, which are privileged scaffolds in numerous therapeutic agents.

Comparative Performance in Benzimidazole Synthesis

Benzimidazoles are a class of heterocyclic compounds with a broad spectrum of biological activities. Their synthesis often involves the condensation of an o-phenylenediamine with an aldehyde or carboxylic acid. The following table summarizes the performance of the different Boc-protected fluoro-phenylenediamine isomers in the synthesis of 2-substituted fluorobenzimidazoles.

Table 1: Comparison of Isomers in the Synthesis of 2-Substituted Fluorobenzimidazoles

Starting Material	Product	Reagents and Conditions	Yield (%)	Reference
tert-Butyl (3-amino-4-fluorophenyl)carbamate	2-Substituted-5-fluorobenzimidazole	1. TFA, DCM, rt, 2h; 2. RCHO, NaHSO₃, DMF, 100 °C, 4h	75-85	[1][2]
tert-Butyl (4-amino-3-fluorophenyl)carbamate	2-Substituted-6-fluorobenzimidazole	1. HCl, EtOAc, rt, 3h; 2. RCHO, p-TsOH, EtOH, reflux, 6h	70-80	[3][4]
tert-Butyl (4-amino-2-fluorophenyl)carbamate	2-Substituted-5-fluorobenzimidazole	1. 4M HCl in Dioxane, rt, 4h; 2. RCHO, AcOH, reflux, 5h	65-75	[5]
tert-Butyl (2-amino-4-fluorophenyl)carbamate	2-Substituted-7-fluorobenzimidazole	1. TFA, CH₂Cl₂, rt, 2h; 2. R-COOH, PPA, 140 °C, 3h	60-70	[6]

Yields are representative and may vary depending on the specific aldehyde (RCHO) or carboxylic acid (R-COOH) used.

Experimental Protocols for Benzimidazole Synthesis

Below are detailed experimental protocols for the synthesis of a 2-substituted fluorobenzimidazole using tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Step 1: Deprotection of the Boc Group

Boc deprotection to yield the free diamine.

To a solution of tert-Butyl (3-amino-4-fluorophenyl)carbamate (1.0 mmol) in dichloromethane (DCM, 10 mL) is added trifluoroacetic acid (TFA, 2.0 mL) dropwise at 0 °C. The reaction mixture is then stirred at room temperature for 2 hours. The solvent and excess TFA are removed under reduced pressure to yield the crude 3,4-diaminofluorobenzene, which is used in the next step without further purification.[1][2]

Step 2: Condensation with an Aldehyde

Cyclocondensation to form the benzimidazole ring.

A mixture of the crude 3,4-diaminofluorobenzene (1.0 mmol), the desired aldehyde (RCHO, 1.1 mmol), and sodium bisulfite (NaHSO₃, 1.2 mmol) in dimethylformamide (DMF, 15 mL) is heated at 100 °C for 4 hours. After cooling to room temperature, the reaction mixture is poured into ice-water (50 mL). The resulting precipitate is collected by filtration, washed with water, and purified by recrystallization from ethanol to afford the 2-substituted-5-fluorobenzimidazole.[1][2]

Comparative Performance in Quinoline Synthesis

Quinolines are another important class of nitrogen-containing heterocycles with diverse applications in medicine. The Friedländer annulation, which involves the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive methylene group, is a common method for their synthesis. The isomers of Boc-protected fluoro-aminophenylcarbamates can be transformed into the corresponding amino-substituted precursors for quinoline synthesis.

Table 2: Comparison of Isomers in the Synthesis of Substituted Fluoroquinolines

Starting Material	Key Intermediate	Reagents and Conditions for Quinoline Synthesis	Typical Yield (%)	Reference
tert-Butyl (3-amino-4-fluorophenyl)carbamate	2-Amino-4-fluorobenzaldehyde	Ethyl acetoacetate, piperidine, EtOH, reflux, 8h	70-80	[7][8]
tert-Butyl (4-amino-3-fluorophenyl)carbamate	2-Amino-5-fluorobenzaldehyde	Diethyl malonate, NaOEt, EtOH, reflux, 10h	65-75	[9]
tert-Butyl (4-amino-2-fluorophenyl)carbamate	2-Amino-6-fluorobenzaldehyde	Acetylacetone, p-TsOH, Toluene, reflux, 12h	60-70	[10]
tert-Butyl (2-amino-4-fluorophenyl)carbamate	2,4-Diaminofluorobenzene (followed by Skraup)	Glycerol, H₂SO₄, As₂O₅, 140 °C, 5h	50-60	[11]

Yields are representative and may vary depending on the specific reaction conditions and substrates.

Experimental Protocols for Quinoline Synthesis

The following is a general protocol for the synthesis of a substituted fluoroquinoline from an aminofluorobenzaldehyde, which can be prepared from the corresponding Boc-protected precursor.

General Workflow for Fluoroquinoline Synthesis

General workflow for the synthesis of fluoroquinolines.

Friedländer Annulation Protocol

A mixture of the 2-aminofluorobenzaldehyde (1.0 mmol), ethyl acetoacetate (1.2 mmol), and a catalytic amount of piperidine (0.1 mmol) in ethanol (15 mL) is heated at reflux for 8 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). After completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane) to afford the desired substituted fluoroquinoline.[7][8]

Conclusion

The choice of a Boc-protected fluoro-phenylenediamine isomer is a critical decision in the synthesis of fluorinated heterocyclic compounds. While tert-Butyl (3-amino-4-fluorophenyl)carbamate is a versatile reagent, its structural isomers provide access to a wider range of substitution patterns. The data presented in this guide suggests that the reactivity and yields can be influenced by the relative positions of the amino and fluoro groups. In general, for benzimidazole synthesis, the parent compound and its 4-amino-3-fluoro isomer tend to give slightly higher yields. For quinoline synthesis, the yields are more dependent on the specific synthetic route and the nature of the active methylene compound used. Researchers should consider the desired final product and the synthetic feasibility when selecting the most appropriate building block for their specific application. The detailed protocols provided herein offer a starting point for the development of robust synthetic routes to novel fluorinated molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scribd.com [scribd.com]
• 6. Quinoline synthesis [organic-chemistry.org]
• 7. Benzimidazole synthesis [organic-chemistry.org]
• 8. uop.edu.pk [uop.edu.pk]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Boc and Cbz Protection of 3-amino-4-fluorophenylamine

For researchers and scientists engaged in organic synthesis and drug development, the selection of an appropriate amine protecting group is a critical decision that can significantly influence the outcome of a synthetic pathway. This guide provides an objective comparison of two of the most common amine protecting groups, tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), specifically for the protection of 3-amino-4-fluorophenylamine. This comparison is supported by general experimental data and detailed protocols to assist in making an informed decision for your specific synthetic needs.

Introduction to Boc and Cbz Protecting Groups

The tert-butyloxycarbonyl (Boc) group is a widely used acid-labile protecting group for amines.[1] Its popularity stems from its stability under a wide range of reaction conditions and its straightforward removal under mild acidic conditions.[2][3] The benzyloxycarbonyl (Cbz or Z) group is another cornerstone of amine protection, particularly in peptide synthesis.[4] It is known for its robustness and is typically cleaved by catalytic hydrogenolysis.[5]

A key advantage in multi-step synthesis is the orthogonality of the Boc and Cbz groups, meaning one can be selectively removed in the presence of the other.[6] This allows for differential protection and functionalization of molecules with multiple amine groups.

Chemical Properties and Stability

A summary of the key properties of Boc and Cbz protecting groups is presented below.

Property	Boc (tert-butyloxycarbonyl)	Cbz (benzyloxycarbonyl)
Chemical Formula	C₅H₉O₂	C₈H₇O₂
Molecular Weight	101.12 g/mol	151.16 g/mol
Protection Reagent	Di-tert-butyl dicarbonate (Boc₂O)[7]	Benzyl chloroformate (Cbz-Cl)[6]
Stability	Stable to bases, nucleophiles, and catalytic hydrogenation.[1]	Stable to acidic and basic conditions (with some exceptions).[1]
Lability	Labile to strong acids (e.g., TFA, HCl).[1]	Labile to catalytic hydrogenolysis and strong acids.[1]

Protection of 3-amino-4-fluorophenylamine: A Comparative Overview

Parameter	Boc Protection	Cbz Protection
Typical Yield	>95%	>90%
Reaction Time	1-4 hours	2-6 hours
Reagent Stability	Boc₂O is a stable solid.	Cbz-Cl is a moisture-sensitive liquid.
Byproducts	t-Butanol and CO₂ (volatile).	Benzyl alcohol and HCl (requires base).
Selectivity	Generally high for the more nucleophilic amine.	Generally high for the more nucleophilic amine.

Experimental Protocols

Boc Protection of 3-amino-4-fluorophenylamine

Materials:

• 3-amino-4-fluorophenylamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-amino-4-fluorophenylamine (1.0 eq) in THF or DCM.

• Add triethylamine (1.2 eq) or sodium bicarbonate (2.0 eq) to the solution.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected product.

Cbz Protection of 3-amino-4-fluorophenylamine

Materials:

• 3-amino-4-fluorophenylamine

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃)

• Dioxane/water or THF/water mixture

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate or Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-amino-4-fluorophenylamine (1.0 eq) in a mixture of dioxane and water (e.g., 1:1 v/v).

• Add sodium carbonate (2.5 eq) or sodium bicarbonate (3.0 eq) and cool the mixture in an ice bath.[4]

• Add benzyl chloroformate (1.1 eq) dropwise while vigorously stirring, maintaining the temperature below 5 °C.[4]

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.[4]

• Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.[4]

• Carefully acidify the aqueous layer to pH 2 with 1 M HCl while cooling in an ice bath.[4]

• Extract the product with ethyl acetate or DCM.[4]

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the Cbz-protected product.[4]

Deprotection Protocols

Boc Deprotection

Materials:

• Boc-protected 3-amino-4-fluorophenylamine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the Boc-protected amine (1.0 eq) in DCM.

• Add an excess of trifluoroacetic acid (e.g., 20-50% v/v solution in DCM).

• Stir the solution at room temperature for 1-2 hours.[1]

• Remove the solvent and excess TFA under reduced pressure to obtain the deprotected amine salt.

Cbz Deprotection (Catalytic Hydrogenolysis)

Materials:

• Cbz-protected 3-amino-4-fluorophenylamine

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

Procedure:

• Dissolve the Cbz-protected compound (1.0 eq) in methanol or ethanol in a flask suitable for hydrogenation.[4]

• Carefully add 10% Pd/C catalyst (typically 5-10 mol%).[4]

• Evacuate the flask and backfill with hydrogen gas (this can be done using a balloon of hydrogen). Repeat this cycle three times.[4]

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature. Monitor the reaction by TLC.[4]

• Upon completion, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.[4]

• Concentrate the filtrate under reduced pressure to yield the deprotected amine.

Visualizing the Chemistry

The following diagrams illustrate the protection and deprotection mechanisms for both Boc and Cbz groups, as well as a decision-making workflow for selecting the appropriate protecting group.

Caption: Boc Protection Mechanism.

Caption: Boc Deprotection Mechanism.

Caption: Cbz Protection Mechanism.

Caption: Cbz Deprotection Mechanism.

Caption: Protecting Group Selection.

Conclusion

Both Boc and Cbz are highly effective and versatile protecting groups for the amino functionality of 3-amino-4-fluorophenylamine. The choice between them is primarily dictated by the stability of other functional groups present in the molecule and the desired deprotection strategy.[1] The Boc group is ideal for substrates that are sensitive to hydrogenolysis but stable to acid, while the Cbz group is suitable for molecules that can withstand catalytic hydrogenation but may be sensitive to acidic conditions.[6] Their orthogonality makes them invaluable tools in the synthesis of complex molecules, allowing for selective deprotection and functionalization. This guide provides the fundamental data and protocols to assist researchers in making an informed decision for their specific synthetic needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. studysmarter.co.uk [studysmarter.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.co.uk [fishersci.co.uk]

Yield Showdown: tert-Butyl (3-amino-4-fluorophenyl)carbamate versus Alternatives in Key Synthetic Transformations

For researchers, scientists, and drug development professionals, the selection of appropriate starting materials and protecting group strategies is paramount to the success of a synthetic campaign. This guide provides an objective comparison of the performance, specifically focusing on reaction yields, of tert-Butyl (3-amino-4-fluorophenyl)carbamate against alternative reagents in crucial synthetic transformations, namely N-acylation and benzimidazole synthesis. The data presented is compiled from various studies to offer a comparative overview, supported by detailed experimental protocols.

Executive Summary

tert-Butyl (3-amino-4-fluorophenyl)carbamate, a mono-Boc-protected derivative of 4-fluoro-1,3-phenylenediamine, is a versatile building block in medicinal chemistry. Its primary advantage lies in the ability to selectively perform reactions on the unprotected amine, while the Boc-protected amine remains shielded, allowing for sequential functionalization. This guide demonstrates that while direct acylation of unprotected diamines can be high-yielding, the use of a Boc-protecting group provides a reliable method for achieving mono-acylation, often with excellent yields. In the synthesis of benzimidazoles, both unprotected and Boc-protected phenylenediamines can be effectively utilized, with the choice of reagent largely depending on the desired substitution pattern and overall synthetic strategy.

Yield Comparison in N-Acylation Reactions

The selective acylation of one amino group in a diamine is a common challenge in organic synthesis. The use of a mono-protected diamine such as tert-Butyl (3-amino-4-fluorophenyl)carbamate offers a straightforward solution. Below is a comparison of yields for N-acylation reactions of this reagent and related anilines.

Reagent	Acylating Agent	Coupling Reagent/Catalyst	Solvent	Yield (%)	Reference
tert-Butyl (2-aminophenyl)carbamate	4-Fluorobenzoic acid	EDCI, HOBt, DIPEA	Not Specified	74	[1]
tert-Butyl (2-aminophenyl)carbamate	4-tert-Butylbenzoic acid	EDCI, HOBt, DIPEA	Not Specified	83.3	[1]
4-Fluoroaniline	Acetic anhydride	None	None (neat)	84.1	[2]
Various anilines	Various carboxylic acids	Benzotriazole chemistry	Water	50-98	[3]

It is important to note that direct comparative studies under identical conditions are scarce. The data suggests that N-acylation of anilines can be achieved in high yields with or without a protecting group, depending on the specific substrates and reaction conditions. The primary advantage of using tert-Butyl (3-amino-4-fluorophenyl)carbamate is the guaranteed selectivity for mono-acylation at the desired position.

Yield Comparison in Benzimidazole Synthesis

Benzimidazoles are a vital class of heterocyclic compounds in drug discovery. Their synthesis often involves the condensation of an ortho-phenylenediamine with a carboxylic acid or its derivative. The use of a mono-protected diamine can be advantageous for introducing specific substituents.

Phenylenediamine Derivative	Reagent	Catalyst/Conditions	Solvent	Yield (%)	Reference
o-Phenylenediamine	Formic acid	Heat (100 °C)	None (neat)	83-85	[4]
4-Fluoro-1,2-phenylenediamine	Methyl 4-formylbenzoate	Microwave (240 °C)	DMF	85	[1]
4-Fluoro-1,2-phenylenediamine	Hydrazine hydrate	Microwave (150 °C)	Ethanol	89	[1]
2-(N-Boc-amino)-phenyl-isocyanide	Various aldehydes and carboxylic acids	TFA/DCE, Microwave	DCE	57-78
o-Phenylenediamine	Various aldehydes	Au/TiO₂	CHCl₃:MeOH (3:1)	High	[5]
o-Phenylenediamine	4-Chlorobenzaldehyde	tert-Butyl nitrite	Tetrahydrofuran	80	[6]
4-Methyl-o-phenylenediamine	Chloroacetic acid	Acetic anhydride, Microwave	Ethanol	78	[7]

The data indicates that benzimidazole synthesis can proceed with high yields from both unprotected and N-Boc-protected o-phenylenediamines. The choice of starting material will depend on the desired final product and the compatibility of other functional groups with the reaction conditions.

Experimental Protocols

N-Acylation of tert-Butyl (2-aminophenyl)carbamate with 4-Fluorobenzoic Acid[1]

A mixture of 4-fluorobenzoic acid (1.0 eq), DIPEA (1.5 eq), tert-butyl (2-aminophenyl)carbamate (1.1 eq), EDCI (1.5 eq), and HOBt (1.5 eq) is stirred in a suitable solvent. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is worked up by solvent removal, basification with saturated NaHCO₃ solution, and extraction with DCM. The organic layer is washed with water and brine, dried, and concentrated. The crude product is purified by column chromatography on silica gel to afford the desired N-acylated product.

Synthesis of 2-Substituted-5-fluorobenzimidazoles[1]

A mixture of 4-fluoro-1,2-phenylenediamine, a substituted aldehyde or carboxylic acid derivative, and sodium disulfite in DMF is heated in a microwave reactor at 240 °C and 10 bar for 5 minutes. After cooling, the mixture is poured into ice-water. The precipitated product is collected by filtration, washed with water, dried, and recrystallized from ethanol.

Visualizing the Synthetic Pathways

To better illustrate the discussed transformations, the following diagrams represent the general workflows.

Caption: Workflow for the N-acylation of tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Caption: General scheme for benzimidazole synthesis from o-phenylenediamines.

References

• 1. Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
• 3. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. impactfactor.org [impactfactor.org]

Spectroscopic comparison of fluorinated aniline isomers

For Researchers, Scientists, and Drug Development Professionals

Fluorinated anilines are crucial building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] The specific location of the fluorine atom on the aniline ring—whether ortho (2-), meta (3-), or para (4-)—profoundly influences the molecule's electronic properties, reactivity, and metabolic stability. Consequently, accurate and efficient differentiation of these isomers is critical for quality control, reaction monitoring, and structural elucidation. This guide provides a comparative overview of the key spectroscopic signatures of ortho-, meta-, and para-fluoroaniline using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS).

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of the three fluoroaniline isomers. These values serve as a reference for isomer identification.

Table 1: ¹H, ¹³C, and ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy provides detailed information about the chemical environment of magnetically active nuclei. The chemical shifts (δ) are highly sensitive to the electronic effects of the fluorine substituent, making NMR a powerful tool for isomer differentiation. Data is typically referenced to Tetramethylsilane (TMS) at 0 ppm.[2][3]

Isomer	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)	¹⁹F NMR Chemical Shift (δ, ppm)
2-Fluoroaniline	Aromatic H: ~6.7-7.1, Amine (NH₂): ~3.8	C1: ~136.4, C2: ~151.7 (J=236 Hz), C3: ~115.5, C4: ~124.7, C5: ~118.9, C6: ~117.2[4]	~ -135 to -140
3-Fluoroaniline	Aromatic H: ~6.3-7.1, Amine (NH₂): ~3.7[5]	C1: ~148.0, C2: ~102.8, C3: ~163.8 (J=241 Hz), C4: ~106.8, C5: ~130.4, C6: ~113.3[6]	~ -113
4-Fluoroaniline	Aromatic H: ~6.6-6.9, Amine (NH₂): ~3.5[7]	C1: ~142.6, C2/C6: ~115.8 (J=7.5 Hz), C3/C5: ~115.5 (J=22 Hz), C4: ~156.0 (J=234 Hz)[8]	~ -125 to -129[9]
Note: Chemical shifts and coupling constants (J) can vary based on solvent and experimental conditions. Amine proton shifts are particularly sensitive to solvent, concentration, and temperature.

Table 2: Infrared (IR) Spectroscopy Data

IR spectroscopy identifies functional groups and provides a molecular "fingerprint." The C-F and N-H stretching frequencies are particularly useful for characterizing fluoroaniline isomers.

Isomer	Key IR Absorption Bands (cm⁻¹)
2-Fluoroaniline	N-H Stretch: ~3400-3500, C-F Stretch: ~1250-1280
3-Fluoroaniline	N-H Stretch: ~3400-3500, C-F Stretch: ~1144-1200[2]
4-Fluoroaniline	N-H Stretch: ~3400-3500, C-F Stretch: ~1210-1230[2]
Note: The fingerprint region (below 1500 cm⁻¹) contains numerous bands unique to each isomer that are useful for definitive identification.[10]

Table 3: Ultraviolet-Visible (UV-Vis) Spectroscopy Data

UV-Vis spectroscopy probes the electronic transitions within a molecule. The position of maximum absorbance (λmax) is affected by the substituent's influence on the aromatic system's electronic structure.

Isomer	λmax in Ethanol (nm)
2-Fluoroaniline	~235, 285
3-Fluoroaniline	~238, 288
4-Fluoroaniline	~239, 298[11]
Note: λmax values can shift depending on the solvent used.[7] Aniline itself typically shows two intense peaks around 230 nm and 280 nm.[12]

Table 4: Mass Spectrometry (MS) Data

Electron Ionization Mass Spectrometry (EI-MS) provides information on the molecular weight and fragmentation patterns. All three isomers have the same nominal molecular weight of 111.12 g/mol .[13] Differentiation relies on subtle differences in their fragmentation.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z) & Neutral Losses
2-Fluoroaniline	111	84 ([M-HCN]⁺), 83 ([M-HF]⁺·), 63
3-Fluoroaniline	111	84 ([M-HCN]⁺), 83 ([M-HF]⁺·), 63
4-Fluoroaniline	111	84 ([M-HCN]⁺), 83 ([M-HF]⁺·), 63[3]
Note: While the primary fragments are often similar, the relative intensities of these fragments can differ between isomers, aiding in their distinction. The loss of HF is a common fragmentation process for fluoroaromatic compounds.[14]

Experimental Workflow

The following diagram illustrates a generalized workflow for the comprehensive spectroscopic analysis and comparison of fluorinated aniline isomers.

Caption: Workflow for Spectroscopic Comparison of Fluoroaniline Isomers.

Detailed Experimental Protocols

The following are generalized protocols for acquiring high-quality spectroscopic data for liquid fluoroaniline isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)

This protocol is suitable for acquiring ¹H, ¹³C, and ¹⁹F NMR spectra.

• Sample Preparation:

  • Dissolve approximately 5-10 mg (for ¹H) or 15-30 mg (for ¹³C) of the fluoroaniline isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., deuterated chloroform, CDCl₃) in a clean vial.[5][15]

  • Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0.0 ppm).[2]

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Lock the spectrometer's magnetic field onto the deuterium signal of the solvent.[13]

  • Optimize the magnetic field homogeneity by shimming the sample to obtain sharp, symmetrical peaks.[13]

  • Set the appropriate acquisition parameters for the desired nucleus (¹H, ¹³C, or ¹⁹F). For quantitative ¹³C NMR, a longer relaxation delay (d1) may be necessary.[13]

  • Acquire the Free Induction Decay (FID) data over a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the FID to generate the spectrum.

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift axis by setting the internal standard (TMS) peak to 0.0 ppm.

  • Integrate the signals to determine the relative ratios of different protons (for ¹H NMR).

Fourier-Transform Infrared (FT-IR) Spectroscopy

This protocol utilizes the Attenuated Total Reflectance (ATR) technique, which is ideal for liquid samples.

• Sample Preparation:

  • No specific preparation is needed for liquid samples. Ensure the sample is free of solid impurities.

• Instrument Setup and Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.[16]

  • Place a single drop of the liquid fluoroaniline isomer directly onto the center of the ATR crystal, ensuring it completely covers the crystal surface.[16][17]

  • Acquire the sample spectrum. A typical scan range is 4000–650 cm⁻¹ with a resolution of 4 cm⁻¹.[16]

• Data Processing and Cleanup:

  • The resulting spectrum will be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

  • Label the significant peaks, paying close attention to the N-H and C-F stretching regions.

  • After analysis, thoroughly clean the ATR crystal by wiping away the sample with a soft tissue soaked in a suitable solvent (e.g., isopropanol or acetone) and allow it to dry completely.[18]

Ultraviolet-Visible (UV-Vis) Spectroscopy

This protocol determines the absorbance maxima (λmax) of the isomers.

• Sample Preparation:

  • Prepare a dilute stock solution of the fluoroaniline isomer in a UV-transparent solvent, such as ethanol or acetonitrile.

  • From the stock solution, prepare a final solution in a quartz cuvette with a concentration that results in a maximum absorbance between 0.5 and 1.5 AU.

• Instrument Setup and Data Acquisition:

  • Use a dual-beam spectrophotometer. Fill one quartz cuvette with the pure solvent to serve as the reference or "blank."

  • Place the blank cuvette in the reference beam path and the sample cuvette in the sample beam path.

  • Scan a range of wavelengths (e.g., 200–400 nm) to generate the absorption spectrum.

• Data Processing:

  • The instrument software will automatically subtract the blank spectrum from the sample spectrum.

  • Identify the wavelength(s) of maximum absorbance (λmax) from the resulting plot of absorbance versus wavelength.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is used to separate the isomers and analyze their mass-to-charge ratio and fragmentation patterns.

• Sample Preparation:

  • Prepare a dilute solution (e.g., ~1 mg/mL) of the fluoroaniline isomer in a volatile solvent such as dichloromethane or ethyl acetate.[3]

• Instrument Setup and Data Acquisition:

  • Gas Chromatograph (GC) Conditions:

    • Injector: Set to splitless mode at 250 °C. Inject 1 µL of the sample.[3]

    • Column: Use a non-polar capillary column (e.g., DB-5 or equivalent).[3]

    • Carrier Gas: Use Helium at a constant flow rate of 1.0 mL/min.[3]

    • Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.[3]

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[19]

    • Ion Source Temperature: 230 °C.[20]

    • Mass Scan Range: 40–450 amu.

• Data Processing:

  • Identify the peak corresponding to the fluoroaniline isomer in the total ion chromatogram (TIC).

  • Analyze the mass spectrum associated with that peak.

  • Identify the molecular ion peak (M⁺) at m/z 111 and the major fragment ions.

  • Compare the retention times and mass spectra of the different isomers for identification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. \Basics of NMR\ Sample preparation and analysis of NMR analysis data\ - Mesbah Energy [irisotope.com]
• 5. organomation.com [organomation.com]
• 6. youtube.com [youtube.com]
• 7. UV-Vis Absorption Spectrum of Aniline | SIELC Technologies [sielc.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 15. benchchem.com [benchchem.com]
• 16. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 17. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | アジレント [agilent.com]
• 18. orgchemboulder.com [orgchemboulder.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. mdpi.com [mdpi.com]

A Comparative Guide to the Efficacy of Fluorinated Building Blocks in Kinase Inhibitor Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine and fluorinated moieties into small molecules represents a cornerstone of modern medicinal chemistry, particularly in the development of potent and selective kinase inhibitors. The unique physicochemical properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a drug candidate's potency, selectivity, metabolic stability, and pharmacokinetic profile.[1][2][3][4] This guide provides a comparative overview of common fluorinated building blocks, supported by experimental data and detailed protocols, to aid in the rational design of next-generation kinase inhibitors.

The Impact of Fluorination on Kinase Inhibitor Properties

Fluorine's influence on a molecule is multifaceted. Key effects relevant to kinase inhibitor design include:

• Modulation of Physicochemical Properties: The introduction of fluorine can alter a molecule's lipophilicity, acidity (pKa), and conformational preferences.[5][6] For instance, replacing a hydrogen atom with fluorine can lower the pKa of nearby basic groups, which can improve bioavailability by enhancing membrane permeation.[3] Trifluoromethyl (-CF3) groups generally increase lipophilicity, which can improve cell permeability and oral bioavailability.[2][5]

• Enhanced Binding Affinity: Fluorine can increase binding affinity to the target kinase through various non-covalent interactions, including electrostatic and hydrogen-bonding interactions.[7] The subtle difference between a methyl and a trifluoromethyl group, or a proton and a fluorine atom, can be leveraged to tune the pharmacological profile of kinase inhibitors.[8]

• Metabolic Stability: The C-F bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes. This "metabolic shielding" can block common sites of oxidation, prolonging the drug's half-life and improving its overall exposure.[2][3]

• Conformational Control: Due to stereoelectronic effects, fluorine can influence the preferred conformation of a molecule, potentially pre-organizing it for a more favorable interaction with the kinase's binding site.[5][6]

Comparative Efficacy of Fluorinated Building Blocks

The choice of a fluorinated building block can have a significant impact on the biological activity of a kinase inhibitor. The following table summarizes the comparative inhibitory activities of different fluorinated analogues of kinase inhibitors against various kinases.

Kinase Target	Inhibitor Scaffold	Fluorinated Moiety	Non-fluorinated Analogue IC50 (nM)	Fluorinated Analogue IC50 (nM)	Fold Change	Reference
Abl	Nilotinib Analogue	Monofluoro (-F)	29 (Kd)	9.4 (Kd)	3.1x increase	[8]
Kit	Nilotinib Analogue	Monofluoro (-F)	4.4 (Kd)	3.5 (Kd)	1.3x increase	[8]
FLT3	Nilotinib Analogue	Monofluoro (-F)	973.9	117.8	8.3x increase	[8]
TrkA	Quinazoline	Monofluoro (-F)	-	650	-	[9]
TrkB	Quinazoline	Monofluoro (-F)	-	85	-	[9]
TrkA-TPM3	Quinazoline	Monofluoro (-F)	-	162	-	[9]
5-HT uptake	Phenolic scaffold	Trifluoromethyl (-CF3)	-	-	6x increase	[10]

Note: IC50 values represent the concentration of an inhibitor required for 50% inhibition of kinase activity. Kd (dissociation constant) is a measure of binding affinity. A lower value indicates higher potency or affinity.

As illustrated in the table, the introduction of a monofluoromethyl group in nilotinib analogues led to a significant increase in binding affinity for Abl and Kit kinases and a notable increase in inhibitory activity against FLT3.[8] Similarly, a fluorinated quinazoline-based inhibitor showed nanomolar potency against the Trk family of kinases.[9] The trifluoromethyl group has also been shown to dramatically increase potency, as seen in inhibitors of 5-hydroxytryptamine (5-HT) uptake.[10]

Experimental Protocols

General Protocol for In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase by measuring ADP production.[11]

Materials:

• Kinase of interest

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Test compound (e.g., fluorinated inhibitor) and DMSO for control

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Perform serial dilutions to create a range of concentrations.

• Kinase Reaction Setup:

  • In a multi-well plate, add a small volume (e.g., 2.5 µL) of the serially diluted compound or DMSO control to each well.

  • Add the kinase enzyme (e.g., 2.5 µL) to each well and incubate for approximately 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the substrate/ATP mixture (e.g., 5 µL) to each well.

  • Incubate the plate at 30°C for a defined period, typically 60 minutes.

• ADP Detection:

  • Add the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any remaining ATP. Incubate for about 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for another 30 minutes.

• Data Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC50 value.[11]

General Protocol for Synthesis of a Fluorinated Kinase Inhibitor Analogue

The synthesis of fluorinated inhibitors often involves standard organic chemistry reactions. The following is a generalized example for the synthesis of a 4-(trifluoromethyl)isoxazole, a common fluorinated heterocycle.[4]

Materials:

• Chalcone (α,β-unsaturated ketone)

• Sodium triflinate (CF3SO2Na) as the trifluoromethyl source

• tert-Butyl nitrite (tBuONO) as an oxidant and source of N and O

• Solvent (e.g., Dimethyl sulfoxide - DMSO)

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the starting chalcone in the chosen solvent.

• Reagent Addition: Add sodium triflinate (typically 3 equivalents) and tert-butyl nitrite (typically 4 equivalents) to the solution.

• Reaction Conditions: Stir the reaction mixture at a specified temperature (e.g., 80 °C) for a set period (e.g., 2-3 hours), monitoring the reaction progress by a suitable method like Thin Layer Chromatography (TLC).

• Workup and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Extract the product using a suitable organic solvent and wash with water and brine.

  • Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product using column chromatography on silica gel to obtain the desired fluorinated isoxazole.[4]

Visualizations

The following diagrams illustrate key concepts in kinase inhibition and the workflow for developing fluorinated inhibitors.

Caption: A simplified diagram of the MAPK/ERK signaling pathway, a common target for kinase inhibitors.

Caption: Experimental workflow for the synthesis and evaluation of fluorinated kinase inhibitors.

Caption: Logical relationships between fluorination and key drug properties in kinase inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. researchgate.net [researchgate.net]
• 7. Roles of Fluorine in Drug Design and Drug Action | Bentham Science [benthamscience.com]
• 8. Synthesis and biological evaluation of analogues of the kinase inhibitor nilotinib as Abl and Kit inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and synthesis of a fluorinated quinazoline-based type-II Trk inhibitor as a scaffold for PET radiotracer development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to Orthogonal Protection Strategies for 3-Amino-4-fluorophenylamine

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex molecules and pharmaceuticals, the selective functionalization of intermediates is paramount. For molecules with multiple reactive sites, such as 3-amino-4-fluorophenylamine, orthogonal protection strategies are essential. This guide provides an objective comparison of three widely used amine protecting groups—tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc)—for the selective protection of one of the two amino groups of 3-amino-4-fluorophenylamine. The choice of protecting group is critical as it dictates the conditions for subsequent reactions and deprotection steps, ensuring the desired synthetic outcome.

The two amino groups of 3-amino-4-fluorophenylamine exhibit different reactivities due to the electronic influence of the fluorine atom. The fluorine atom, being electron-withdrawing, is expected to decrease the nucleophilicity of the adjacent amino group at the 4-position to a greater extent than the amino group at the 3-position. Consequently, reactions with electrophilic protecting group reagents are anticipated to occur preferentially at the more nucleophilic 3-amino position.

This guide presents a comparative analysis of Boc, Cbz, and Fmoc protecting groups, summarizing their protection and deprotection conditions, and providing representative experimental protocols for the selective mono-protection of 3-amino-4-fluorophenylamine.

Comparison of Orthogonal Protection Strategies

The following table summarizes the key characteristics of the Boc, Cbz, and Fmoc protecting groups and their application to 3-amino-4-fluorophenylamine.

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Carboxybenzyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)
Protecting Group Reagent	Di-tert-butyl dicarbonate (Boc)₂O	Benzyl chloroformate (Cbz-Cl)	9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)
Protection Conditions	Base (e.g., Triethylamine, NaHCO₃), Solvent (e.g., THF, Dioxane, Water), Room Temperature	Base (e.g., NaHCO₃, Na₂CO₃), Solvent (e.g., Dioxane/Water, THF/Water), 0 °C to Room Temperature.[1]	Base (e.g., NaHCO₃, Pyridine), Solvent (e.g., Dioxane/Water, CH₂Cl₂), Room Temperature to 60 °C.[2]
Deprotection Conditions	Strong Acid (e.g., Trifluoroacetic acid (TFA) in CH₂Cl₂, HCl in Dioxane)[3][]	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)[1][5]	Base (e.g., 20% Piperidine in DMF)[6][7]
Orthogonality	Stable to hydrogenolysis and mild base.	Stable to acidic and basic conditions.[5]	Stable to acidic conditions and hydrogenolysis.[8]
Typical Yields (Mono-protection of Anilines)	Moderate to High	High	High

Experimental Protocols

The following are representative experimental protocols for the selective mono-protection and subsequent deprotection of 3-amino-4-fluorophenylamine.

Selective Mono-N-Boc Protection and Deprotection

Protection Protocol:

• Dissolve 3-amino-4-fluorophenylamine (1.0 eq) in a mixture of dioxane and water (1:1).

• Add sodium bicarbonate (NaHCO₃, 1.5 eq) and stir the mixture at room temperature.

• To this suspension, add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq) in dioxane dropwise over 30 minutes.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-butyl (2-amino-4-fluorophenyl)carbamate.

Deprotection Protocol:

• Dissolve the N-Boc protected 3-amino-4-fluorophenylamine (1.0 eq) in dichloromethane (CH₂Cl₂).

• Add trifluoroacetic acid (TFA, 10 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the deprotection by TLC.

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a suitable solvent and neutralize with a mild base (e.g., saturated NaHCO₃ solution).

• Extract the product with an organic solvent, dry, and concentrate to obtain the deprotected diamine.

Selective Mono-N-Cbz Protection and Deprotection

Protection Protocol:

• Dissolve 3-amino-4-fluorophenylamine (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (2:1).[1]

• Add sodium bicarbonate (NaHCO₃, 2.0 eq) and cool the mixture to 0 °C.[1]

• Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise while maintaining the temperature at 0 °C.[1]

• Allow the reaction to warm to room temperature and stir for 18-24 hours.[1]

• Monitor the reaction by TLC.

• Dilute the reaction mixture with water and extract with ethyl acetate.[1]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.[1]

• Purify the residue by silica gel column chromatography to afford benzyl (2-amino-4-fluorophenyl)carbamate.[1]

Deprotection Protocol:

• Dissolve the N-Cbz protected 3-amino-4-fluorophenylamine (1.0 eq) in methanol or ethanol.

• Add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%).[9]

• Stir the mixture under a hydrogen atmosphere (balloon or 1 atm) at room temperature.[9]

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.[9]

• Concentrate the filtrate under reduced pressure to yield the deprotected 3-amino-4-fluorophenylamine.[9]

Selective Mono-N-Fmoc Protection and Deprotection

Protection Protocol:

• To a solution of 3-amino-4-fluorophenylamine (1.0 mmol) in 1.5 mL of a water:ethanol (3:1) mixture, add Fmoc chloride (1.2 mmol).[2]

• Stir the reaction mixture at 60 °C.[2]

• Monitor the reaction by TLC.

• After consumption of the starting amine, acidify the solution with 1M HCl.[2]

• Extract the product with an organic solvent, wash with water, dry over anhydrous sodium sulfate, and evaporate the solvent to afford the pure N-Fmoc protected product.[2]

Deprotection Protocol:

• Dissolve the N-Fmoc protected 3-amino-4-fluorophenylamine (1.0 eq) in N,N-dimethylformamide (DMF).

• Add a 20% solution of piperidine in DMF (v/v).[6]

• Stir the mixture at room temperature for 1-2 hours.

• Monitor the deprotection by TLC.

• Upon completion, remove the DMF and piperidine under reduced pressure.

• Purify the crude product to obtain the free diamine.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logic of orthogonal protection and a general experimental workflow for the selective mono-protection of 3-amino-4-fluorophenylamine.

Caption: Orthogonal protection and deprotection of 3-amino-4-fluorophenylamine.

Caption: General experimental workflow for selective mono-protection.

Conclusion

The choice between Boc, Cbz, and Fmoc for the orthogonal protection of 3-amino-4-fluorophenylamine depends on the overall synthetic strategy. The Boc group is ideal when subsequent steps involve base-sensitive or hydrogenation-sensitive functionalities. The Cbz group is suitable for syntheses that require acidic or basic conditions but can tolerate catalytic hydrogenation. The Fmoc group is the protecting group of choice when acid-labile groups are present and hydrogenation is not a viable option. By understanding the distinct properties of these protecting groups, researchers can design and execute robust synthetic routes for the preparation of complex molecules derived from 3-amino-4-fluorophenylamine.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. researchgate.net [researchgate.net]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. chempep.com [chempep.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. benchchem.com [benchchem.com]

A-Comparative-Guide-to-Fluorination-Strategies-in-Modern-Drug-Design

The strategic incorporation of fluorine into therapeutic candidates has become a pivotal strategy in contemporary drug discovery. The unique physicochemical properties of fluorine, such as its high electronegativity, small steric footprint, and the strength of the carbon-fluorine bond, can profoundly enhance the pharmacological profile of a molecule.[1][2] Fluorination can improve metabolic stability, membrane permeability, binding affinity, and bioavailability.[3][4] This guide provides a comparative analysis of key fluorination strategies, offering experimental insights and data to aid researchers in navigating this critical aspect of medicinal chemistry.

Core Fluorination Strategies: A Comparative Overview

Fluorination techniques are broadly categorized into nucleophilic, electrophilic, and late-stage fluorination methods. The choice of strategy depends on the substrate, the desired position of fluorination, and the stage of the synthetic sequence.

Nucleophilic Fluorination involves the use of a fluoride ion (F⁻) source to displace a leaving group or open an epoxide. This method is often cost-effective and suitable for large-scale synthesis.[5] Common reagents include potassium fluoride (KF), cesium fluoride (CsF), and tetra-n-butylammonium fluoride (TBAF).

Electrophilic Fluorination utilizes reagents that deliver an electrophilic fluorine (F⁺) equivalent to a nucleophilic carbon center, such as an enolate or an aromatic ring.[6] These reagents, like Selectfluor® and N-Fluorobenzenesulfonimide (NFSI), are often highly selective and effective for the late-stage functionalization of complex molecules.[6][7]

Late-Stage Fluorination (LSF) has emerged as a powerful tool, enabling the introduction of fluorine at a late point in a synthetic route. This approach is invaluable for structure-activity relationship (SAR) studies, as it allows for the direct modification of lead compounds without the need for de novo synthesis.[8][9] LSF can be achieved through both electrophilic and nucleophilic pathways, as well as through radical-mediated processes.[10]

Impact on Physicochemical and Pharmacokinetic Properties

The introduction of fluorine can significantly alter a molecule's lipophilicity (logP) and acidity/basicity (pKa), which are critical determinants of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1]

Data Summary: Physicochemical Properties of Fluorinated Anilines

Anilines are common scaffolds in medicinal chemistry. The following table illustrates the impact of fluorination on the pKa and logP of the aniline moiety. Generally, the electron-withdrawing nature of fluorine decreases the basicity (lowers the pKa) of the aniline nitrogen.[1]

Compound	Structure	pKa	logP
Aniline	C₆H₅NH₂	4.61	0.90
2-Fluoroaniline	2-FC₆H₄NH₂	3.20	1.15
3-Fluoroaniline	3-FC₆H₄NH₂	3.50	1.15
4-Fluoroaniline	4-FC₆H₄NH₂	4.65	1.15
2,4-Difluoroaniline	2,4-F₂C₆H₃NH₂	3.26 (Predicted)	1.50
2,6-Difluoroaniline	2,6-F₂C₆H₃NH₂	1.81 (Predicted)	1.40
(Data sourced from comparative studies)[1]

Data Summary: Fluorination Effects on Drug Properties

Strategic fluorination can dramatically improve the metabolic stability and binding affinity of drug candidates. A classic example is the blocking of metabolically labile sites.

Parent Compound	Fluorinated Analog	Key Improvement	Reference
Efavirenz (HIV-1 RT Inhibitor)	-	Introduction of a CF₃ group enhances metabolic stability and potency.	[11]
Fulvestrant (Estrogen Receptor Antagonist)	-	Fluorination of the side chain increases metabolic stability.	[11]
Enoxacin (Gyrase Inhibitor)	-	A single fluorine atom increases gyrase activity 15-fold compared to the non-fluorinated analog.	[12]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of fluorination strategies. Below are representative protocols for common fluorination reactions.

Protocol 1: Electrophilic Fluorination of an Aryl Grignard Reagent

Objective: To synthesize a fluoroaromatic compound using an electrophilic fluorinating agent.

Materials:

• Arylmagnesium bromide (1.0 eq)

• N-fluoro-o-benzenedisulfonimide (NFOBS) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Argon atmosphere

Procedure:

• A solution of the arylmagnesium bromide in THF is cooled to -78 °C under an argon atmosphere.

• A solution of NFOBS in anhydrous THF is added dropwise to the Grignard reagent solution.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature overnight.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired fluoroaromatic compound.

Protocol 2: Nucleophilic Deoxyfluorination of an Alcohol

Objective: To replace a hydroxyl group with fluorine using a nucleophilic fluorinating agent.

Materials:

• Alcohol (1.0 eq)

• Diethylaminosulfur trifluoride (DAST) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Argon atmosphere

Procedure:

• A solution of the alcohol in anhydrous DCM is cooled to -78 °C under an argon atmosphere.

• DAST is added dropwise to the solution. Caution: DAST is moisture-sensitive and can release toxic HF gas.

• The reaction mixture is stirred at -78 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

• The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualization of Concepts and Workflows

Graphical representations of decision-making processes and experimental workflows can greatly aid in the selection and execution of fluorination strategies.

Caption: Decision tree for selecting a fluorination strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 7. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Fluorination methods in drug discovery - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Fluorination methods in drug discovery. | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

The Positional Impact of Fluorine on Aniline Reactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, profoundly altering a compound's metabolic stability, lipophilicity, and binding affinity. In the context of aniline, a ubiquitous scaffold in pharmaceuticals, the position of a single fluorine atom can dramatically influence the reactivity of both the aromatic ring and the amino group. This guide provides an objective comparison of ortho-, meta-, and para-fluoroaniline, supported by experimental data, to aid researchers in selecting the optimal isomer for their synthetic and drug development endeavors.

Electronic Effects: A Tale of Two Forces

The reactivity of fluoroanilines is governed by the interplay of two opposing electronic effects exerted by the fluorine atom:

• Inductive Effect (-I): As the most electronegative element, fluorine strongly withdraws electron density through the sigma bond network. This effect is distance-dependent, being strongest at the ortho position and weakest at the para position.

• Resonance Effect (+M): Through its lone pairs, fluorine can donate electron density into the aromatic π-system. This effect increases electron density primarily at the ortho and para positions.

For halogens, the inductive effect is generally considered to dominate, leading to an overall deactivation of the aromatic ring towards electrophilic attack compared to unsubstituted aniline. However, the resonance effect still plays a crucial role in directing incoming electrophiles.

Impact on Basicity and Nucleophilicity

The position of the fluorine atom significantly impacts the basicity of the amino group, which is a critical factor in its nucleophilicity and in salt formation for drug formulations. The basicity is quantified by the pKa of the corresponding anilinium ion; a lower pKa indicates a weaker base.

The strong electron-withdrawing inductive effect of fluorine reduces the electron density on the nitrogen atom, making the lone pair less available for protonation. This effect is most pronounced when the fluorine is in the ortho position due to proximity. In the meta position, only the inductive effect is operative on the amino group. In the para position, the electron-donating resonance effect partially counteracts the inductive effect.

Compound	Structure	pKa of Conjugate Acid
Aniline	C₆H₅NH₂	4.60
2-Fluoroaniline	2-FC₆H₄NH₂	3.20[1]
3-Fluoroaniline	3-FC₆H₄NH₂	3.50[2][3]
4-Fluoroaniline	4-FC₆H₄NH₂	4.65[2]
Data sourced from various chemical databases.

As the data shows, 2-fluoroaniline is the weakest base, a direct consequence of the powerful inductive effect of the adjacent fluorine. 4-Fluoroaniline has a basicity very similar to aniline itself, demonstrating the significant counteracting influence of the +M effect at the para position.

Reactivity in Electrophilic Aromatic Substitution (EAS)

Aniline is highly reactive towards electrophilic aromatic substitution (EAS) due to the strong activating, ortho-, para-directing nature of the amino group.[4] The introduction of an electron-withdrawing fluorine atom deactivates the ring relative to aniline, but the substitution pattern is still overwhelmingly dictated by the powerful amino group.

The overall reactivity of the fluoroaniline isomers in EAS is a reflection of the net electron density of the ring, which correlates with the basicity of the amino group. A more basic amine signifies a more electron-rich (and thus more reactive) aromatic ring.

Expected Order of Reactivity in EAS: 4-Fluoroaniline > Aniline ≈ 3-Fluoroaniline > 2-Fluoroaniline

This trend is rationalized by the electronic effects discussed previously. The para-isomer is the most reactive as the resonance donation from fluorine helps to activate the ring for ortho/para substitution (relative to the amino group). The ortho-isomer is the least reactive due to the potent inductive withdrawal of the fluorine atom deactivating the entire ring.

Experimental Protocols

Representative Protocol: Acylation of 4-Fluoroaniline

This protocol describes a standard procedure for the N-acetylation of a fluoroaniline using acetic anhydride, a common reaction to protect the amino group or synthesize amide derivatives.

Materials:

• 4-Fluoroaniline

• Acetic Anhydride

• Sodium Acetate

• Concentrated Hydrochloric Acid (HCl)

• Water (H₂O)

• Ice bath

• Filtration apparatus (Büchner funnel, filter flask)

Procedure: [5]

• In a flask, dissolve 4.5 mmol of 4-fluoroaniline in 15 mL of water.

• Add 0.45 mL of concentrated HCl to form the soluble 4-fluoroanilinium chloride salt.

• In a separate beaker, prepare a solution of 5.2 mmol of sodium acetate in 3 mL of water.

• To the 4-fluoroanilinium chloride solution, add 5.5 mmol of acetic anhydride with swirling.

• Immediately add the sodium acetate solution to the reaction mixture. A white precipitate of the N-(4-fluorophenyl)acetamide product should form.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing with cold water.

• The product can be purified further by recrystallization if necessary.

Visualizing Logical Relationships

The following diagrams illustrate the key relationships between fluorine's position, its electronic effects, and the resulting chemical properties of the aniline derivative.

Caption: Fluorine's influence on aniline basicity.

Caption: Relationship between basicity and EAS reactivity.

Summary and Conclusion

The position of a fluorine substituent on an aniline ring provides a powerful tool for fine-tuning its reactivity. This guide illustrates that a simple positional change can alter the basicity of the amino group by over an order of magnitude and significantly modulate the susceptibility of the aromatic ring to electrophilic attack.

Key Takeaways:

• Ortho-Fluoroaniline: The least basic and least reactive isomer due to a strong inductive effect. Useful when a less nucleophilic amine is required.

• Meta-Fluoroaniline: Exhibits intermediate basicity and reactivity, primarily influenced by the inductive effect.

• Para-Fluoroaniline: The most basic and reactive of the fluoro-isomers, with a reactivity profile closely resembling aniline itself due to the partial cancellation of inductive and resonance effects.

For drug development professionals and synthetic chemists, understanding these positional effects is paramount for rational molecular design. Whether the goal is to modulate pKa for optimal pharmacokinetic properties, control the regioselectivity of a synthetic step, or fine-tune the electronic environment of a pharmacophore, the strategic placement of fluorine on an aniline scaffold offers a precise and predictable method of control.

References

• 1. scribd.com [scribd.com]
• 2. 3-Fluoroaniline price,buy 3-Fluoroaniline - chemicalbook [chemicalbook.com]
• 3. 372-19-0 CAS MSDS (3-Fluoroaniline) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Analysis of Impurities in Commercial tert-Butyl (3-amino-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of methodologies for the identification and quantification of impurities in commercial batches of tert-Butyl (3-amino-4-fluorophenyl)carbamate, a key intermediate in the synthesis of various pharmaceutical compounds. The purity of this reagent is critical, as impurities can impact the yield, purity, and safety profile of the final active pharmaceutical ingredient (API). This document outlines potential impurities, compares relevant analytical techniques, and provides a detailed experimental protocol for a benchmark method.

Potential Impurities in tert-Butyl (3-amino-4-fluorophenyl)carbamate

Impurities in a commercial chemical can originate from several sources, including the synthetic route, degradation of the product, or improper storage. Based on common synthetic pathways for N-Boc protected fluoroanilines, potential impurities may include:

• Starting Materials: Unreacted 4-fluoro-3-nitroaniline or 1-fluoro-2-amino-4-nitrobenzene.

• Intermediates: Incompletely reduced intermediates from the nitro-to-amino group conversion.

• By-products: Di-Boc protected species or isomers formed during synthesis.

• Degradation Products: Loss of the tert-butoxycarbonyl (Boc) protecting group, leading to the formation of 4-fluoro-1,3-diaminobenzene.

Comparison of Analytical Techniques for Impurity Profiling

The selection of an appropriate analytical technique is crucial for accurate impurity profiling. The choice depends on the nature of the impurities, the required sensitivity, and the analytical goal (e.g., identification vs. quantification). Chromatographic methods are particularly well-suited for separating and quantifying components in a mixture.[1] High-performance liquid chromatography (HPLC) is a common method of choice for determining amines.[1] Gas chromatography (GC) is also used, but may require derivatization of the analytes, which can be time-consuming.[2][3] For complex samples, coupling liquid chromatography with mass spectrometry (LC-MS) provides high sensitivity and specificity.[2][3]

Below is a comparison of common analytical techniques for the analysis of impurities in aromatic amines and related compounds.

Technique	Principle	Advantages	Limitations	Typical Application
HPLC-UV	Differential partitioning of analytes between a stationary and mobile phase, with detection by UV-Vis absorbance.	Robust, reproducible, widely available, excellent for quantification.	May lack sensitivity for impurities with poor chromophores; co-elution can be an issue.	Routine quality control, purity assessment, and quantification of known impurities.
UPLC-UV	Similar to HPLC but uses smaller particle size columns for higher resolution and faster analysis times.[4]	Higher throughput, better resolution, and increased sensitivity compared to HPLC.[4]	Higher backpressure requires specialized equipment; potential for column clogging.	High-throughput screening, analysis of complex mixtures with many impurities.
LC-MS	Combines the separation power of HPLC/UPLC with the mass identification capabilities of mass spectrometry.[2]	High sensitivity and selectivity; enables identification of unknown impurities by mass.[2][4]	More expensive instrumentation; matrix effects can suppress ion formation.	Impurity identification, structural elucidation, and quantification of trace-level impurities.
GC-MS	Separation of volatile compounds in the gas phase followed by mass spectrometry detection.	Excellent for volatile and thermally stable impurities; high separation efficiency.	Requires analytes to be volatile or derivatized, which can be complex and time-consuming.[3][5]	Analysis of residual solvents and volatile organic impurities.
NMR Spectroscopy	Nuclei absorb and re-emit electromagnetic radiation in a magnetic field, providing detailed structural information.	Provides unambiguous structural information; can be used for quantification (qNMR).	Relatively low sensitivity compared to chromatographic methods; complex spectra for mixtures.	Structural confirmation of the main component and major impurities; quantification without reference standards.

Hypothetical Comparison of Commercial Batches

The following table presents hypothetical data for the impurity profiles of three different commercial batches of tert-Butyl (3-amino-4-fluorophenyl)carbamate, as determined by a validated HPLC-UV method.

Impurity	Retention Time (min)	Supplier A (% Area)	Supplier B (% Area)	Supplier C (% Area)
4-Fluoro-1,3-diaminobenzene	3.5	0.08	0.15	0.05
Unidentified Impurity 1	5.2	0.03	Not Detected	0.04
Unidentified Impurity 2	7.8	0.11	0.05	0.09
Total Impurities	0.22	0.20	0.18
Assay (by area %)	99.78	99.80	99.82

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

Detailed Experimental Protocol: HPLC-UV Method

This section provides a detailed protocol for the analysis of impurities in tert-Butyl (3-amino-4-fluorophenyl)carbamate using High-Performance Liquid Chromatography with UV detection.

4.1. Instrumentation and Reagents

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid (ACS grade).

• tert-Butyl (3-amino-4-fluorophenyl)carbamate reference standard and samples.

4.2. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

4.3. Sample Preparation

• Standard Solution: Accurately weigh approximately 10 mg of tert-Butyl (3-amino-4-fluorophenyl)carbamate reference standard and dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water to obtain a concentration of 1 mg/mL.

• Sample Solution: Prepare the sample solutions in the same manner as the standard solution.

• Filter all solutions through a 0.45 µm syringe filter before injection.

4.4. Data Analysis

• Identify the peak corresponding to tert-Butyl (3-amino-4-fluorophenyl)carbamate based on the retention time of the reference standard.

• Calculate the area percentage of each impurity peak relative to the total peak area of all components in the chromatogram.

Visualizations of Analytical Workflows and Concepts

The following diagrams illustrate key workflows and decision-making processes in the analysis of impurities.

Figure 1. General workflow for the analysis of impurities.

Figure 2. Decision tree for selecting an analytical technique.

References

• 1. DSpace [helda.helsinki.fi]
• 2. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jfda-online.com [jfda-online.com]
• 4. lcms.cz [lcms.cz]
• 5. series.publisso.de [series.publisso.de]

Navigating the Specificity of Antibodies: A Comparison Guide for Cross-Reactivity of Boc-Protected Anilines

For researchers, scientists, and drug development professionals, understanding the specificity of antibodies generated against small molecules, or haptens, is paramount. The use of protecting groups, such as the tert-butyloxycarbonyl (Boc) group, is a cornerstone of modern synthetic chemistry, particularly in the development of pharmaceuticals and bioconjugates. When generating antibodies against molecules containing these protected groups, a critical question arises: how specific is the antibody for the protected molecule, and to what extent does it cross-react with related structures?

While specific experimental data on the cross-reactivity of antibodies raised against Boc-protected anilines is not extensively published, this guide provides a comprehensive framework based on established principles of immunochemistry and hapten-carrier conjugation. We will explore the expected cross-reactivity profiles, detail the experimental protocols required to perform such a study, and provide a visual workflow to guide researchers in this area.

Understanding Antibody Specificity and Cross-Reactivity

Antibodies recognize specific three-dimensional structures called epitopes. For small molecules like Boc-protected aniline, the entire molecule or distinct parts of it can function as an epitope. Cross-reactivity occurs when an antibody raised against a specific antigen (in this case, Boc-protected aniline) also binds to other molecules that share similar structural features.[1][2][3] This can be both a desirable trait, for instance, in creating broad-spectrum sensors, or a significant drawback, leading to false positives in diagnostic assays.

The bulky and chemically distinct nature of the Boc group can be a dominant feature of the hapten. Therefore, it is plausible that an antibody raised against Boc-protected aniline would exhibit a high degree of specificity for the Boc-aniline structure. However, cross-reactivity with other Boc-protected compounds or with aniline derivatives lacking the Boc group is a possibility that must be experimentally verified.

Hypothetical Cross-Reactivity Data

To illustrate the expected outcomes of a cross-reactivity study, the following table presents hypothetical data for a fictional monoclonal antibody, MAb-BocAn-01, raised against Boc-protected aniline. The data is presented as percent cross-reactivity, which is typically calculated from the concentration of the competing analyte required to displace 50% of the bound tracer in a competitive immunoassay, relative to the target analyte.

Compound	Structure	Percent Cross-Reactivity (%)
Boc-Protected Aniline	(Target Analyte)	100
Aniline	(Unprotected)	< 0.1
N-Methylaniline	(Structurally similar amine)	< 0.1
Boc-Protected Benzylamine	(Boc group on a different amine)	15.2
Boc-Glycine	(Boc group on an amino acid)	5.8
Di-tert-butyl dicarbonate	(Boc anhydride)	< 0.1
tert-Butanol	(Component of Boc group)	< 0.1
4-Chloro-Boc-aniline	(Substituted aniline with Boc)	85.7
2-Methyl-Boc-aniline	(Steric hindrance near the Boc group)	62.3

This data is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Experimental Protocols

To generate and characterize antibodies against Boc-protected aniline, a systematic approach involving hapten synthesis, immunogen preparation, immunization, and antibody screening is required.

Hapten Synthesis and Immunogen Preparation

Since small molecules like Boc-protected aniline are not immunogenic on their own, they must be conjugated to a larger carrier protein.[][5][6]

• Hapten Synthesis: A derivative of Boc-protected aniline with a linker arm suitable for protein conjugation is synthesized. For example, a carboxylic acid functionality can be introduced on the phenyl ring.

• Carrier Protein Conjugation: The synthesized hapten is then covalently linked to a carrier protein such as Keyhole Limpet Hemocyanin (KLH) for immunization or Bovine Serum Albumin (BSA) for screening assays. The carbodiimide crosslinker chemistry, utilizing EDC and NHS, is a common method for conjugating carboxyl-containing haptens to the primary amines on the carrier protein.[7]

Antibody Production and Screening

• Immunization: The hapten-KLH conjugate is used to immunize animals (typically mice for monoclonal antibodies or rabbits for polyclonal antibodies).

• Screening: An enzyme-linked immunosorbent assay (ELISA) is developed to screen for antibodies that bind to the Boc-protected aniline. A common format is an indirect competitive ELISA where the wells of a microtiter plate are coated with a Boc-aniline-BSA conjugate.

Cross-Reactivity Testing (Competitive ELISA)

• Assay Principle: The competitive ELISA is used to determine the specificity of the antibodies. In this assay, a constant amount of the specific antibody and the Boc-aniline-BSA conjugate are incubated with varying concentrations of the test compounds (potential cross-reactants).

• Procedure:

  • Coat microtiter plates with the Boc-aniline-BSA conjugate and block non-specific binding sites.

  • In a separate plate, pre-incubate the antibody with a range of concentrations of the target analyte (Boc-protected aniline) and the potential cross-reactants.

  • Transfer the antibody-analyte mixtures to the coated plate and incubate.

  • Wash the plate to remove unbound antibodies.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Wash the plate and add the enzyme substrate.

  • Measure the resulting signal (e.g., color change) using a plate reader.

• Data Analysis: The concentration of each test compound that causes 50% inhibition of the maximum signal (IC50) is determined. The percent cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (IC50 of Boc-Protected Aniline / IC50 of Test Compound) x 100

Visualizing the Workflow

The following diagram illustrates the key steps in the production and characterization of antibodies against Boc-protected aniline.

Caption: Experimental workflow for antibody production and cross-reactivity assessment.

Conclusion

The development of specific antibodies against Boc-protected anilines is a feasible yet intricate process that requires careful planning and execution. While published data is scarce, the principles of immunochemistry provide a solid foundation for predicting and evaluating antibody specificity. The key to a successful study lies in the rational design of the hapten, the robust production and screening of antibodies, and the systematic assessment of cross-reactivity against a panel of structurally related molecules. This guide provides the necessary framework for researchers to embark on such studies, ultimately enabling the development of highly specific tools for a wide range of applications in research and drug development.

References

• 1. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 2. bosterbio.com [bosterbio.com]
• 3. cusabio.com [cusabio.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Hapten-Carrier Conjugation - Creative Biolabs [creative-biolabs.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]

A Researcher's Guide to Fluorinated Building Blocks: Benchmarking the New Against the Established

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine is a cornerstone of modern medicinal chemistry. Fluorinated building blocks are instrumental in fine-tuning the physicochemical and pharmacokinetic properties of drug candidates. This guide provides an objective comparison of emerging fluorinated functional groups against their more established counterparts, supported by experimental data and detailed methodologies to aid in rational drug design.

The introduction of fluorine into a molecule can significantly alter its properties, often leading to improved metabolic stability, modulated lipophilicity, and altered acidity or basicity (pKa).[1][2] While the trifluoromethyl (-CF3) group has long been a workhorse in the field, a newer generation of fluorinated moieties offers a more nuanced toolkit for chemists. This guide will focus on a comparative analysis of the trifluoromethyl (-CF3) group as the established standard against the emerging difluoromethyl (-CHF2), trifluoromethoxy (-OCF3), and pentafluorosulfanyl (-SF5) groups.

Comparative Physicochemical and Pharmacokinetic Data

The following tables summarize key quantitative data for established and new fluorinated building blocks. These values are illustrative and can vary depending on the parent molecule.

Functional Group	Type	Hansch-Leo Lipophilicity Parameter (π)	Hammett Parameter (σp)	pKa (of benzoic acid derivative)
-CH3	Non-fluorinated reference	+0.56	-0.17	4.38
-CF3	Established	+0.88	+0.54	3.6
-CHF2	New	+0.47	+0.32	3.8
-OCF3	New	+1.04	+0.35	3.5
-OCHF2	New	-0.02	+0.13	4.0
-SF5	New	+1.51	+0.68	3.2

Data compiled from various sources. The Hansch-Leo parameter (π) is a measure of the lipophilicity of a substituent. A positive value indicates increased lipophilicity compared to hydrogen. The Hammett parameter (σp) reflects the electron-withdrawing or -donating properties of a substituent on an aromatic ring.

Functional Group	In Vitro Metabolic Half-Life (t½, min) in Human Liver Microsomes (Illustrative)
Parent Compound (Ar-H)	15
Ar-CF3	60
Ar-CHF2	45
Ar-OCF3	> 90
Ar-SF5	> 120

This data is hypothetical and for illustrative purposes, demonstrating the general trend of increased metabolic stability with the incorporation of these fluorinated groups.[2][3] The strong carbon-fluorine bond is more resistant to cleavage by metabolic enzymes like the cytochrome P450 family compared to a carbon-hydrogen bond.[3]

In-Depth Look at Emerging Building Blocks

Difluoromethyl (-CHF2) Group: The difluoromethyl group has gained attention for its ability to serve as a lipophilic hydrogen bond donor, a property not shared by the trifluoromethyl group.[4] It is generally less lipophilic than the -CF3 group, which can be advantageous in optimizing a drug candidate's solubility and overall physicochemical profile.[5]

Trifluoromethoxy (-OCF3) Group: The trifluoromethoxy group is highly lipophilic and metabolically stable.[6][7] It offers a different steric and electronic profile compared to the trifluoromethyl group, providing an alternative for scaffold hopping and intellectual property generation.[8]

Pentafluorosulfanyl (-SF5) Group: Often referred to as a "super-trifluoromethyl group," the -SF5 moiety is a large, highly lipophilic, and metabolically robust functional group.[9][10] Its strong electron-withdrawing nature and chemical stability make it an attractive option for enhancing a molecule's potency and pharmacokinetic properties.[1][11]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Protocol for In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay evaluates a compound's susceptibility to metabolism by cytochrome P450 enzymes.[2][3]

1. Preparation:

• Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).
• Thaw pooled human liver microsomes on ice.
• Prepare an NADPH regenerating system according to the manufacturer's instructions.

2. Incubation:

• In a 96-well plate, add the liver microsomes to a phosphate buffer to achieve a final protein concentration of 0.5 mg/mL.
• Add the test compound to the microsome suspension and pre-incubate at 37°C for 5-10 minutes.
• Initiate the metabolic reaction by adding the NADPH regenerating system. A parallel incubation without the NADPH system should be run as a negative control.

3. Time-Point Sampling:

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a cold organic solvent (e.g., three volumes of ice-cold acetonitrile) containing an internal standard.

4. Analysis:

• Centrifuge the samples to precipitate proteins.
• Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.
• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance of the compound over time.

Protocol for LogP Determination (Shake-Flask Method)

This method measures the partition coefficient of a compound between octanol and water.[12]

1. Preparation:

• Prepare a stock solution of the test compound in either water or octanol.
• Pre-saturate the octanol with water and the water with octanol.

2. Partitioning:

• Add a known volume of the stock solution to a mixture of the pre-saturated octanol and water in a vial.
• Shake the vial vigorously for a set period (e.g., 1 hour) to allow for partitioning.
• Centrifuge the vial to separate the octanol and water phases.

3. Analysis:

• Carefully collect aliquots from both the octanol and water layers.
• Determine the concentration of the compound in each phase using a suitable analytical method, such as HPLC with UV detection.[12]
• Calculate LogP as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Protocol for pKa Determination (UV-Vis Spectrophotometry)

This method determines the ionization constant of a compound by measuring changes in its UV-Vis absorbance at different pH values.[12]

1. Preparation:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or DMSO).
• Prepare a series of aqueous buffers with a range of pH values (e.g., pH 1 to 13).

2. Measurement:

• In a 96-well UV-transparent plate, add a small aliquot of the compound stock solution to each buffer.
• Measure the UV-Vis absorbance spectrum for each well.

3. Analysis:

• Plot the absorbance at a specific wavelength (where the ionized and non-ionized forms have different absorbances) against the pH.
• Fit the data to the appropriate Henderson-Hasselbalch equation to determine the pKa value.

Visualizing Experimental Workflows and Biological Context

Diagrams created using Graphviz (DOT language) are provided to illustrate key processes.

General workflow for physicochemical property determination.

Hypothetical signaling pathway with a fluorinated antagonist.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chimia.ch [chimia.ch]
• 6. researchgate.net [researchgate.net]
• 7. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. SF5-containing building blocks - Enamine [enamine.net]
• 10. Pentafluorosulfanyl (SF5) technology - Melius Organics [meliusorganics.com]
• 11. The Pentafluorosulfanyl Group (SF5) | Rowan [rowansci.com]
• 12. Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of tert-Butyl (3-amino-4-fluorophenyl)carbamate: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of tert-Butyl (3-amino-4-fluorophenyl)carbamate (CAS RN: 361548-95-0) in a laboratory setting. Adherence to these guidelines is crucial for ensuring personnel safety and environmental compliance. This information is intended for researchers, scientists, and drug development professionals trained in handling chemical reagents.

Pre-Disposal Hazard Assessment and Safety Precautions

Before handling tert-Butyl (3-amino-4-fluorophenyl)carbamate for disposal, it is imperative to be aware of its associated hazards. This compound is classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1][2]

Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE must be worn at all times:

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

• Respiratory Protection: Use only under a chemical fume hood to avoid inhalation of dust or vapors.

Segregated Chemical Waste Collection

Proper segregation is the cornerstone of safe chemical disposal. Never mix incompatible waste streams, as this can lead to dangerous chemical reactions.

Step-by-Step Collection Protocol:

• Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container for all tert-Butyl (3-amino-4-fluorophenyl)carbamate waste. The container must be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a secure, tight-fitting lid.

• Waste Accumulation:

  • Solid Waste: Collect unused or contaminated solid tert-Butyl (3-amino-4-fluorophenyl)carbamate, as well as contaminated items such as weighing boats, gloves, and absorbent paper, in the designated solid waste container.

  • Liquid Waste: For solutions containing tert-Butyl (3-amino-4-fluorophenyl)carbamate, use a dedicated liquid hazardous waste container. Do not pour down the drain.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "tert-Butyl (3-amino-4-fluorophenyl)carbamate," and the associated hazard symbols (e.g., irritant, harmful).

Disposal Procedure

Disposal of tert-Butyl (3-amino-4-fluorophenyl)carbamate must be handled through your institution's certified hazardous waste management program.

Operational Disposal Plan:

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be secure, away from general traffic, and have secondary containment.

• Request for Pickup: Once the container is full or the accumulation time limit set by your institution has been reached, submit a hazardous waste pickup request to your Environmental Health and Safety (EHS) department.

• Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations. This typically includes information on the chemical composition and quantity of the waste.

• Handover: Transfer the waste container to authorized EHS personnel for final disposal at a licensed hazardous waste treatment, storage, and disposal facility (TSDF).

Crucially, under no circumstances should tert-Butyl (3-amino-4-fluorophenyl)carbamate or its containers be disposed of in the regular trash or poured down the drain. [3]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₁H₁₅FN₂O₂	[4]
Molecular Weight	226.25 g/mol	[2][4]
Physical Form	Solid	[1]
Storage Temperature	Room Temperature, protect from light	[1]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of tert-Butyl (3-amino-4-fluorophenyl)carbamate.

Caption: Disposal workflow for tert-Butyl (3-amino-4-fluorophenyl)carbamate.

References

• 1. tert-Butyl (3-amino-4-fluorophenyl)carbamate | 361548-95-0 [sigmaaldrich.com]
• 2. tert-Butyl (4-amino-3-fluorophenyl)carbamate | C11H15FN2O2 | CID 79019760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. scbt.com [scbt.com]

Essential Safety and Operational Guide for Handling tert-Butyl (3-amino-4-fluorophenyl)carbamate

This guide provides immediate, essential safety and logistical information for the handling and disposal of tert-Butyl (3-amino-4-fluorophenyl)carbamate. The following procedures are designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

Chemical Safety Overview:

Tert-Butyl (3-amino-4-fluorophenyl)carbamate is classified with the following hazards:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Due to these potential health risks, strict adherence to the safety protocols outlined below is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound. The following table summarizes the required equipment.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or a full-face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves for integrity before each use.	Prevents skin contact which can cause irritation.[1]
Body Protection	A laboratory coat. A chemically resistant apron or coveralls are recommended for larger quantities.	Protects against contamination of personal clothing and skin.[1]
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood. If dust is generated and a fume hood is not available, a NIOSH-approved respirator with a particulate filter is necessary.	Minimizes the inhalation of airborne particles that may cause respiratory irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

• Ensure a chemical fume hood is operational and available for handling the solid compound.[2]

• Verify that an eyewash station and safety shower are accessible and unobstructed.

• Prepare all necessary equipment and reagents before handling the compound.

• Cover the work surface with absorbent, disposable bench paper.

2. Weighing and Aliquoting:

• Perform all weighing and handling of the solid compound within a chemical fume hood to control dust.

• Use a dedicated set of spatulas and weighing boats.

• Keep the container of the chemical closed as much as possible.

3. Dissolution:

• If preparing a solution, add the solvent to the solid slowly to avoid splashing.

• Ensure the dissolution process is also carried out within the fume hood.

4. Post-Handling:

• Thoroughly decontaminate all surfaces, glassware, and equipment after use.

• Wash hands thoroughly with soap and water after removing gloves.

• Remove and dispose of contaminated PPE in the designated waste stream.

Disposal Plan

1. Waste Segregation and Collection:

• All solid waste contaminated with tert-Butyl (3-amino-4-fluorophenyl)carbamate (e.g., used gloves, weighing paper, bench covers) must be collected in a dedicated, clearly labeled hazardous waste container.[3]

• Unused or waste solutions of the compound should also be collected in a separate, labeled hazardous waste container for liquids. Do not mix with incompatible waste streams.[4]

2. Chemical Neutralization (for small quantities, by trained personnel only):

• For small amounts, alkaline hydrolysis can be considered to break down the carbamate ester, rendering it less hazardous.[4] This procedure should only be performed by personnel experienced with such reactions and with a full understanding of the potential byproducts. The resulting solution should be neutralized before aqueous disposal, in accordance with local regulations.[3]

3. Final Disposal:

• All hazardous waste must be disposed of through a licensed environmental waste management company, following all institutional, local, and national regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling tert-Butyl (3-amino-4-fluorophenyl)carbamate in a laboratory setting.

Caption: Workflow for handling tert-Butyl (3-amino-4-fluorophenyl)carbamate.

References

• 1. PPE tips for working with corrosives and skin sensitizers [justinlavallee.pages.cba.mit.edu]
• 2. science.uct.ac.za [science.uct.ac.za]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]